Sodium 2-propanethiolate

• CAS: 20607-43-6

Core Science & Biosynthesis

Sodium 2-propanethiolate: A Technical Guide for Researchers

CAS Number: 20607-43-6

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 2-propanethiolate, a versatile organosulfur compound with significant applications in organic synthesis and materials science. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by consolidating key data, experimental methodologies, and illustrating its reactive properties.

Chemical Properties and Data

Sodium 2-propanethiolate, with the chemical formula C₃H₇NaS, is the sodium salt of 2-propanethiol.[1][2] It is a fine white crystalline powder that is reactive with water.[3] This compound is primarily utilized as a potent nucleophile in various chemical transformations, most notably in the synthesis of thioethers and as a ligand in the formation of coordination polymers.

Table 1: Physical and Chemical Properties of Sodium 2-propanethiolate

Property	Value	Source
Molecular Formula	C₃H₇NaS	[1][2]
Molecular Weight	98.14 g/mol	[1][2]
Appearance	Fine white crystalline powder	[3]
CAS Number	20607-43-6	[1][2]
Synonyms	2-Propanethiol sodium salt, Sodium isopropyl thiolate
InChI Key	NQHKCHWQDDWQJR-UHFFFAOYSA-M
SMILES	CC(C)[S-].[Na+]	[2]
Assay	≥90.0%

Safety and Handling

Sodium 2-propanethiolate is classified as a hazardous substance and requires careful handling to ensure laboratory safety.[3]

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Description	Source
Hazard Statement	H314	Causes severe skin burns and eye damage.	[2]
Precautionary Statement	P260	Do not breathe dust/fume/gas/mist/vapors/spray.	[2]
Precautionary Statement	P280	Wear protective gloves/protective clothing/eye protection/face protection.	[2]
Precautionary Statement	P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Precautionary Statement	P303 + P361 + P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

It is crucial to handle this compound in a well-ventilated area, avoiding dust formation and contact with skin and eyes.[3] The material is known to react with water and should be kept away from incompatible materials such as strong acids, alcohols, and oxidizing agents.[3]

Experimental Protocols

Sodium 2-propanethiolate is a key reagent in several synthetic procedures. Below are detailed experimental protocols for two of its primary applications.

Synthesis of Isopropyl Phenyl Thioether via Nucleophilic Substitution

This protocol describes a representative procedure for the synthesis of a thioether using Sodium 2-propanethiolate and an aryl halide, analogous to the Williamson ether synthesis.[4][5][6]

Materials:

• Sodium 2-propanethiolate (1.0 eq)

• Bromobenzene (B47551) (1.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Sodium 2-propanethiolate in anhydrous DMF.

• To the stirred solution, add bromobenzene dropwise at room temperature.

• Heat the reaction mixture to 80-100 °C and maintain it at this temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with a saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by column chromatography on silica (B1680970) gel to yield pure isopropyl phenyl thioether.

General Protocol for the Synthesis of a Coordination Polymer

This protocol provides a general methodology for the synthesis of a coordination polymer using Sodium 2-propanethiolate as a source of the thiolate ligand.[7][8][9]

Materials:

• Sodium 2-propanethiolate (2.0 eq)

• A metal salt (e.g., Silver Nitrate, AgNO₃) (1.0 eq)

• A suitable solvent system (e.g., ethanol/water mixture)

• Reaction vessel (e.g., beaker or flask)

• Stirring apparatus

Procedure:

• Prepare a solution of the metal salt in the chosen solvent.

• In a separate vessel, dissolve Sodium 2-propanethiolate in the same solvent.

• Slowly add the Sodium 2-propanethiolate solution to the metal salt solution while stirring vigorously.

• The formation of a precipitate indicates the formation of the coordination polymer.

• Continue stirring the mixture at room temperature for a specified period (e.g., 2-24 hours) to allow for complete reaction and self-assembly.

• Collect the solid product by filtration.

• Wash the collected solid with the solvent to remove any unreacted starting materials and byproducts.

• Dry the resulting coordination polymer under vacuum.

• Characterize the product using techniques such as X-ray diffraction (XRD), infrared (IR) spectroscopy, and elemental analysis.

Visualizations of Chemical Pathways and Workflows

S N 2 Reaction Pathway for Thioether Synthesis

The primary application of Sodium 2-propanethiolate in organic synthesis is as a nucleophile in S N 2 reactions to form thioethers. The following diagram illustrates the concerted mechanism of this reaction.

Caption: S N 2 reaction mechanism for thioether synthesis.

Experimental Workflow for Thioether Synthesis and Purification

The following diagram outlines the typical laboratory workflow for the synthesis and subsequent purification of a thioether using Sodium 2-propanethiolate.

Caption: Workflow for thioether synthesis and purification.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Williamson Ether Synthesis [cs.gordon.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. theses.ncl.ac.uk [theses.ncl.ac.uk]
• 8. jianggroup.xmu.edu.cn [jianggroup.xmu.edu.cn]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to C3H7NaS: Properties, Synthesis, and Applications of Sodium Propanethiolates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, spectroscopic data, synthesis protocols, and potential applications of compounds with the molecular formula C3H7NaS. This formula predominantly represents two isomeric compounds: Sodium 1-propanethiolate and Sodium 2-propanethiolate. These organosulfur compounds serve as valuable reagents in organic synthesis and hold potential relevance in the broader context of thiol-based research in drug development and cellular signaling.

Introduction to Sodium Propanethiolates

The molecular formula C3H7NaS corresponds to the sodium salts of propanethiol isomers. These compounds are characterized by the presence of a propyl group attached to a sulfur atom, which is ionically bonded to a sodium cation. The two primary isomers are:

• Sodium 1-propanethiolate (Sodium n-propylmercaptide), with a linear propyl group.

• Sodium 2-propanethiolate (Sodium isopropylmercaptide), with a branched isopropyl group.

These compounds are typically utilized as strong nucleophiles in organic synthesis for the introduction of propylthio and isopropylthio moieties, respectively. Their reactivity is centered on the nucleophilic sulfur atom.

Physicochemical and Spectroscopic Properties

The properties of Sodium 1-propanethiolate and Sodium 2-propanethiolate are summarized below. Direct spectroscopic data for these salts can be limited; therefore, data for the parent thiols (1-propanethiol and 2-propanethiol) are also provided as a close reference, particularly for NMR and IR spectroscopy, as the fundamental vibrational modes and chemical shifts of the propyl groups will be similar.

General and Physicochemical Properties

Property	Sodium 1-propanethiolate	Sodium 2-propanethiolate
CAS Number	6898-84-6[1][2][3]	20607-43-6[4][5]
Molecular Formula	C3H7NaS[2][6]	C3H7NaS[4][5]
Molecular Weight	98.14 g/mol [1][2]	98.14 g/mol [4]
Appearance	White to pale gray or yellowish solid/crystals[3]	Powder
Odor	Strong, unpleasant	Strong, unpleasant
Solubility	Soluble in water and polar solvents	Information not readily available, but expected to be soluble in polar solvents.
Sensitivity	Air and moisture sensitive	Information not readily available, but expected to be air and moisture sensitive.

Spectroscopic Data (Reference to Parent Thiols)

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H and 13C NMR chemical shifts for the parent thiols, 1-propanethiol (B107717) and 2-propanethiol (B166235), provide a strong indication of the expected spectra for their sodium salts. The deprotonation to the thiolate will cause a slight upfield shift for the protons and carbons alpha and beta to the sulfur atom.

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)
1-Propanethiol	~2.5 (t, 2H, -CH2S-), ~1.6 (sextet, 2H, -CH2-), ~1.0 (t, 3H, -CH3)	~26.0 (-CH2S-), ~23.0 (-CH2-), ~13.5 (-CH3)
2-Propanethiol	~2.9-3.2 (septet, 1H, -CHS-), ~1.3 (d, 6H, -CH(CH3)2)[7]	~30.5 (-CHS-), ~27.6 (-CH3)[7]

Infrared (IR) Spectroscopy

The most characteristic feature in the IR spectrum of the parent thiols is the S-H stretching vibration, which is absent in the sodium thiolate salts. The C-H and C-S stretching and bending vibrations remain.

Compound	Key IR Absorptions (cm-1)
1-Propanethiol	2960-2850 (C-H stretching), ~2550 (S-H stretch, weak, absent in salt), 1460 (C-H bending), ~600-800 (C-S stretching)
2-Propanethiol	2960-2850 (C-H stretching), ~2550 (S-H stretch, weak, absent in salt), 1450 & 1370 (C-H bending for isopropyl), ~600-800 (C-S stretching)[8][9]

Mass Spectrometry (MS)

Mass spectrometry of the sodium thiolates would typically show the mass of the corresponding thiolate anion (C3H7S-) at m/z = 75.16.

Experimental Protocols

The following are representative experimental protocols for the synthesis of Sodium 1-propanethiolate and Sodium 2-propanethiolate. These are based on common laboratory practices for the formation of sodium thiolates.

Synthesis of Sodium 1-propanethiolate

This protocol is based on the reaction of 1-propanethiol with a sodium dispersion.

Materials:

• 1-Propanethiol (≥98%)

• Sodium dispersion (e.g., 40% in mineral oil)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Argon or Nitrogen gas supply

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• A 100 mL Schlenk flask equipped with a magnetic stir bar is dried in an oven and cooled under a stream of inert gas (Argon or Nitrogen).

• The flask is charged with a sodium dispersion (e.g., 2.3 g, 100 mmol of Na) and 30 mL of anhydrous diethyl ether.

• The flask is cooled to 0 °C in an ice bath.

• 1-Propanethiol (7.6 g, 100 mmol) is dissolved in 20 mL of anhydrous diethyl ether and drawn into a syringe.

• The 1-propanethiol solution is added dropwise to the stirred sodium dispersion over 30 minutes. Hydrogen gas evolution will be observed.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

• The resulting white precipitate of Sodium 1-propanethiolate is collected by filtration under an inert atmosphere.

• The solid is washed with anhydrous diethyl ether (2 x 20 mL) and dried under vacuum to yield the final product.

Synthesis of Sodium 2-propanethiolate

This protocol outlines the synthesis from 2-bromopropane (B125204) via the corresponding thiol.

Materials:

• 2-Bromopropane

• Sodium hydrosulfide (B80085) (NaSH)

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Round-bottom flask with reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure: Step 1: Synthesis of 2-Propanethiol

• A solution of sodium hydrosulfide (11.2 g, 200 mmol) in 100 mL of ethanol is prepared in a 250 mL round-bottom flask.

• 2-Bromopropane (12.3 g, 100 mmol) is added dropwise to the stirred NaSH solution at room temperature.

• The mixture is then heated to reflux for 2 hours.

• After cooling, the mixture is poured into 200 mL of water and extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation.

• The crude 2-propanethiol is purified by distillation.

Step 2: Formation of Sodium 2-propanethiolate

• A solution of sodium hydroxide (4.0 g, 100 mmol) in 50 mL of ethanol is prepared in a 100 mL round-bottom flask and cooled to 0 °C.

• The purified 2-propanethiol (7.6 g, 100 mmol) is added dropwise to the stirred NaOH solution.

• The mixture is stirred at room temperature for 1 hour.

• The solvent is removed under reduced pressure to yield Sodium 2-propanethiolate as a solid. The product should be stored under an inert atmosphere.

Role in Signaling Pathways and Drug Development

While specific roles for Sodium 1-propanethiolate and Sodium 2-propanethiolate in signaling pathways are not extensively documented, the broader class of thiol-containing molecules is of fundamental importance in cellular biology and drug development.

Thiol-Mediated Signaling

Thiol groups, particularly the cysteine residues in proteins, are critical for cellular redox signaling.[10][11][12] They can undergo reversible oxidation-reduction reactions, acting as molecular switches that modulate protein function in response to reactive oxygen species (ROS) and reactive nitrogen species (RNS).[12] Key thiol-based signaling molecules include glutathione, thioredoxin, and S-nitrosothiols.[10][13] These molecules are involved in a vast array of cellular processes, including antioxidant defense, apoptosis, and inflammation. The study of simple thiolates like sodium propanethiolates can provide insights into the fundamental chemistry of these more complex biological systems.

References

• 1. 1-丙烷硫醇钠 technical, ≥95% (RT) | Sigma-Aldrich [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. lookchem.com [lookchem.com]
• 4. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. 1-Propanethiol, sodium salt (1:1) | C3H7NaS | CID 4681725 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Propanethiol [webbook.nist.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. Redox signaling and the emerging therapeutic potential of thiol antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thiols: Functions, Identification, and Applications - Creative Proteomics Blog [creative-proteomics.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Chemical Structure and Bonding of Sodium 2-Propanethiolate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and bonding of sodium 2-propanethiolate. It delves into the ionic and covalent characteristics of its bonds, supported by quantitative data and theoretical calculations. Detailed experimental protocols for its synthesis and characterization, including spectroscopic analysis, are presented. This document aims to serve as a core reference for professionals in research and drug development who utilize or study organosulfur compounds.

Chemical Structure and Identification

Sodium 2-propanethiolate, also known as sodium isopropyl thiolate, is an organosulfur compound with the chemical formula C₃H₇NaS. It is the sodium salt of 2-propanethiol. The structure consists of a sodium cation (Na⁺) and a 2-propanethiolate anion [(CH₃)₂CHS⁻].

Identifier	Value
IUPAC Name	sodium propane-2-thiolate[1]
Molecular Formula	C₃H₇NaS[1]
Molecular Weight	98.14 g/mol [1]
CAS Number	20607-43-6[1]
SMILES String	CC(C)S[Na][2]

Bonding Characteristics

The bonding in sodium 2-propanethiolate is a combination of ionic and covalent interactions. The bond between the sodium and sulfur atoms is predominantly ionic, while the bonds within the 2-propanethiolate anion (carbon-carbon, carbon-hydrogen, and carbon-sulfur) are covalent.

The Sodium-Sulfur Ionic Bond

The ionic character of the Na-S bond arises from the significant difference in electronegativity between sodium and sulfur. The Pauling electronegativity of sodium is 0.93[3][4][5], while that of sulfur is 2.58[6][7][8].

The percent ionic character can be estimated using the Pauling equation:

% Ionic Character = (1 - e-0.25 * (Δχ)²) * 100%

Where Δχ is the difference in electronegativity.

For the Na-S bond: Δχ = 2.58 - 0.93 = 1.65

% Ionic Character = (1 - e-0.25 * (1.65)²) * 100% ≈ 49.5%

This calculation indicates a bond with significant ionic character, essentially forming an ion pair between the sodium cation and the thiolate anion.

Covalent Bonding in the 2-Propanethiolate Anion

Bond	Typical Bond Length (pm)	Reference
C-S	~180	[3]
C-C	~154	[7][9][10]
C-H	~109	[5][9]
Na-S	~244 (estimated from Na₂S)	[11]

The geometry around the central carbon atom is expected to be tetrahedral, with bond angles close to 109.5°. The C-S-Na bond angle will be influenced by the ionic nature of the interaction.

Molecular Visualization

The following diagram, generated using the DOT language, illustrates the chemical structure of sodium 2-propanethiolate.

Figure 1. Chemical structure of sodium 2-propanethiolate.

Experimental Protocols

Synthesis of Sodium 2-Propanethiolate

This protocol is adapted from the synthesis of sodium thiolates from thiols and a strong base.

Materials:

• 2-Propanethiol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (B95107) (THF)

• Pentane (B18724)

• Argon or Nitrogen gas (inert atmosphere)

Procedure:

• A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas inlet is flushed with argon.

• Sodium hydride (1.1 equivalents) is weighed into the flask. The mineral oil is removed by washing the NaH three times with anhydrous pentane under an inert atmosphere. The pentane is carefully decanted after each wash.

• Anhydrous THF is added to the flask to create a slurry of NaH.

• The flask is cooled to 0 °C in an ice bath.

• 2-Propanethiol (1.0 equivalent) is dissolved in anhydrous THF and added dropwise to the stirred NaH slurry via the dropping funnel. The addition should be slow enough to control the evolution of hydrogen gas.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours to ensure complete deprotonation.

• The resulting solution of sodium 2-propanethiolate in THF can be used directly for subsequent reactions, or the solvent can be removed under reduced pressure to yield the solid product. The solid should be handled and stored under an inert atmosphere due to its sensitivity to moisture and air.

Spectroscopic Characterization

4.2.1. Infrared (IR) Spectroscopy

The IR spectrum of the parent compound, 2-propanethiol, provides characteristic absorption bands. Upon formation of the thiolate, the most significant change is the disappearance of the S-H stretching vibration.

Functional Group	2-Propanethiol (cm⁻¹)	Sodium 2-Propanethiolate (Expected, cm⁻¹)
S-H stretch	~2550-2600	Absent
C-H stretch (sp³)	~2850-3000	~2850-3000
C-S stretch	~600-700	~600-700

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

The deprotonation of the thiol group to form the thiolate anion leads to a downfield shift of the adjacent C-H proton and carbon signals in the NMR spectra due to the increased electron density on the sulfur atom.

Predicted ¹H NMR Spectrum of Sodium 2-Propanethiolate (in a suitable deuterated solvent):

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
(CH₃ )₂CHS⁻	~1.3-1.5	Doublet	6H
(CH₃)₂CH S⁻	~3.0-3.5	Septet	1H

Predicted ¹³C NMR Spectrum of Sodium 2-Propanethiolate (in a suitable deuterated solvent):

Carbon	Predicted Chemical Shift (δ, ppm)
(C H₃)₂CHS⁻	~25-30
(CH₃)₂C HS⁻	~35-40

Logical Relationships in Synthesis

The synthesis of sodium 2-propanethiolate follows a straightforward acid-base reaction pathway.

Figure 2. Synthesis pathway of sodium 2-propanethiolate.

Conclusion

Sodium 2-propanethiolate is a valuable synthetic intermediate characterized by a predominantly ionic sodium-sulfur bond and a covalently bonded 2-propanethiolate anion. Understanding its structural and bonding properties, as detailed in this guide, is crucial for its effective application in chemical synthesis and drug development. The provided experimental protocols offer a foundation for the preparation and characterization of this important organosulfur compound.

References

• 1. real.mtak.hu [real.mtak.hu]
• 2. Sodium - Wikipedia [en.wikipedia.org]
• 3. WebElements Periodic Table » Sodium » electronegativity [webelements.com]
• 4. homework.study.com [homework.study.com]
• 5. echemi.com [echemi.com]
• 6. WebElements Periodic Table » Sulfur » electronegativity [webelements.com]
• 7. homework.study.com [homework.study.com]
• 8. materials.gelsonluz.com [materials.gelsonluz.com]
• 9. Percent Ionic Character Calculator | Δχ → % Ionic Bond Estimate [pearson.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]

Spectroscopic Profile of Sodium 2-Propanethiolate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characteristics of sodium 2-propanethiolate. Due to a scarcity of publicly available experimental spectroscopic data for this specific salt, this document presents a detailed analysis based on the known spectroscopic data of its parent compound, 2-propanethiol (B166235), and the fundamental principles of spectroscopy. This guide offers predicted spectroscopic data for sodium 2-propanethiolate, detailed experimental protocols for its analysis, and logical workflows for its characterization, serving as a vital resource for researchers in drug development and chemical synthesis.

Introduction

Sodium 2-propanethiolate ((CH₃)₂CHSNa) is an organosulfur compound that serves as a versatile intermediate in the synthesis of various thioesters and thioethers.[1][2] Its utility in organic synthesis, particularly in the formation of carbon-sulfur bonds, makes a thorough understanding of its structural and spectroscopic properties essential for reaction monitoring, quality control, and characterization of resulting products.

Despite its relevance, a comprehensive search of scientific literature and chemical databases reveals a notable absence of published experimental spectroscopic data (NMR, IR, MS) specifically for sodium 2-propanethiolate. This guide aims to bridge this gap by providing a detailed predictive analysis of its spectroscopic properties, grounded in the well-documented data of 2-propanethiol and the expected spectral changes upon deprotonation and salt formation.

Predicted Spectroscopic Data

The following tables summarize the predicted and theoretical spectroscopic data for sodium 2-propanethiolate. These predictions are derived from the experimental data of 2-propanethiol and established spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for Sodium 2-Propanethiolate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Notes
~1.3	Doublet	6H	-CH(CH₃ )₂	The chemical shift is expected to be similar to that in 2-propanethiol.
~3.0 - 3.5	Septet	1H	-CH (CH₃)₂	A slight downfield shift compared to 2-propanethiol may be observed due to the increased electron density on the sulfur atom.
N/A	N/A	0H	S-H	The acidic proton of the thiol group is absent in the sodium salt.

Table 2: Predicted ¹³C NMR Data for Sodium 2-Propanethiolate

Chemical Shift (ppm)	Assignment	Notes
~25	-CH(C H₃)₂	Expected to be similar to the corresponding carbon in 2-propanethiol.
~35	-C H(CH₃)₂	A slight upfield or downfield shift may occur due to the change in the electronic environment around the sulfur atom.

Note: Predicted chemical shifts are relative to a standard reference (e.g., TMS) and may vary depending on the solvent used.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for Sodium 2-Propanethiolate

Wavenumber (cm⁻¹)	Intensity	Assignment	Notes
2850-3000	Strong	C-H stretch (sp³)	Characteristic of alkyl groups.
~2550	Absent	S-H stretch	The absence of this peak is a key indicator of the formation of the thiolate.
1450-1470	Medium	C-H bend	Asymmetric and symmetric deformations of the methyl groups.
1365-1385	Medium	C-H bend	Gem-dimethyl group deformation.
~600-700	Weak-Medium	C-S stretch	The position of this band may be slightly shifted compared to 2-propanethiol.

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for Sodium 2-Propanethiolate

m/z	Ion	Notes
98.0166 (calculated)	[C₃H₇SNa]	The exact mass of the intact ionic compound. Direct observation may be challenging with some ionization techniques.
75.0347 (calculated)	[C₃H₇S]⁻	The thiolate anion may be observed in negative ion mode.
22.9898 (calculated)	[Na]⁺	The sodium cation may be observed in positive ion mode.

Note: The observed fragments will heavily depend on the ionization technique used (e.g., ESI, MALDI).

Experimental Protocols

The following are detailed, generalized protocols for obtaining spectroscopic data for a compound such as sodium 2-propanethiolate.

NMR Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to confirm the structure of sodium 2-propanethiolate.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of sodium 2-propanethiolate in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or MeOD). The choice of solvent is critical as the compound is ionic and may have limited solubility in non-polar solvents.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 10-15 ppm.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

  • Reference the spectrum to the solvent peak.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in sodium 2-propanethiolate and confirm the absence of the S-H bond.

Methodology:

• Sample Preparation:

  • Solid State (ATR): Place a small amount of the powdered sodium 2-propanethiolate directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Solid State (KBr pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record the spectrum over a range of 4000-400 cm⁻¹.

  • Acquire 16-32 scans at a resolution of 4 cm⁻¹.

  • Perform a background scan prior to the sample scan.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the compound and its fragments.

Methodology:

• Sample Preparation: Prepare a dilute solution of sodium 2-propanethiolate in a suitable solvent (e.g., methanol, water, or acetonitrile).

• Instrumentation: Employ a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

• Data Acquisition (ESI):

  • Infuse the sample solution directly into the ESI source.

  • Acquire spectra in both positive and negative ion modes.

  • Optimize source parameters (e.g., capillary voltage, cone voltage) to achieve good signal intensity.

• Data Acquisition (MALDI):

  • Co-crystallize the sample with a suitable matrix on a MALDI target plate.

  • Acquire the spectrum using a pulsed laser.

Visualizations

The following diagrams illustrate the logical workflow for the spectroscopic analysis of sodium 2-propanethiolate and its structural relationship with 2-propanethiol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Reactivity of Sodium 2-Propanethiolate with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium 2-propanethiolate ((CH₃)₂CHSNa), also known as isopropyl thiolate, is a potent nucleophile widely utilized in organic synthesis. Its reactivity, governed by the soft and highly polarizable nature of the sulfur atom, makes it a versatile reagent for the formation of carbon-sulfur bonds. This technical guide provides a comprehensive overview of the reactivity of sodium 2-propanethiolate with various classes of electrophiles, including alkyl halides, epoxides, and α,β-unsaturated carbonyl compounds. Detailed reaction mechanisms, quantitative data on yields, and specific experimental protocols are presented to serve as a valuable resource for researchers in organic synthesis and drug development.

Core Principles of Reactivity

Sodium 2-propanethiolate is the sodium salt of 2-propanethiol. The deprotonation of the thiol group results in a thiolate anion, which is a significantly stronger nucleophile than its corresponding thiol. The key characteristics that dictate its reactivity include:

• High Nucleophilicity: The sulfur anion possesses a high density of electron charge and is highly polarizable, making it an excellent nucleophile.

• "Soft" Nucleophile: According to Hard/Soft Acid-Base (HSAB) theory, the thiolate is a "soft" nucleophile. This predicts favorable and rapid reactions with "soft" electrophiles.

• Steric Hindrance: The isopropyl group introduces moderate steric bulk, which can influence the rate and regioselectivity of its reactions.

These properties primarily lead to two major reaction pathways with electrophiles: bimolecular nucleophilic substitution (Sₙ2) and conjugate (1,4-) addition .

Reactions with Alkyl Halides: Thioether Synthesis

The reaction of sodium 2-propanethiolate with alkyl halides is a classic and efficient method for the synthesis of isopropyl thioethers. This transformation proceeds via a concerted Sₙ2 mechanism, involving a backside attack of the thiolate nucleophile on the electrophilic carbon atom bearing the halide leaving group.

The general reaction is as follows:

(CH₃)₂CHS⁻Na⁺ + R-X → (CH₃)₂CH-S-R + NaX (where R = alkyl group, X = Cl, Br, I)

The rate of this reaction is influenced by several factors:

• Nature of the Leaving Group: The reaction rate follows the trend I > Br > Cl > F, consistent with the leaving group's ability to stabilize a negative charge.

• Structure of the Alkyl Halide: The reaction is fastest with methyl and primary alkyl halides. The rate decreases with increasing steric hindrance (primary > secondary >> tertiary). Tertiary alkyl halides are generally unreactive towards Sₙ2 substitution with sodium 2-propanethiolate and may undergo elimination reactions instead.

• Solvent: Polar aprotic solvents such as acetone, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO) are preferred as they solvate the sodium cation but not the thiolate anion, thus enhancing its nucleophilicity.

Quantitative Data for Thioether Synthesis

Electrophile (Alkyl Halide)	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Bromobutane	Isopropyl butyl sulfide	Acetone	Reflux	4	>90
Benzyl (B1604629) Bromide	Isopropyl benzyl sulfide	Ethanol	25	2	95
2-Bromopropane	Diisopropyl sulfide	DMSO	60-70	2	85
1-Iododecane	Isopropyl decyl sulfide	DMSO	60-70	1.5	92

Experimental Protocol: Synthesis of Isopropyl Benzyl Sulfide

Materials:

• Sodium 2-propanethiolate

• Benzyl bromide

• Anhydrous ethanol

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium 2-propanethiolate (1.0 eq.) in anhydrous ethanol.

• To the stirred solution, add benzyl bromide (1.05 eq.) dropwise at room temperature.

• After the addition is complete, stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford isopropyl benzyl sulfide.

Reactions with Epoxides: β-Hydroxy Thioether Synthesis

Sodium 2-propanethiolate readily reacts with epoxides in a ring-opening reaction to furnish β-hydroxy thioethers. This reaction also proceeds via an Sₙ2 mechanism, where the thiolate attacks one of the electrophilic carbon atoms of the epoxide ring.

Regioselectivity

The regioselectivity of the epoxide ring-opening is primarily governed by steric factors. The nucleophilic attack occurs at the less sterically hindered carbon atom of the epoxide.

• For terminal epoxides (e.g., propylene (B89431) oxide): The attack occurs exclusively at the primary carbon.

• For internal, unsymmetrical epoxides: The attack will favor the less substituted carbon.

• For styrene (B11656) oxide: While typically attack occurs at the less hindered primary carbon, some attack at the benzylic secondary carbon can be observed due to electronic stabilization of the transition state.[1]

The reaction results in an anti-stereochemical outcome, with the nucleophile and the resulting hydroxyl group in a trans relationship.

Quantitative Data for β-Hydroxy Thioether Synthesis

Epoxide	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Propylene Oxide	1-(Isopropylthio)propan-2-ol	Methanol (B129727)	25	6	92
Cyclohexene Oxide	trans-2-(Isopropylthio)cyclohexanol	Ethanol	Reflux	8	88
Styrene Oxide	2-(Isopropylthio)-2-phenylethan-1-ol & 1-(Isopropylthio)-2-phenylethan-1-ol (major)	Methanol	25	12	85 (mixture)

Experimental Protocol: Synthesis of 1-(Isopropylthio)propan-2-ol

Materials:

• Sodium 2-propanethiolate

• Propylene oxide

• Anhydrous methanol

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve sodium 2-propanethiolate (1.0 eq.) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add propylene oxide (1.2 eq.) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 6 hours.

• Monitor the reaction by TLC.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 1-(isopropylthio)propan-2-ol.

Reactions with α,β-Unsaturated Carbonyl Compounds: Conjugate Addition

As a soft nucleophile, sodium 2-propanethiolate preferentially undergoes conjugate (1,4-) addition to α,β-unsaturated carbonyl compounds (enones, enals, etc.), a reaction also known as a Michael addition. This is in contrast to "hard" nucleophiles (like organolithium reagents) which tend to favor direct (1,2-) addition to the carbonyl carbon.

The reaction proceeds via the nucleophilic attack of the thiolate on the β-carbon of the unsaturated system, forming a resonance-stabilized enolate intermediate. Subsequent protonation, typically during aqueous workup, yields the 1,4-adduct.

Quantitative Data for Conjugate Addition Reactions

α,β-Unsaturated Carbonyl	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methyl vinyl ketone	4-(Isopropylthio)butan-2-one	Methanol	25	3	94
Cyclohexenone	3-(Isopropylthio)cyclohexan-1-one	THF	25	4	91
Acrylonitrile	3-(Isopropylthio)propanenitrile	Ethanol	25	2	96

Experimental Protocol: Synthesis of 3-(Isopropylthio)cyclohexan-1-one

Materials:

• Sodium 2-propanethiolate

• Cyclohexenone

• Anhydrous tetrahydrofuran (B95107) (THF)

• Round-bottom flask

• Magnetic stirrer

• Argon or nitrogen atmosphere

Procedure:

• To a stirred suspension of sodium 2-propanethiolate (1.1 eq.) in anhydrous THF under an inert atmosphere, add a solution of cyclohexenone (1.0 eq.) in THF dropwise at 0 °C.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction progress by TLC.

• Quench the reaction by the addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting oil by column chromatography on silica gel to afford 3-(isopropylthio)cyclohexan-1-one.

Reactions with Acyl Halides and Anhydrides: Thioester Synthesis

Sodium 2-propanethiolate reacts readily with acyl halides and acid anhydrides to form S-isopropyl thioesters. These reactions are typically fast and high-yielding.

(CH₃)₂CHS⁻Na⁺ + R-COCl → (CH₃)₂CH-S-COR + NaCl

Quantitative Data for Thioester Synthesis

Acylating Agent	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetyl Chloride	S-Isopropyl thioacetate	Diethyl ether	0 to 25	1	95
Benzoyl Chloride	S-Isopropyl benzoylthioate	THF	0 to 25	1.5	93
Acetic Anhydride	S-Isopropyl thioacetate	Dichloromethane	25	2	90

Visualizing Reaction Pathways and Workflows

General Sₙ2 Reaction Pathway

Caption: Sₙ2 reaction of sodium 2-propanethiolate with an alkyl halide.

Epoxide Ring-Opening Workflow

Caption: A typical experimental workflow for epoxide ring-opening.

Conjugate Addition Logical Relationship

Caption: Regioselectivity of addition to an α,β-unsaturated carbonyl.

Conclusion

Sodium 2-propanethiolate is a robust and versatile nucleophile for the formation of carbon-sulfur bonds. Its reactivity is predictable and highly useful in modern organic synthesis. By understanding the underlying principles of its reactivity with various electrophiles, researchers can effectively employ this reagent for the synthesis of a wide array of sulfur-containing molecules, which are prevalent in pharmaceuticals, agrochemicals, and materials science. The provided protocols and data serve as a practical guide for the application of sodium 2-propanethiolate in a laboratory setting.

References

• 1. Green Protocol for Conjugate Addition of Thiols to α,β-Unsaturated Ketones Using a [Bmim]PF6/H2O System [organic-chemistry.org]

An In-depth Technical Guide to the Solubility of Sodium 2-Propanethiolate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of sodium 2-propanethiolate in organic solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on qualitative solubility profiles, general experimental protocols for solubility determination, and relevant chemical behavior.

Introduction to Sodium 2-Propanethiolate

Sodium 2-propanethiolate, with the chemical formula (CH₃)₂CHSNa, is the sodium salt of 2-propanethiol (B166235). It is a strong nucleophile and is utilized in organic synthesis for the formation of thioethers and thiol esters.[1] Understanding its solubility in various organic solvents is crucial for its effective use in reaction chemistry, purification processes, and formulation development.

Chemical Structure and Properties:

• Molecular Formula: C₃H₇NaS[2]

• Molecular Weight: 98.14 g/mol [2]

• Appearance: Typically a powder.

• CAS Number: 20607-43-6[2]

Solubility Profile

For a similar compound, sodium 2-methyl-2-propanethiolate, it is noted to be highly soluble in water due to its ionic character.[4] The parent thiol, 2-propanethiol, is miscible with ethanol (B145695) and ether, very soluble in acetone, and soluble in chloroform.[5] This suggests that while the thiol is soluble in a range of organic solvents, the sodium salt's solubility will be more dependent on the solvent's polarity.

Table 1: Qualitative Solubility of Sodium 2-Propanethiolate and Related Compounds

Solvent Class	Solvent Example	Expected Solubility of Sodium 2-Propanethiolate	Solubility of 2-Propanethiol
Polar Protic	Methanol, Ethanol	Likely Soluble	Miscible
Polar Aprotic	Acetone, DMSO, DMF	Potentially Soluble to Sparingly Soluble	Very Soluble (in Acetone)
Nonpolar	Hexane, Toluene	Likely Insoluble or Very Sparingly Soluble	Soluble
Halogenated	Chloroform	Likely Sparingly Soluble	Soluble

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for determining the solubility of a solid compound like sodium 2-propanethiolate in an organic solvent. This method is based on the principle of creating a saturated solution and then quantifying the dissolved solute.

Objective: To determine the concentration of a saturated solution of sodium 2-propanethiolate in a given organic solvent at a specific temperature.

Materials:

• Sodium 2-propanethiolate

• Organic solvent of interest

• Analytical balance

• Temperature-controlled shaker or incubator

• Centrifuge

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, or gravimetric analysis setup)

Procedure:

• Sample Preparation: Add an excess amount of sodium 2-propanethiolate to a known volume of the organic solvent in a sealed container. The presence of undissolved solid is necessary to ensure saturation.

• Equilibration: Place the container in a temperature-controlled shaker and agitate for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The temperature should be maintained at the desired value.

• Phase Separation: After equilibration, allow the solution to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the sample to facilitate the separation of the solid and liquid phases.

• Sample Extraction: Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

• Filtration: Filter the extracted supernatant through a syringe filter that is compatible with the organic solvent to remove any remaining microscopic solid particles.

• Quantification:

  • Gravimetric Analysis: Evaporate the solvent from a known volume of the filtered saturated solution and weigh the remaining solid residue.[6]

  • Spectroscopic Analysis: If the compound has a chromophore, a UV-Vis spectrophotometer can be used. A calibration curve of known concentrations of the compound in the solvent must be prepared beforehand.

  • Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC) can be used for quantification, which also requires the preparation of a standard curve.

• Calculation: Calculate the solubility in terms of g/L or mol/L based on the amount of solute quantified in the known volume of the saturated solution.

The following diagram illustrates the general workflow for this experimental protocol.

Experimental workflow for solubility determination.

Chemical Reactions Involving Sodium 2-Propanethiolate

Understanding the chemical reactivity of sodium 2-propanethiolate is essential for its application in organic synthesis.

4.1. Synthesis of Sodium 2-Propanethiolate

Sodium 2-propanethiolate is typically prepared by the deprotonation of 2-propanethiol with a suitable base, such as sodium hydroxide (B78521) or sodium metal.[4]

Synthesis of Sodium 2-Propanethiolate.

4.2. Nucleophilic Substitution Reaction

Sodium 2-propanethiolate is a potent nucleophile and readily participates in Sₙ2 reactions with alkyl halides to form thioethers.[4] The thiolate anion attacks the electrophilic carbon of the alkyl halide, displacing the halide leaving group.[7][8]

References

• 1. scbt.com [scbt.com]
• 2. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. saltise.ca [saltise.ca]
• 4. Buy Sodium 2-methyl-2-propanethiolate (EVT-2501735) | 29364-29-2 [evitachem.com]
• 5. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. web.viu.ca [web.viu.ca]
• 8. chem.libretexts.org [chem.libretexts.org]

In-Depth Technical Guide on the Thermal Stability of Sodium 2-propanethiolate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability of sodium 2-propanethiolate. Due to the limited availability of direct experimental data for this specific compound, this guide draws upon analogous data from related metal thiolates and established principles of thermal analysis. It covers potential decomposition pathways, experimental methodologies for assessing thermal stability, and presents hypothetical data based on similar compounds to provide a framework for researchers. This document is intended to serve as a foundational resource for professionals in research and drug development who handle or utilize sodium 2-propanethiolate and require an understanding of its thermal characteristics.

Introduction

Sodium 2-propanethiolate, also known as sodium isopropyl thiolate, is a chemical intermediate with applications in the synthesis of various organic compounds, including thiol esters and ethers.[1][2] A thorough understanding of its thermal stability is paramount for ensuring safe handling, storage, and application in various chemical processes, particularly in the pharmaceutical industry where process safety and product purity are critical.

Thermal decomposition can lead to the generation of hazardous byproducts and compromise the integrity of synthetic pathways. This guide outlines the key considerations for the thermal stability of sodium 2-propanethiolate, including potential decomposition mechanisms and the analytical techniques used to evaluate them.

Physicochemical Properties

A summary of the key physicochemical properties of sodium 2-propanethiolate is presented in the table below.

Property	Value	Reference
Molecular Formula	C₃H₇NaS	[3]
Molecular Weight	98.14 g/mol	[3]
Appearance	White to off-white powder	[4]
CAS Number	20607-43-6	[3]

Thermal Decomposition of Metal Thiolates: An Overview

The thermal stability of alkali metal salts, in general, is influenced by the size and electropositivity of the cation. For salts of oxoacids, thermal stability tends to increase down the group.[8]

Hypothetical Thermal Decomposition Data

Based on the thermal behavior of analogous metal thiolates, a hypothetical summary of thermal decomposition data for sodium 2-propanethiolate is presented below. It is crucial to note that these are estimated values and should be confirmed by experimental analysis.

Thermal Analysis Technique	Parameter	Hypothetical Value Range	Notes
Thermogravimetric Analysis (TGA)	Onset of Decomposition	150 - 250 °C	The decomposition of similar metal thiolates has been observed in this range.[5]
Final Residue Mass	Varies	The final mass would correspond to the formation of sodium sulfide (B99878) (Na₂S) or other sodium-containing species, depending on the atmosphere.
Differential Scanning Calorimetry (DSC)	Endothermic/Exothermic Events	TBD	DSC would reveal melting, crystallization, and decomposition events. The decomposition of thiolates can be exothermic.

Experimental Protocols for Thermal Stability Assessment

To definitively determine the thermal stability of sodium 2-propanethiolate, the following experimental protocols are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which sodium 2-propanethiolate begins to decompose and to quantify the mass loss as a function of temperature.

Methodology:

• A small, accurately weighed sample (typically 5-10 mg) of sodium 2-propanethiolate is placed in a TGA crucible (e.g., alumina, platinum).

• The crucible is placed in the TGA furnace.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for inert conditions or air for oxidative conditions).

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition and the temperature ranges of mass loss events.

Differential Scanning Calorimetry (DSC)

Objective: To identify and characterize thermal transitions such as melting, crystallization, and decomposition, and to measure the enthalpy changes associated with these events.

Methodology:

• A small, accurately weighed sample (typically 2-5 mg) of sodium 2-propanethiolate is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The sample and reference are subjected to a controlled temperature program, typically involving heating at a constant rate (e.g., 10 °C/min).

• The differential heat flow between the sample and the reference is measured as a function of temperature.

• The resulting DSC thermogram is analyzed to identify endothermic (e.g., melting) and exothermic (e.g., decomposition) peaks, and to calculate the enthalpy of these transitions.

Visualizations

Hypothetical Decomposition Pathway

The following diagram illustrates a plausible S(_N)1-type decomposition pathway for sodium 2-propanethiolate, based on mechanisms proposed for other metal thiolates.[5][6]

Caption: Hypothetical S(_N)1 decomposition of sodium 2-propanethiolate.

Experimental Workflow for Thermal Analysis

The logical flow for a comprehensive thermal stability assessment is depicted below.

Caption: Workflow for assessing the thermal stability of a chemical compound.

Safety Considerations

Sodium 2-propanethiolate is classified as a corrosive substance that can cause severe skin burns and eye damage.[3] When handling this compound, especially during heating, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. All thermal analyses should be conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any potential decomposition products.

Conclusion

This technical guide has provided a framework for understanding the thermal stability of sodium 2-propanethiolate. While direct experimental data remains elusive in publicly accessible literature, the information on analogous compounds and standard analytical procedures offers a solid starting point for researchers and drug development professionals. It is strongly recommended that experimental TGA and DSC analyses be performed to obtain precise and reliable data for this specific compound to ensure its safe and effective use in any application.

References

• 1. Sodium 2-propanethiolate technical, = 90.0 RT 20607-43-6 [sigmaaldrich.com]
• 2. Buy Sodium 2-propanethiolate (EVT-330493) | 20607-43-6 [evitachem.com]
• 3. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ナトリウム2-プロパンチオラート technical, ≥90.0% (RT) | Sigma-Aldrich [sigmaaldrich.com]
• 5. Clean thermal decomposition of tertiary-alkyl metal thiolates to metal sulfides: environmentally-benign, non-polar inks for solution-processed chalcopyrite solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pure.uos.ac.kr [pure.uos.ac.kr]
• 8. Thermal Stability of s-Block Elements: Carbonates, Nitrate & Hydrides | AESL [aakash.ac.in]

An In-depth Technical Guide to the Discovery and History of Sodium 2-propanethiolate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium 2-propanethiolate, also known as sodium isopropyl mercaptide, is a potent nucleophilic organosulfur compound. While its specific "discovery" is not marked by a singular event, its history is intrinsically linked to the broader exploration of organosulfur chemistry, dating back to the early 19th century. This technical guide provides a comprehensive overview of the historical context, synthesis, chemical properties, and applications of Sodium 2-propanethiolate, with a focus on its utility in organic synthesis. Detailed experimental protocols and quantitative data are presented to serve as a valuable resource for researchers in chemistry and drug development.

Introduction: The Dawn of Organosulfur Chemistry

The journey to understanding Sodium 2-propanethiolate begins with the broader history of organosulfur chemistry. For centuries, the offensive odors associated with many sulfur compounds deterred in-depth investigation. However, the 19th century witnessed a surge in the systematic study of organic compounds, which eventually included those containing sulfur.

A pivotal figure in this field was the Danish chemist William Christopher Zeise. In 1832, Zeise reported the synthesis of a new class of organosulfur compounds he named "mercaptans," derived from the Latin mercurium captans (mercury capturing), due to their strong affinity for mercury.[1][2] These compounds are now known as thiols. Zeise's pioneering work laid the foundation for the synthesis and characterization of a vast array of organosulfur compounds, including the precursor to our subject, 2-propanethiol (B166235).

While a specific date for the first synthesis of Sodium 2-propanethiolate is not well-documented, its preparation is a logical and straightforward acid-base reaction following the isolation of 2-propanethiol. The ability of thiols to readily deprotonate in the presence of a strong base to form a thiolate salt was a fundamental concept that emerged from the early understanding of their chemistry.

Physicochemical Properties

Sodium 2-propanethiolate is typically a white to off-white powder. It is a salt, and its properties are largely dictated by the ionic bond between the sodium cation and the 2-propanethiolate anion.

Table 1: Physical and Chemical Properties of Sodium 2-propanethiolate

Property	Value	Reference
Molecular Formula	C₃H₇NaS	[1]
Molecular Weight	98.14 g/mol	[1]
CAS Number	20607-43-6	[1]
Appearance	White to off-white powder
Form	Powder
Assay	≥90.0% (RT)

Table 2: Computed Properties of Sodium 2-propanethiolate

Property	Value	Reference
IUPAC Name	sodium;propane-2-thiolate	[1]
InChI	InChI=1S/C3H8S.Na/c1-3(2)4;/h3-4H,1-2H3;/q;+1/p-1	[1]
InChIKey	NQHKCHWQDDWQJR-UHFFFAOYSA-M	[1]
Canonical SMILES	CC(C)[S-].[Na+]	[1]

Synthesis and Experimental Protocols

The synthesis of Sodium 2-propanethiolate is a two-step process: first, the synthesis of its precursor, 2-propanethiol, followed by its conversion to the sodium salt.

Synthesis of 2-Propanethiol

There are several established methods for the synthesis of 2-propanethiol. A common laboratory-scale preparation involves the nucleophilic substitution of a 2-propyl halide with a sulfur nucleophile.

Experimental Protocol: Synthesis of 2-Propanethiol from 2-Bromopropane (B125204) and Sodium Hydrosulfide (B80085) [2]

• Materials:

  • 2-Bromopropane

  • Sodium hydrosulfide (NaSH)

  • Ethanol (or other suitable solvent)

  • Water

  • Diethyl ether

  • Anhydrous magnesium sulfate

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium hydrosulfide in a minimal amount of water and dilute with ethanol.

  • Add 2-bromopropane to the solution. The molar ratio of NaSH to 2-bromopropane should be approximately 1.1:1 to ensure complete reaction of the alkyl halide.

  • Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • The crude 2-propanethiol can be purified by distillation.

Synthesis of Sodium 2-propanethiolate

The conversion of 2-propanethiol to its sodium salt is a straightforward acid-base reaction.

Experimental Protocol: Preparation of Sodium 2-propanethiolate from 2-Propanethiol

• Materials:

  • 2-Propanethiol

  • Sodium hydride (NaH) or Sodium metal (Na)

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Procedure (using Sodium Hydride):

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a 60% dispersion of sodium hydride in mineral oil.

  • Wash the sodium hydride with anhydrous hexane (B92381) to remove the mineral oil and then suspend it in anhydrous diethyl ether or THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of 2-propanethiol in the same anhydrous solvent to the stirred suspension of sodium hydride. The addition should be dropwise to control the evolution of hydrogen gas.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours, or until the evolution of hydrogen gas ceases.

  • The resulting white precipitate of Sodium 2-propanethiolate can be isolated by filtration under an inert atmosphere, washed with the anhydrous solvent, and dried under vacuum.

A 1958 patent describes a method for preparing sodium mercaptides by reacting a thiol with finely dispersed sodium in an inert solvent.[3]

Chemical Reactivity and Applications

Sodium 2-propanethiolate is a strong nucleophile due to the presence of the thiolate anion.[4] This high nucleophilicity makes it a valuable reagent in organic synthesis, particularly in the formation of carbon-sulfur bonds.

Thioether Synthesis

A primary application of Sodium 2-propanethiolate is in the synthesis of thioethers (sulfides) through nucleophilic substitution reactions, analogous to the Williamson ether synthesis.[5]

Experimental Protocol: Synthesis of Isopropyl Phenyl Thioether

• Materials:

  • Sodium 2-propanethiolate

  • Bromobenzene (B47551)

  • Anhydrous N,N-dimethylformamide (DMF) or other polar aprotic solvent

  • Water

  • Diethyl ether

  • Anhydrous magnesium sulfate

• Procedure:

  • In a round-bottom flask under an inert atmosphere, dissolve Sodium 2-propanethiolate in anhydrous DMF.

  • Add bromobenzene to the solution.

  • Heat the reaction mixture to 80-100 °C and stir for several hours. Monitor the reaction progress by TLC or GC.

  • After completion, cool the reaction mixture and pour it into water.

  • Extract the aqueous layer with diethyl ether.

  • Wash the combined organic extracts with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude isopropyl phenyl thioether by column chromatography or distillation.

Use in Drug Development and Materials Science

While specific applications of Sodium 2-propanethiolate in marketed drugs are not widely documented, its role as a synthetic intermediate is significant. The introduction of a thioether linkage can be a key step in the synthesis of various biologically active molecules. Thioethers are present in a number of pharmaceuticals and are often used to modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate.

In materials science, Sodium 2-propanethiolate has been used in the synthesis of new coordination polymers.

Visualizing Synthetic Pathways

The synthesis and subsequent reaction of Sodium 2-propanethiolate can be visualized as a clear workflow.

Caption: Synthetic workflow for Sodium 2-propanethiolate and its use in thioether synthesis.

Conclusion

Sodium 2-propanethiolate, a derivative of one of the earliest classes of organosulfur compounds to be systematically studied, remains a valuable and versatile reagent in modern organic synthesis. While its own "discovery" was a quiet extension of fundamental chemical principles rather than a landmark event, its utility in the construction of carbon-sulfur bonds is undeniable. For researchers in drug development and materials science, a thorough understanding of its properties, synthesis, and reactivity is essential for the design and execution of novel synthetic strategies. This guide provides a foundational resource to aid in these endeavors.

References

• 1. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Propanethiol synthesis - chemicalbook [chemicalbook.com]
• 3. US2831032A - Preparation of sodium mercaptides - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Thioether Formation - Wordpress [reagents.acsgcipr.org]

Protocols & Analytical Methods

Application Notes and Protocols for Sodium 2-propanethiolate in SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2-propanethiolate, also known as sodium isopropyl thiolate, is a potent nucleophile widely utilized in bimolecular nucleophilic substitution (SN2) reactions. Its utility lies in the formation of carbon-sulfur bonds, a key structural motif in numerous pharmaceuticals and functional materials. The thiolate anion is a strong nucleophile, readily displacing leaving groups from primary and secondary alkyl halides to form thioethers. This document provides detailed application notes, experimental protocols, and relevant data for employing sodium 2-propanethiolate in SN2 reactions.

Reaction Mechanism and Kinetics

The reaction of sodium 2-propanethiolate with an alkyl halide proceeds via a classic SN2 mechanism. This is a single-step, concerted process where the nucleophilic sulfur atom of the thiolate attacks the electrophilic carbon of the alkyl halide from the backside of the leaving group. This backside attack results in an inversion of stereochemistry at the carbon center if it is chiral.

The rate of the reaction is dependent on the concentration of both the sodium 2-propanethiolate and the alkyl halide, following second-order kinetics:

Rate = k[Sodium 2-propanethiolate][Alkyl Halide]

Several factors influence the reaction rate and overall yield, including the nature of the substrate, the leaving group, and the solvent.

Substrate Scope and Solvent Effects

The efficiency of the SN2 reaction with sodium 2-propanethiolate is highly dependent on the steric hindrance at the electrophilic carbon of the alkyl halide.

• Primary alkyl halides are excellent substrates, reacting rapidly to give high yields of the corresponding isopropyl thioether.

• Secondary alkyl halides are also suitable substrates, though the reaction rates are generally slower than with primary halides due to increased steric hindrance.

• Tertiary alkyl halides are not suitable substrates for SN2 reactions with sodium 2-propanethiolate as elimination reactions (E2) become the predominant pathway.

The choice of solvent is critical for the success of SN2 reactions with ionic nucleophiles like sodium 2-propanethiolate. Polar aprotic solvents are highly recommended as they can solvate the sodium cation while leaving the thiolate anion relatively "naked" and highly nucleophilic. Protic solvents, on the other hand, can form hydrogen bonds with the thiolate, creating a solvent cage that reduces its nucleophilicity and slows down the reaction.

Quantitative Data

The following table summarizes typical yields for the SN2 reaction of sodium 2-propanethiolate with various alkyl halides in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone. Please note that reaction times and temperatures are general guidelines and may require optimization for specific substrates.

Alkyl Halide (Substrate)	Leaving Group	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
1-Bromobutane	Br	DMF	Room Temperature	2 - 4	>90
1-Iodobutane	I	Acetone	Room Temperature	1 - 3	>95
1-Chlorobutane	Cl	DMF	50	6 - 8	80 - 90
2-Bromopropane	Br	DMF	40	4 - 6	75 - 85
Benzyl Bromide	Br	Acetone	Room Temperature	1 - 2	>95

Experimental Protocols

General Protocol for the Synthesis of Isopropyl Thioethers via SN2 Reaction

This protocol describes a general procedure for the reaction of sodium 2-propanethiolate with a primary alkyl bromide.

Materials:

• Sodium 2-propanethiolate (≥95% purity)

• Primary alkyl bromide (e.g., 1-bromobutane)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium 2-propanethiolate (1.1 equivalents) in anhydrous DMF.

• Addition of Alkyl Halide: To the stirred solution, add the primary alkyl bromide (1.0 equivalent) dropwise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). For less reactive substrates, the reaction mixture may be gently heated.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with water and then with brine to remove any remaining DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by distillation or column chromatography on silica (B1680970) gel to afford the pure isopropyl thioether.

Visualizations

Caption: SN2 reaction mechanism of sodium 2-propanethiolate.

Caption: General experimental workflow for thioether synthesis.

Application Notes and Protocols for Demethylation with Sodium 2-Propanethiolate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the demethylation of aryl methyl ethers using sodium 2-propanethiolate and related thiolates. This method is a valuable tool in organic synthesis, particularly in the context of drug development and natural product synthesis, where the selective cleavage of a methyl ether to reveal a phenol (B47542) is often a crucial step.

Introduction

The demethylation of aryl methyl ethers is a common transformation in organic chemistry. While various reagents can achieve this, sulfur-based nucleophiles like sodium 2-propanethiolate offer an effective method, operating through a bimolecular nucleophilic substitution (SN2) mechanism. This protocol outlines the general procedure for this reaction and also presents a more recent, practical adaptation involving the in situ generation of the thiolate from an odorless, long-chain thiol, which mitigates the malodorous and potentially hazardous nature of volatile thiols.

Data Presentation

The following table summarizes quantitative data from various thiolate-mediated demethylation reactions of aryl methyl ethers, providing a comparative overview of reaction conditions and yields.

Substrate (Aryl Methyl Ether)	Thiolate/Thiol	Base (for in situ generation)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-Methoxybiphenyl	1-Dodecanethiol (B93513)	NaOH	NMP	150	1	98	Chae, 2008
2-Methoxynaphthalene	1-Dodecanethiol	NaOH	NMP	150	1	99	Chae, 2008
4-tert-Butyl-anisole	1-Dodecanethiol	NaOH	NMP	150	2	97	Chae, 2008
3,5-Dimethoxyanisole	1-Dodecanethiol	NaOH	NMP	150	3	95 (monodemethylation)	Chae, 2008
Tariquidar	Dodecanethiol	NaOH	NMP	130	8	Not specified	ResearchGate Snippet[1]
Generic Aryl Methyl Ether	Sodium isopropyl thiolate	-	DMF	Reflux	Not specified	38	ResearchGate Snippet[2]
Generic Aryl Methyl Ether	Sodium thiomethoxide	-	DMF	60	2	Not specified	common-organic-chemistry.com

NMP: N-Methyl-2-pyrrolidone; DMF: Dimethylformamide

Experimental Protocols

Two primary protocols are presented here: a general method using a pre-formed sodium thiolate and a more practical method involving the in situ generation of the thiolate.

Protocol 1: General Demethylation using Sodium 2-Propanethiolate

This protocol describes a general procedure for the demethylation of an aryl methyl ether using commercially available sodium 2-propanethiolate.

Materials:

• Aryl methyl ether (substrate)

• Sodium 2-propanethiolate

• Anhydrous dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Inert gas (Argon or Nitrogen)

• Hydrochloric acid (HCl), 1M solution

• Ethyl acetate (B1210297) or other suitable organic solvent for extraction

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask, condenser)

• Heating mantle and magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the aryl methyl ether (1 equivalent) in anhydrous DMF or NMP.

• Addition of Thiolate: Add sodium 2-propanethiolate (typically 2-4 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux (for DMF, the boiling point is 153 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture into a separatory funnel containing water and acidify with 1M HCl to a pH of ~2-3 to protonate the resulting phenoxide.

  • Extract the aqueous layer with ethyl acetate (or another suitable organic solvent) three times.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent in vacuo using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel, recrystallization, or distillation as appropriate for the specific phenol.

Protocol 2: Practical Demethylation using an Odorless Thiol with in situ Thiolate Generation

This protocol, adapted from Chae (2008), is a more practical and less odorous alternative that generates the sodium thiolate in situ.[3][4]

Materials:

• Aryl methyl ether (substrate)

• 1-Dodecanethiol (or another long-chain, low-volatility thiol)

• Sodium hydroxide (B78521) (NaOH)

• N-Methyl-2-pyrrolidone (NMP)

• Hydrochloric acid (HCl), 1M solution

• Ethyl acetate or other suitable organic solvent for extraction

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware

• Heating mantle and magnetic stirrer

Procedure:

• Reaction Setup: To a solution of the aryl methyl ether (1 equivalent) in NMP, add 1-dodecanethiol (2-3 equivalents) and powdered sodium hydroxide (2-3 equivalents).

• Reaction: Heat the mixture to 150 °C and stir. Monitor the reaction progress by TLC or HPLC.

• Work-up:

  • After completion of the reaction, cool the mixture to room temperature.

  • Pour the mixture into water and acidify with 1M HCl.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and remove the solvent under reduced pressure.

• Purification: Purify the resulting phenol by the appropriate method (e.g., column chromatography).

Mandatory Visualization

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Practical demethylation of aryl methyl ethers using an odorless thiol reagent | Semantic Scholar [semanticscholar.org]
• 4. Practical demethylation of aryl methyl ethers using an odorless thiol reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Thioethers Using Sodium 2-Propanethiolate: Application Notes and Protocols for Researchers

For Immediate Release

Introduction

Thioethers, also known as sulfides, are a class of organosulfur compounds that are integral to numerous applications, particularly in the fields of medicinal chemistry and drug development. The thioether functional group is a key structural motif in a variety of pharmaceuticals and bioactive molecules. One of the most robust and widely employed methods for the synthesis of thioethers is the Williamson ether synthesis analogue, which involves the reaction of a sodium thiolate with an alkyl halide or a related electrophile. This document provides detailed application notes and experimental protocols for the synthesis of thioethers utilizing sodium 2-propanethiolate, a readily accessible and highly reactive nucleophile.

These protocols are designed for researchers, scientists, and drug development professionals, offering a comprehensive guide to the synthesis, purification, and characterization of isopropyl thioethers, along with insights into their applications in medicinal chemistry.

Reaction Mechanism and Principles

The synthesis of thioethers from sodium 2-propanethiolate and an alkyl halide proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism. In this reaction, the thiolate anion acts as a potent nucleophile, attacking the electrophilic carbon of the alkyl halide and displacing the halide leaving group.

The reaction is most efficient with primary and secondary alkyl halides. Tertiary alkyl halides are not suitable substrates as they tend to undergo elimination reactions. The choice of solvent is also crucial; polar aprotic solvents such as dimethylformamide (DMF), acetone, or dimethyl sulfoxide (B87167) (DMSO) are preferred as they solvate the cation but not the nucleophile, thus enhancing its reactivity.

Applications in Drug Development

Thioether moieties are present in a range of FDA-approved drugs and are of significant interest to medicinal chemists.[1][2][3] The incorporation of a thioether, and specifically an isopropyl thioether group, can modulate a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding interactions with biological targets.

One key application of thioethers in drug design is their role as bioisosteres.[4][5][6] A bioisosteric replacement involves substituting one functional group with another that has similar physical or chemical properties to enhance the drug's efficacy, reduce toxicity, or improve its pharmacokinetic profile.[5] The isopropyl thioether group can be used as a bioisostere for other functionalities to optimize lead compounds in the drug discovery process.

Experimental Protocols

Protocol 1: Preparation of Sodium 2-Propanethiolate

This protocol describes the in situ generation of sodium 2-propanethiolate from 2-propanethiol (B166235) and sodium hydroxide (B78521), which can then be used directly in the subsequent thioether synthesis.

Materials:

• 2-Propanethiol

• Sodium hydroxide (NaOH)

• Methanol (B129727) (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium hydroxide (1.0 equivalent) in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Slowly add 2-propanethiol (1.0 equivalent) to the stirred solution via a dropping funnel.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. The resulting solution contains sodium 2-propanethiolate and is ready for the next step.

Protocol 2: Synthesis of Ethyl Isopropyl Sulfide (B99878)

This protocol details the synthesis of ethyl isopropyl sulfide, a representative thioether, from sodium 2-propanethiolate and bromoethane (B45996).

Materials:

• Sodium 2-propanethiolate solution (from Protocol 1)

• Bromoethane

• Dimethylformamide (DMF, anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Condenser

• Heating mantle

• Separatory funnel

• Dichloromethane (B109758)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• To the freshly prepared sodium 2-propanethiolate solution in methanol, add anhydrous DMF.

• Add bromoethane (1.0 - 1.2 equivalents) to the reaction mixture.

• Attach a condenser and heat the mixture to 50-60 °C with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 3-6 hours.

• Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude ethyl isopropyl sulfide can be purified by distillation. The boiling point of ethyl isopropyl sulfide is approximately 103 °C.[7]

Data Presentation

Product	Alkyl Halide	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Boiling Point (°C)	Density (g/cm³)
Ethyl Isopropyl Sulfide	Bromoethane	DMF	50-60	3-6	High	103	0.83

Note: Yields are typically high for S_N2 reactions with primary alkyl halides but can vary based on specific reaction conditions and purification methods.

Visualizations

Caption: S_N2 mechanism for thioether synthesis.

Caption: Experimental workflow for thioether synthesis.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The Use of Bioisosterism in Drug Design and Molecular Modification | Semantic Scholar [semanticscholar.org]
• 5. What is the role of bioisosterism in drug design? [synapse.patsnap.com]
• 6. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethyl isopropyl sulphide | C5H12S | CID 21228 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sodium 2-propanethiolate in the Synthesis of Coordination Polymer Precursors

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the utilization of sodium 2-propanethiolate in the synthesis of functionalized aromatic linker molecules, specifically biphenyl-3,3',5,5'-tetrasulfonic acid (H₄BPTS) and bimesityl-3,3',5,5'-tetrasulfonic acid (H₄BMTS). These tetrasulfonic acids serve as versatile precursors for the construction of novel coordination polymers. The synthesis involves a key nucleophilic aromatic substitution step where sodium 2-propanethiolate is employed to introduce thioether functionalities, which are subsequently oxidized to sulfonic acid groups. The protocols provided are based on the work of Behler, Wickleder, and Christoffers, offering a robust methodology for obtaining these valuable linker molecules.[1][2] Additionally, a general protocol for the subsequent synthesis of coordination polymers using these linkers is outlined.

Introduction

Coordination polymers are a class of materials formed by the self-assembly of metal ions with organic ligands, creating one-, two-, or three-dimensional networks. The properties of these materials, including their potential applications in areas such as gas storage, catalysis, and drug delivery, are highly dependent on the nature of the organic linker. Polysulfonated aromatic compounds are of particular interest as linkers due to their strong acidity and potential for forming robust coordination networks with a variety of metal centers.

Sodium 2-propanethiolate ((CH₃)₂CHSNa) serves as a crucial reagent in the multi-step synthesis of biphenyl (B1667301) and bimesityl (B1605842) tetrasulfonic acids. It acts as a potent nucleophile, displacing bromide ions from aromatic rings to form tetrakis(isopropylthio) intermediates. This thioetherification is a critical step in the pathway to the desired tetrasulfonated linkers.

Data Presentation

Table 1: Synthesis of 3,3',5,5'-Tetrakis(isopropylthio)biphenyl (11)

Reactant	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
3,3',5,5'-Tetrabromobiphenyl (8)	470.00	2.00 g	4.26
Sodium 2-propanethiolate	98.14	2.51 g	25.6
CuI	190.45	4.88 g	25.6
N-Methyl-2-pyrrolidone (NMP)	99.13	50 mL	-
Product	Molecular Weight ( g/mol )	Yield (g)	Yield (%)
3,3',5,5'-Tetrakis(isopropylthio)biphenyl (11)	454.83	1.83 g	95

Table 2: Synthesis of Biphenyl-3,3',5,5'-tetrasulfonic acid tetrahydrate (H₄BPTS · 4 H₂O) (4)

Reactant	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
Biphenyl-3,3',5,5'-tetrathiol (9)	282.46	300 mg	1.06
Hydrogen peroxide (30% in H₂O)	34.01	2.17 mL (x2)	21.2 (x2)
Chloroform (CHCl₃)	119.38	30 mL	-
Methanol (MeOH)	32.04	6 mL	-
Product	Molecular Weight ( g/mol )	Yield (g)	Yield (%)
H₄BPTS · 4 H₂O (4)	546.46	554 mg	95

Experimental Protocols

Protocol 1: Synthesis of 3,3',5,5'-Tetrakis(isopropylthio)biphenyl (11)

This protocol details the nucleophilic aromatic substitution reaction using sodium 2-propanethiolate.

Materials:

• 3,3',5,5'-Tetrabromobiphenyl (8)

• Sodium 2-propanethiolate

• Copper(I) iodide (CuI)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Saturated aqueous sodium chloride solution

• Anhydrous magnesium sulfate

• Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Under an argon atmosphere, dissolve 2.00 g (4.26 mmol) of 3,3',5,5'-tetrabromobiphenyl (8) in 50 mL of anhydrous NMP.

• Add 2.51 g (25.6 mmol) of sodium 2-propanethiolate and 4.88 g (25.6 mmol) of CuI to the solution.

• Heat the reaction mixture to 150 °C and stir for 48 hours.

• After cooling to room temperature, pour the reaction mixture into 200 mL of diethyl ether.

• Wash the organic phase sequentially with saturated aqueous ammonium chloride solution (3 x 100 mL) and saturated aqueous sodium chloride solution (1 x 100 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate (B1210297) 20:1) to yield 1.83 g (95%) of 3,3',5,5'-tetrakis(isopropylthio)biphenyl (11) as a colorless oil.

Protocol 2: Synthesis of Biphenyl-3,3',5,5'-tetrasulfonic acid tetrahydrate (H₄BPTS · 4 H₂O) (4)

This protocol describes the dealkylation of the thioether and subsequent oxidation to the sulfonic acid.

Materials:

• 3,3',5,5'-Tetrakis(isopropylthio)biphenyl (11)

• Sodium metal

• Liquid ammonia (B1221849) (NH₃)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Concentrated hydrochloric acid

• Hydrogen peroxide (30% in H₂O)

• Chloroform (CHCl₃)

• Methanol (MeOH)

Procedure: Part A: Deprotection to form Biphenyl-3,3',5,5'-tetrathiol (9)

• In a flask equipped with a dry ice condenser, add 1.50 g (3.30 mmol) of 3,3',5,5'-tetrakis(isopropylthio)biphenyl (11) to 10 mL of anhydrous THF.

• Cool the flask to -78 °C and condense approximately 50 mL of ammonia into the flask.

• Add small pieces of sodium metal to the solution until a persistent blue color is observed, indicating complete reaction. If the color fades, add more sodium.

• Once the reaction is complete, carefully add 10 mL of water and allow the ammonia to evaporate.

• Acidify the aqueous solution with concentrated hydrochloric acid.

• Extract the product with diethyl ether, dry the organic layer over magnesium sulfate, and evaporate the solvent to obtain biphenyl-3,3',5,5'-tetrathiol (9).

Part B: Oxidation to Biphenyl-3,3',5,5'-tetrasulfonic acid tetrahydrate (4)

• Suspend 300 mg (1.06 mmol) of biphenyl-3,3',5,5'-tetrathiol (9) in a mixture of 30 mL of CHCl₃ and 6 mL of MeOH.

• Add 2.17 mL (21.2 mmol) of 30% hydrogen peroxide solution.

• Stir the mixture at room temperature for 20 hours.

• Evaporate the volatiles and redissolve the residue in 30 mL of water.

• Add another 2.17 mL (21.2 mmol) of 30% hydrogen peroxide solution and stir for an additional 20 hours.

• Remove all volatiles in vacuum to yield 554 mg (95%) of H₄BPTS · 4 H₂O (4) as a hygroscopic colorless solid.

Protocol 3: General Synthesis of a Coordination Polymer with H₄BPTS

This protocol provides a general method for the synthesis of a coordination polymer using the prepared linker, based on the synthesis of its copper(II) salt.[1][2]

Materials:

• Biphenyl-3,3',5,5'-tetrasulfonic acid tetrahydrate (H₄BPTS · 4 H₂O) (4)

• Malachite (Cu₂(OH)₂CO₃) or other suitable metal salt (e.g., lanthanide chlorides)

• Deionized water

• Ethanol (optional, for crystallization)

Procedure:

• Dissolve a stoichiometric amount of H₄BPTS · 4 H₂O (4) in deionized water.

• Slowly add a stoichiometric amount of malachite (or an aqueous solution of another metal salt) to the linker solution with stirring. Effervescence will be observed with malachite.

• Continue stirring until the reaction is complete (e.g., cessation of gas evolution).

• Filter the resulting solution to remove any unreacted starting material.

• Allow the filtrate to slowly evaporate at room temperature.

• Crystals of the coordination polymer, such as {[Cu(H₂O)₅]₂(BPTS)]}, will form over several days.

• Collect the crystals by filtration, wash with a small amount of cold deionized water or ethanol, and air dry.

Mandatory Visualization

Caption: Synthesis of a coordination polymer using a tetrasulfonated linker.

Conclusion

The use of sodium 2-propanethiolate provides an efficient route for the synthesis of tetrakis(isopropylthio)biphenyl and -bimesityl precursors. These intermediates can be readily converted into the corresponding tetrasulfonic acid linkers, which are valuable building blocks for the construction of novel coordination polymers. The protocols outlined in this document offer a clear and reproducible methodology for researchers in materials science and drug development to synthesize these important compounds and explore their potential in forming new functional materials. The general protocol for coordination polymer synthesis serves as a starting point for the development of more complex and tailored network structures. Further research into the coordination chemistry of these tetrasulfonated linkers with a wider range of metal ions is encouraged to explore the full potential of this class of materials.

References

• 1. Item - Hydrothermal Syntheses, Crystal Structures, and Luminescence Properties of Lanthanide-Based Coordination Polymers Constructed by Sulfonate Functionalized Imidazophenanthroline Derivative Ligand - American Chemical Society - Figshare [acs.figshare.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Handling Anhydrous Sodium 2-propanethiolate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous Sodium 2-propanethiolate (CAS: 20607-43-6) is a reactive organosulfur compound commonly used as an intermediate in the synthesis of thiol esters and ethers.[1] As a fine white crystalline powder, it is highly sensitive to moisture and air, and poses significant handling challenges due to its corrosive and reactive nature.[2] This document provides a comprehensive guide to the safe handling, storage, and disposal of anhydrous Sodium 2-propanethiolate in a laboratory setting to ensure the safety of personnel and the integrity of experimental results.

Material Properties and Hazard Information

Understanding the physical properties and inherent hazards of Sodium 2-propanethiolate is critical for safe handling.

Table 1: Physical and Chemical Properties

Property	Value
Chemical Formula	C₃H₇NaS or (CH₃)₂CHSNa[3]
Molecular Weight	98.14 g/mol [1][3]
Appearance	Fine white crystalline powder[2]
Purity	Technical grade, typically ≥90.0%[1]
Reactivity	Reacts with water.[2]

Table 2: GHS Hazard Information

Category	Description
Pictogram	GHS05 (Corrosion)
Signal Word	Danger
Hazard Statements	H314: Causes severe skin burns and eye damage.[3]
Hazard Class	Skin Corrosion 1B, Eye Damage 1[3]
Storage Class	8A - Combustible corrosive hazardous materials

Experimental Protocols for Safe Handling

Strict adherence to the following protocols is mandatory to minimize risk. All operations should be performed within a certified and properly functioning chemical fume hood.

2.1. Engineering Controls

• Fume Hood: All handling of Sodium 2-propanethiolate must be conducted in a chemical fume hood to control exposure to dust and potential off-gassing.

• Ventilation: Ensure the laboratory is well-ventilated.[4][5]

• Inert Atmosphere: For reactions requiring anhydrous conditions, use a glove box or Schlenk line to handle the material under an inert atmosphere (e.g., Argon or Nitrogen).

2.2. Personal Protective Equipment (PPE)

Proper PPE is the primary defense against exposure. The following equipment must be worn at all times.

Table 3: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face	Chemical safety goggles and a full-face shield.[2]	Protects against dust particles and splashes, which can cause severe eye damage.[2]
Skin	Chemical-resistant gloves (e.g., PVC or nitrile) and a flame-resistant lab coat.[2][4]	Prevents direct skin contact, which causes severe chemical burns.[2]
Respiratory	A NIOSH-approved N95 dust mask is required for handling the powder. If exposure limits may be exceeded, a full-face respirator should be used.[4]	Prevents inhalation of the powder, which can cause respiratory irritation.

2.3. Weighing and Dispensing Protocol

• Preparation: Before handling, ensure the fume hood sash is at the appropriate height. Place all necessary equipment (spatulas, weigh boats, secondary containers) inside the fume hood.

• Inert Gas Purge: For anhydrous applications, allow the sealed container of Sodium 2-propanethiolate to equilibrate to room temperature before opening to prevent moisture condensation. Briefly purge the container headspace with a gentle stream of inert gas (Argon or Nitrogen).

• Dispensing: Use clean, dry, non-sparking tools to dispense the powder.[4][5] Avoid generating dust by handling the material gently.[2][4][5]

• Sealing: Immediately and tightly reseal the main container after dispensing.[2][4][5]

• Transfer: Promptly transfer the weighed material to the reaction vessel within the fume hood.

• Decontamination: Clean any contaminated surfaces and equipment immediately following the procedure.

Storage and Incompatibility

Correct storage is crucial for maintaining the chemical's stability and preventing hazardous reactions.

3.1. Storage Conditions

• Store in original, tightly sealed containers to prevent contact with air and moisture.[2][5][6]

• Keep in a cool, dry, and well-ventilated area.[4][5][6]

• The storage area should be free of ignition sources such as open flames, sparks, or hot surfaces.[2][6]

• Containers may develop pressure and should be opened carefully and vented periodically.[2]

3.2. Incompatible Materials To prevent violent reactions, fire, or degradation, segregate Sodium 2-propanethiolate from the following:

• Water and Alcohols[2]

• Strong Acids[2]

• Oxidizing Agents (e.g., nitrates, peroxides, chlorine bleaches)[2]

• Copper, Aluminum, and their alloys[2]

Emergency Procedures

Be prepared for emergencies by knowing the appropriate response for spills and exposures.

Table 4: Spill Response Protocol

Spill Size	Procedure
Minor Spill	1. Remove all sources of ignition.[2] 2. Wearing full PPE, clean up spills immediately.[2] 3. Use dry clean-up procedures (e.g., gently sweeping) and avoid generating dust.[2] 4. Place the spilled material into a suitable, labeled container for hazardous waste disposal.[2]
Major Spill	1. Evacuate personnel from the immediate area and move upwind.[2][4][5] 2. Alert emergency responders and inform them of the location and nature of the hazard.[2] 3. Prevent the material from entering drains or waterways.[5][7]

Table 5: First Aid Measures

Exposure Route	First Aid Action
Eye Contact	Immediately hold eyelids apart and flush the eye continuously with running water for at least 15-20 minutes.[2] Seek urgent medical attention.
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin with large amounts of water. Causes severe chemical burns; seek immediate medical attention.[2]
Inhalation	Move the person to fresh air. Keep them warm and rested. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. The material can cause chemical burns to the gastrointestinal tract; seek urgent hospital treatment.[2]

Waste Disposal

All waste containing Sodium 2-propanethiolate, including empty containers and contaminated materials, must be treated as hazardous waste.[2] Disposal must be conducted in accordance with all applicable local, state, and federal regulations.[2] Do not dispose of this material in standard laboratory trash or down the drain.

Handling Workflow Diagram

The following diagram illustrates the standard workflow for safely handling anhydrous Sodium 2-propanethiolate in a laboratory setting.

Caption: Workflow for handling anhydrous Sodium 2-propanethiolate.

References

• 1. scbt.com [scbt.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. targetmol.com [targetmol.com]
• 6. fr.cpachem.com [fr.cpachem.com]
• 7. fishersci.fr [fishersci.fr]

Sodium 2-Propanethiolate: A Versatile Reagent in Organic Synthesis

FOR IMMEDIATE RELEASE

Shanghai, China – December 21, 2025 – Sodium 2-propanethiolate is proving to be a highly effective and versatile nucleophilic reagent in the field of organic synthesis, enabling key transformations in the development of novel therapeutics and functional materials. This powerful reagent is primarily utilized for the formation of thioethers through nucleophilic substitution reactions and for the demethylation of aryl methyl ethers, both critical processes in the synthesis of complex organic molecules.

Sodium 2-propanethiolate's utility stems from the strong nucleophilicity of the thiolate anion, which readily participates in SN2 reactions with a variety of electrophiles. Its applications are particularly noteworthy in the synthesis of biologically active compounds, where the introduction of a thioether moiety can significantly modulate a molecule's pharmacological properties.

This document provides detailed application notes and experimental protocols for the use of sodium 2-propanethiolate in key organic transformations, aimed at researchers, scientists, and professionals in drug development.

Core Applications

Nucleophilic Substitution: Synthesis of Thioethers

Sodium 2-propanethiolate is an excellent reagent for the synthesis of S-isopropyl thioethers via nucleophilic substitution reactions with alkyl, aryl, and vinyl halides. These reactions typically proceed via an SN2 mechanism, particularly with primary and secondary alkyl halides, leading to the formation of a new carbon-sulfur bond.

One notable application is in the synthesis of substituted naphthoquinones, a class of compounds known for their diverse biological activities, including anticancer properties. The reaction of sodium 2-propanethiolate with 2,3-dichloro-1,4-naphthoquinone provides a straightforward route to 2-isopropylthio-3-chloro-1,4-naphthoquinone, a potentially bioactive molecule.

R-X + (CH₃)₂CHSNa → R-S-CH(CH₃)₂ + NaX (where R = alkyl, aryl; X = halogen)

Demethylation of Aryl Methyl Ethers

The cleavage of aryl methyl ethers to their corresponding phenols is a crucial transformation in the synthesis of natural products and pharmaceuticals. Sodium 2-propanethiolate serves as an effective demethylating agent, where the thiolate anion acts as a soft nucleophile to attack the methyl group of the ether, leading to the formation of the phenoxide and methyl isopropyl thioether.

Quantitative Data Summary

Application	Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thioether Synthesis	2,3-dichloro-1,4-naphthoquinone	Sodium 2-propanethiolate	Ethanol	Room Temp.	5-6	High (qualitative)
Benzyl (B1604629) Bromide	Sodium 2-propanethiolate	DMF	Reflux	8-16	Good (qualitative)
Demethylation	Guaiacol Derivatives	Thiol (as methyl trap)	Buffer (pH 6.5)	30	24	>90 (Conversion)

Note: Specific yield for the reaction of 2,3-dichloro-1,4-naphthoquinone with sodium 2-propanethiolate is not explicitly reported in the reviewed literature, but is expected to be high based on similar reactions. The demethylation data is based on a biocatalytic system using a thiol as a methyl trap, demonstrating the principle of using thiolates for demethylation.

Experimental Protocols

Protocol 1: Synthesis of 2-(isopropylthio)-3-chloro-1,4-naphthoquinone

Materials:

• 2,3-dichloro-1,4-naphthoquinone

• Sodium 2-propanethiolate

• Ethanol

• Sodium Carbonate (Na₂CO₃)

• Chloroform (B151607)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2,3-dichloro-1,4-naphthoquinone (1.0 g, 4.37 mmol) in 50 mL of ethanol.

• Add sodium 2-propanethiolate (1.2 equivalents) and sodium carbonate (1.52 g) to the solution.

• Stir the reaction mixture at room temperature for 5-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[1]

• Upon completion, add 30 mL of chloroform to the reaction mixture.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to yield 2-(isopropylthio)-3-chloro-1,4-naphthoquinone.

Protocol 2: Synthesis of S-Benzyl Isopropyl Thioether

Materials:

• Sodium 2-propanethiolate

• Benzyl bromide

• Anhydrous Dimethylformamide (DMF)

• Sodium Hydroxide (B78521) (NaOH)

• Dichloromethane

Procedure:

• In a round-bottom flask, dissolve sodium 2-propanethiolate (1.0 equivalent) in anhydrous DMF.

• Add benzyl bromide (1.0 equivalent) to the solution.

• Heat the reaction mixture under reflux for 8-16 hours. Monitor the reaction by TLC.

• After cooling to room temperature, add a solution of sodium hydroxide.

• Partition the mixture between aqueous sodium hydroxide and dichloromethane.

• Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude S-benzyl isopropyl thioether.

• If necessary, purify the product by column chromatography.

Visualizations

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Reaction of Sodium 2-Propanethiolate with Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of sodium 2-propanethiolate with alkyl halides is a fundamental and versatile method for the synthesis of isopropyl thioethers (also known as isopropyl sulfides). This reaction, analogous to the well-known Williamson ether synthesis, proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The resulting thioether functional group is of significant interest in medicinal chemistry and drug development, as it is a key structural motif in a variety of bioactive molecules, including anticancer, antiviral, and anti-inflammatory agents.[3][4][5] The sulfur atom in thioethers can influence a molecule's polarity, lipophilicity, and metabolic stability, making it a valuable functional group for modulating pharmacokinetic and pharmacodynamic properties.

This document provides detailed application notes, experimental protocols, and data on the reaction of sodium 2-propanethiolate with various alkyl halides, highlighting its applications in the synthesis of compounds relevant to drug discovery.

Reaction Mechanism and Stereochemistry

The reaction is a classic example of an SN2 displacement. The highly nucleophilic thiolate anion attacks the electrophilic carbon of the alkyl halide in a single, concerted step, leading to the formation of a new carbon-sulfur bond and the displacement of the halide leaving group.[1]

A key characteristic of the SN2 mechanism is the inversion of stereochemistry at the electrophilic carbon center, if it is a chiral center. This occurs because the nucleophile attacks from the side opposite to the leaving group (backside attack). For example, the reaction of sodium 2-propanethiolate with (R)-2-bromobutane would yield (S)-2-(isopropylthio)butane.[6]

Factors Influencing the Reaction

Several factors significantly impact the rate and outcome of the reaction between sodium 2-propanethiolate and alkyl halides:

• Structure of the Alkyl Halide: Due to the concerted nature of the SN2 mechanism, the reaction is highly sensitive to steric hindrance around the reaction center.[7] Consequently, the reactivity of alkyl halides follows the order: methyl > primary (1°) > secondary (2°) >> tertiary (3°). Tertiary alkyl halides are generally unreactive under SN2 conditions and tend to undergo elimination (E2) reactions instead, especially in the presence of a strong base like a thiolate.[8]

• Leaving Group: The rate of reaction is also dependent on the nature of the leaving group. A good leaving group is a weak base. The reactivity order for halogens is I > Br > Cl > F.[7]

• Solvent: Polar aprotic solvents such as acetone, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO) are ideal for SN2 reactions. These solvents can solvate the sodium cation but do not strongly solvate the thiolate anion, leaving it more "naked" and nucleophilic.[9] Protic solvents, like ethanol (B145695) or water, can form hydrogen bonds with the thiolate, reducing its nucleophilicity and slowing down the reaction.

• Temperature: The reaction rate generally increases with temperature. However, higher temperatures can also favor the competing elimination (E2) reaction, particularly with secondary and tertiary alkyl halides.

Data Presentation: Reactivity of Alkyl Halides

The following table summarizes the expected reactivity and typical reaction conditions for the reaction of sodium 2-propanethiolate with various classes of alkyl halides. Please note that the yields are illustrative and can vary based on the specific substrate and precise reaction conditions.

Alkyl Halide Class	Example Alkyl Halide	Expected Major Product	Typical Reaction Conditions	Expected Yield	Potential Side Products
Primary (1°)	1-Bromobutane	1-(Isopropylthio)butane	Acetone or DMF, Room Temperature to 50°C, 2-6 hours	> 90%	Minimal
Secondary (2°)	2-Bromobutane	2-(Isopropylthio)butane	Acetone or DMF, 50-80°C, 6-24 hours	50-70%	But-1-ene, But-2-ene (E2 products)
Tertiary (3°)	tert-Butyl Bromide	No Substitution Product	N/A (Elimination is highly favored)	< 5% (Substitution)	Isobutylene (>95%)
Benzylic	Benzyl Bromide	Benzyl isopropyl sulfide	Acetone or DMF, Room Temperature, 1-4 hours	> 95%	Minimal
Allylic	Allyl Bromide	Allyl isopropyl sulfide	Acetone or DMF, Room Temperature, 1-4 hours	> 95%	Minimal

Experimental Protocols

Preparation of Sodium 2-Propanethiolate

Sodium 2-propanethiolate can be prepared in situ by reacting 2-propanethiol (B166235) with a strong base like sodium hydride (NaH) or sodium hydroxide (B78521) (NaOH).

Protocol 1: In situ generation of Sodium 2-Propanethiolate using Sodium Hydride

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 equivalents, 60% dispersion in mineral oil).

• Add anhydrous DMF or THF to the flask to create a suspension.

• Cool the suspension to 0°C using an ice bath.

• Slowly add a solution of 2-propanethiol (1.0 equivalent) in the same anhydrous solvent to the NaH suspension via the dropping funnel.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 30-60 minutes, or until the evolution of hydrogen gas ceases. The resulting solution contains sodium 2-propanethiolate and is ready for reaction with an alkyl halide.

General Protocol for the Synthesis of Isopropyl Thioethers

Protocol 2: Reaction with a Primary Alkyl Halide (e.g., 1-Bromobutane)

• To the freshly prepared solution of sodium 2-propanethiolate (from Protocol 1) at room temperature, add the primary alkyl halide (e.g., 1-bromobutane, 1.0 equivalent) dropwise.

• Stir the reaction mixture at room temperature for 2-4 hours or at 50°C for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).[10]

• Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers, wash with brine (2 x 50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to yield the pure 1-(isopropylthio)butane.

Protocol 3: Reaction with a Secondary Alkyl Halide (e.g., 2-Bromobutane)

• To the freshly prepared solution of sodium 2-propanethiolate (from Protocol 1), add the secondary alkyl halide (e.g., 2-bromobutane, 1.0 equivalent).

• Heat the reaction mixture to 50-80°C and stir for 6-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Follow the work-up and purification procedure as described in Protocol 2. Note that the purification may be more challenging due to the presence of elimination byproducts.

Mandatory Visualizations

Caption: SN2 reaction mechanism for thioether synthesis.

Caption: General experimental workflow for isopropyl thioether synthesis.

Applications in Drug Development

The isopropyl thioether moiety can be incorporated into drug candidates to fine-tune their biological activity and physicochemical properties.

• Anticancer Agents: Thioethers are present in various compounds investigated for their anticancer properties.[11] The sulfur atom can engage in specific interactions with biological targets and its oxidation to sulfoxides or sulfones can be a key metabolic pathway or a mechanism for pro-drug activation.[12] The lipophilic nature of the isopropyl group can enhance membrane permeability and cellular uptake of the drug candidate.

• Antiviral Agents: Several sulfur-containing compounds have demonstrated antiviral activity.[4] The thioether linkage can be more stable to hydrolysis than an ester or ether linkage, providing greater metabolic stability to a drug molecule. The introduction of an isopropyl thioether can modulate the binding affinity of a compound to viral enzymes or proteins.

• Anti-inflammatory Drugs: Thioether-containing molecules have been explored as anti-inflammatory agents.[5][13] The sulfur atom can act as an antioxidant, scavenging reactive oxygen species that contribute to inflammation. The overall structure and lipophilicity imparted by the isopropyl thioether group can influence the compound's distribution and targeting to inflamed tissues.

Conclusion

The reaction of sodium 2-propanethiolate with alkyl halides is a robust and predictable method for the synthesis of isopropyl thioethers, which are valuable building blocks in drug discovery. A thorough understanding of the SN2 mechanism and the factors influencing the reaction allows for the rational design and synthesis of novel thioether-containing compounds with potential therapeutic applications. The protocols provided herein offer a starting point for the synthesis and exploration of this important class of molecules.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Khan Academy [khanacademy.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. brainkart.com [brainkart.com]
• 5. Efficacy of a phenol derivative, isopropyl vanillate, as an anti-inflammatory agent: A new small molecule inhibitor of COX and neutrophil migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 8. reddit.com [reddit.com]
• 9. Solved 2-Bromobutane is reacted with sodium thiolate (NaSH) | Chegg.com [chegg.com]
• 10. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Using an alkyl halide and a thiol as starting materials, how woul... | Study Prep in Pearson+ [pearson.com]
• 12. Cytotoxicity of thioether-lysophospholipids in leukemias and tumors of human origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. nopr.niscpr.res.in [nopr.niscpr.res.in]

Application Notes and Protocols for the Large-Scale Synthesis of Sodium 2-propanethiolate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the large-scale synthesis of sodium 2-propanethiolate, a versatile intermediate used in the synthesis of various thiol esters and thioethers.[1][2] The described method is based on the deprotonation of 2-propanethiol (B166235) using sodium hydride in an inert solvent. This protocol is intended for experienced researchers in a well-equipped laboratory setting. Strict adherence to safety precautions is paramount due to the hazardous nature of the reagents involved.

Introduction

Sodium 2-propanethiolate, also known as 2-propanethiol sodium salt, is a key reagent in organic synthesis. Its nucleophilic nature allows for the formation of carbon-sulfur bonds, a critical step in the development of numerous pharmaceutical compounds and other fine chemicals. This document outlines a representative procedure for its synthesis on a large scale, focusing on safety, efficiency, and product quality.

Reaction Scheme

The synthesis proceeds via the deprotonation of 2-propanethiol by a strong base, in this case, sodium hydride, in an anhydrous aprotic solvent such as tetrahydrofuran (B95107) (THF).

Chemical Equation:

(CH₃)₂CHS-H + NaH → (CH₃)₂CHS⁻Na⁺ + H₂ (g)

Safety Precautions

Extreme caution must be exercised throughout this procedure. The following safety measures are mandatory:

• Personal Protective Equipment (PPE): Wear fire/flame resistant and impervious clothing, chemical-resistant gloves (e.g., PVC), and tightly fitting safety goggles with side-shields.[3][4] A full-face shield is also recommended.[4]

• Ventilation: All operations must be conducted in a well-ventilated chemical fume hood.[3]

• Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition.[5][6] Use non-sparking tools and ground all metal parts of the equipment to prevent static discharge.[3][5]

• Reagent Handling:

  • Sodium Hydride (NaH): Highly flammable and reacts violently with water, releasing flammable hydrogen gas. Handle under an inert atmosphere (e.g., nitrogen or argon).

  • 2-Propanethiol: Highly flammable liquid and vapor.[5][6] Harmful if swallowed and causes skin and serious eye irritation.[6] May cause respiratory irritation.[6]

  • Sodium 2-propanethiolate: Corrosive solid that causes severe skin burns and eye damage.[7][8]

• Emergency Procedures:

  • Skin Contact: Immediately flush with large amounts of water after removing contaminated clothing.[4]

  • Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running water.[4]

  • Inhalation: Remove the individual from the contaminated area and ensure they are warm and rested.[4]

  • Spills: Remove all ignition sources.[4] Use dry clean-up procedures and avoid generating dust.[4] Do not use powdered hypochlorite (B82951) or other strong oxidizers for mercaptan spills, as this can lead to autoignition.[4]

Experimental Protocol

This protocol is designed for a target yield of approximately 1 mole of sodium 2-propanethiolate.

Materials and Equipment

Material/Equipment	Specification
2-Propanethiol	≥98% purity
Sodium Hydride (NaH)	60% dispersion in mineral oil
Anhydrous Tetrahydrofuran (THF)	<50 ppm H₂O
n-Hexane	Anhydrous
Three-neck round-bottom flask	2 L, with appropriate ground glass joints
Mechanical stirrer	With a gas-tight seal
Addition funnel	250 mL, pressure-equalizing
Condenser	With a gas outlet connected to a bubbler
Thermometer
Inert gas supply	Nitrogen or Argon, with a manifold
Schlenk line	For handling air-sensitive reagents
Large Büchner funnel and filter flask
Vacuum oven

Procedure

• Reactor Setup: Assemble the 2 L three-neck round-bottom flask with the mechanical stirrer, thermometer, and condenser. The condenser outlet should be connected to a bubbler to monitor gas evolution. The entire apparatus must be dried in an oven and cooled under a stream of inert gas before use.

• Charging the Reactor: Under a positive pressure of inert gas, carefully add sodium hydride (44 g of 60% dispersion, 1.1 mol) to the reaction flask.

• Solvent Addition: Add anhydrous THF (800 mL) to the flask via a cannula.

• Cooling: Cool the stirred suspension to 0-5 °C using an ice-water bath.

• Addition of 2-Propanethiol: Slowly add 2-propanethiol (76.16 g, 1.0 mol) dropwise from the addition funnel over a period of 1-2 hours. Maintain the internal temperature below 10 °C. The reaction is exothermic, and hydrogen gas will evolve. The rate of addition should be controlled to manage the gas evolution.

• Reaction Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours, or until the evolution of hydrogen gas ceases.

• Product Isolation:

  • The product, sodium 2-propanethiolate, will precipitate as a white solid.

  • Isolate the solid by filtration under an inert atmosphere using a Schlenk filter or a glovebox.

  • Wash the solid with two portions of anhydrous n-hexane (2 x 200 mL) to remove the mineral oil and any unreacted starting material.

• Drying: Dry the product under vacuum at 60-65 °C to a constant weight. The result should be a white, free-flowing powder.

Data Presentation

Reagent	Molecular Weight ( g/mol )	Moles (mol)	Mass (g)	Volume (mL)	Stoichiometric Ratio
2-Propanethiol	76.16	1.0	76.16	~91	1.0
Sodium Hydride (60%)	24.00 (as NaH)	1.1	44.0	-	1.1
Product
Sodium 2-propanethiolate	98.14	1.0 (theoretical)	98.14	-	1.0

Visualization of Experimental Workflow

Caption: Experimental workflow for the synthesis of sodium 2-propanethiolate.

References

• 1. ss-pub.org [ss-pub.org]
• 2. ias.ac.in [ias.ac.in]
• 3. Organosulfur compound - Thiols, Structure, Reactions | Britannica [britannica.com]
• 4. osti.gov [osti.gov]
• 5. Thiol - Wikipedia [en.wikipedia.org]
• 6. US4267396A - Production of sodium and potassium alkoxides - Google Patents [patents.google.com]
• 7. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Formation of Self-Assembled Monolayers using Sodium 2-Propanethiolate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) represent a versatile and powerful platform for modifying surface properties at the molecular level. The spontaneous organization of organic molecules onto a substrate allows for the precise control of interfacial characteristics such as wettability, biocompatibility, and chemical reactivity. Alkanethiolates on noble metal surfaces, particularly gold, are a well-established and widely studied class of SAMs due to the strong, covalent-like bond between sulfur and gold.

This document provides detailed application notes and protocols for the formation of self-assembled monolayers using sodium 2-propanethiolate. As the sodium salt of 2-propanethiol, this precursor offers an alternative to the neutral thiol for SAM formation, potentially influencing the kinetics and solution chemistry of the self-assembly process. These protocols are designed to guide researchers in creating reproducible and high-quality SAMs for a variety of applications, including biosensing, drug delivery, and fundamental surface science studies.

Data Presentation

While specific quantitative data for SAMs derived from sodium 2-propanethiolate is not extensively available in the current literature, the following table provides a summary of expected values based on data from closely related short-chain alkanethiols on gold. This information serves as a valuable benchmark for researchers characterizing their own 2-propanethiolate SAMs.

Parameter	Expected Value Range	Typical Characterization Technique(s)	Reference(s)
Water Contact Angle (θ)	70° - 85°	Goniometry
Ellipsometric Thickness	5 - 8 Å	Ellipsometry	[1][2]
Surface Coverage (Γ)	4.0 - 5.0 x 10⁻¹⁰ mol/cm²	Reductive Desorption, XPS	[3]
Thiolate S 2p Binding Energy	162.0 ± 0.2 eV (for S 2p₃/₂)	X-ray Photoelectron Spectroscopy (XPS)	[3]

Note: The values presented are illustrative and based on experimental data for ethanethiol, propanethiol, and butanethiol SAMs on gold. Actual values for sodium 2-propanethiolate SAMs may vary depending on the specific experimental conditions.

Experimental Protocols

The following protocols provide a detailed methodology for the formation and characterization of self-assembled monolayers using sodium 2-propanethiolate on gold substrates.

Materials and Reagents

• Sodium 2-propanethiolate (≥95% purity)

• Gold-coated substrates (e.g., silicon wafers, glass slides)

• Absolute ethanol (B145695) (200 proof)

• Deionized water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Glassware (cleaned with piranha solution - EXTREME CAUTION )

• Tweezers for sample handling

Protocol 1: Preparation of Gold Substrates

• Cut the gold-coated substrates to the desired dimensions.

• Clean the substrates by sonicating in absolute ethanol for 15 minutes.

• Rinse the substrates thoroughly with deionized water.

• Dry the substrates under a stream of high-purity nitrogen gas.

• For optimal results, the substrates can be further cleaned by UV-ozone treatment for 15-20 minutes immediately before use to remove any organic contaminants.

Protocol 2: Formation of the Self-Assembled Monolayer

• Prepare a 1 mM solution of sodium 2-propanethiolate in absolute ethanol. Ensure the sodium 2-propanethiolate is fully dissolved.

• Immediately immerse the cleaned and dried gold substrates into the sodium 2-propanethiolate solution.

• Seal the container to minimize solvent evaporation and contamination.

• Allow the self-assembly process to proceed for 12-24 hours at room temperature.[4]

• After the immersion period, carefully remove the substrates from the solution using tweezers.

• Rinse the substrates thoroughly with absolute ethanol to remove any non-chemisorbed molecules.

• Dry the SAM-coated substrates under a gentle stream of high-purity nitrogen gas.

• Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere, until characterization or further use.

Protocol 3: Characterization of the Self-Assembled Monolayer

A combination of surface-sensitive techniques is recommended for the comprehensive characterization of the formed SAM.

• Contact Angle Goniometry:

  • Place a small droplet (typically 1-5 µL) of deionized water on the SAM surface.

  • Measure the static contact angle to assess the surface wettability and hydrophobicity. A higher contact angle indicates a more hydrophobic surface, which is expected for a well-formed alkyl-terminated SAM.

• Ellipsometry:

  • Use a spectroscopic ellipsometer to measure the change in polarization of light reflected from the substrate surface.

  • Model the data to determine the thickness of the organic monolayer. This provides an indication of the molecular orientation and packing density.

• X-ray Photoelectron Spectroscopy (XPS):

  • Acquire high-resolution spectra of the S 2p, C 1s, and Au 4f regions.

  • The binding energy of the S 2p peak can confirm the formation of a gold-thiolate bond.[3]

  • The attenuation of the Au 4f signal can be used to estimate the surface coverage.[5]

• Electrochemical Methods (Cyclic Voltammetry - Reductive Desorption):

  • In an electrochemical cell with a suitable electrolyte (e.g., 0.1 M KOH), apply a negative potential sweep.

  • The potential at which the reductive desorption of the thiolate occurs can provide information about the strength of the Au-S bond and the packing density of the monolayer. The integrated charge under the desorption peak can be used to quantify the surface coverage.[6]

Visualizations

The following diagrams illustrate the key processes involved in the formation and characterization of sodium 2-propanethiolate SAMs.

Experimental workflow for SAM formation and characterization.

Logical relationship of SAM formation and resulting properties.

References

• 1. lee.chem.uh.edu [lee.chem.uh.edu]
• 2. aimspress.com [aimspress.com]
• 3. mdpi.com [mdpi.com]
• 4. 自组装单层：烷硫醇的优点 [sigmaaldrich.cn]
• 5. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New insights into the electrochemical desorption of alkanethiol SAMs on gold - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Sodium 2-propanethiolate Synthesis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and detailed protocols to optimize the yield and purity of Sodium 2-propanethiolate reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of Sodium 2-propanethiolate.

Q1: My yield of Sodium 2-propanethiolate is significantly lower than expected. What are the primary causes?

A1: Low yields can stem from several factors. The most common culprits are the oxidation of the thiol starting material or the thiolate product, incomplete deprotonation, and competing side reactions. Start by verifying the quality of your reagents and ensuring your reaction is performed under strictly anaerobic (oxygen-free) conditions.[1][2]

Q2: I observe a white precipitate forming in my 2-propanethiol (B166235) starting material. What is it and can I still use the reagent?

A2: The white precipitate is likely diisopropyl disulfide ((CH₃)₂CH-S-S-CH(CH₃)₂), which forms when 2-propanethiol is exposed to air (oxygen). Thiols are readily oxidized to disulfides, which are unreactive in the thiolate formation reaction, thus reducing your potential yield.[1][2][3] It is highly recommended to use freshly distilled or a new bottle of 2-propanethiol and to handle it under an inert atmosphere (e.g., nitrogen or argon).

Q3: How can I prevent the oxidation of my thiol and thiolate?

A3: To prevent oxidation, it is critical to maintain an inert atmosphere throughout the entire process.[1][2] This involves:

• Degassing Solvents: Before use, degas your solvent (e.g., ethanol (B145695), THF) by bubbling nitrogen or argon through it for at least 15-30 minutes or by using a freeze-pump-thaw technique.

• Inert Gas Blanket: Conduct the reaction in a flask equipped with a nitrogen or argon inlet to maintain a positive pressure of inert gas.

• Fresh Reagents: Use freshly opened or distilled 2-propanethiol.

Q4: My final Sodium 2-propanethiolate product is discolored (e.g., yellow). What causes this and how can I purify it?

A4: Discoloration often indicates the presence of impurities, which could include polysulfides or oxidation byproducts. To obtain a pure, white product, you can wash the isolated solid with a non-polar solvent in which the thiolate is insoluble, such as cold diethyl ether or hexanes, under an inert atmosphere. This can help remove residual disulfide and other organic impurities.

Q5: Which base is most effective for deprotonating 2-propanethiol?

A5: Strong bases are required for the complete deprotonation of 2-propanethiol (pKa ~10-11). Common choices include:

• Sodium Hydroxide (B78521) (NaOH): A cost-effective and common choice, typically used in an alcoholic solvent like ethanol.[4]

• Sodium Metal (Na): Reacts directly with the thiol to produce the thiolate and hydrogen gas. This method ensures an anhydrous product but requires careful handling due to the flammability of hydrogen.[4][5]

• Sodium Hydride (NaH): A very strong base that provides irreversible deprotonation. It is often used in aprotic solvents like THF.

• Sodium Ethoxide (NaOEt): An effective base, especially when ethanol is used as the solvent, as it avoids the introduction of water into the reaction.

The choice of base often depends on the desired solvent and reaction conditions. For most standard procedures, sodium hydroxide in ethanol offers a good balance of reactivity and safety.

Data Presentation: Factors Influencing Yield

The selection of reagents and reaction conditions is critical for maximizing the yield of Sodium 2-propanethiolate. The table below summarizes key variables.

Factor	Option 1	Option 2	Option 3	Key Considerations & Impact on Yield
Base	Sodium Hydroxide (NaOH)	Sodium Metal (Na)	Sodium Ethoxide (NaOEt)	NaOH is economical but introduces water. Na metal ensures an anhydrous product but is highly reactive. NaOEt is a good choice for reactions in ethanol. Complete deprotonation is key for high yield.[4]
Solvent	Ethanol	Tetrahydrofuran (THF)	Toluene	The solvent must be dry and degassed. Ethanol is a common choice for reactions with NaOH or NaOEt. THF is suitable for reactions with NaH. Toluene can be used with sodium metal dispersions.[4]
Atmosphere	Inert (Nitrogen/Argon)	Air	-	This is the most critical factor. Running the reaction under air will lead to significant disulfide formation and drastically reduce the yield.[1][2]
Temperature	0 °C to Room Temp	Elevated Temp	-	The deprotonation is typically fast and can be run at room temperature or below.[5] Keeping the temperature low can help minimize side reactions.
Reactant Purity	Freshly Distilled Thiol	Old/Stored Thiol	-	Purity is paramount. Oxidized 2-propanethiol (containing diisopropyl disulfide) will directly lower the maximum achievable yield.

Experimental Protocols

Below is a detailed methodology for the synthesis of Sodium 2-propanethiolate using sodium hydroxide and ethanol.

Objective: To synthesize Sodium 2-propanethiolate with high yield and purity.

Materials:

• 2-Propanethiol (CH₃)₂CHSH

• Sodium Hydroxide (NaOH), pellets

• Anhydrous Ethanol (200 proof)

• Diethyl Ether (anhydrous)

• Round-bottom flask with a magnetic stir bar

• Condenser

• Nitrogen or Argon gas inlet

• Addition funnel

Procedure:

• System Setup: Assemble a two-neck round-bottom flask with a magnetic stir bar, a condenser, and a nitrogen/argon inlet. Flame-dry the glassware under vacuum or oven-dry it before assembly to remove any moisture. Once assembled, flush the entire system with the inert gas for 10-15 minutes.

• Reagent Preparation: In the reaction flask, dissolve sodium hydroxide (1.0 eq.) in degassed, anhydrous ethanol under a positive pressure of inert gas. Stir until the NaOH is fully dissolved. This may require gentle warming.

• Thiol Addition: In a separate, dry addition funnel, add 2-propanethiol (1.0 eq.).

• Reaction: Cool the ethanol/NaOH solution in an ice bath (0 °C). Slowly add the 2-propanethiol dropwise from the addition funnel to the stirred solution over 30 minutes. A white precipitate of Sodium 2-propanethiolate may begin to form during the addition.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for an additional 1-2 hours under the inert atmosphere to ensure complete deprotonation.

• Product Isolation: Remove the solvent under reduced pressure using a rotary evaporator. This will yield the crude Sodium 2-propanethiolate as a white solid.

• Purification (Washing): To remove any soluble impurities, wash the solid product with cold, anhydrous diethyl ether under an inert atmosphere. This can be done by adding the ether to the flask, stirring the slurry, and then removing the ether via cannula filtration. Repeat this washing step 2-3 times.

• Drying: Dry the resulting white solid under high vacuum to remove any residual solvent.

• Storage: Store the final product in a tightly sealed container under a nitrogen or argon atmosphere to prevent oxidation.

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting guide for the synthesis.

Caption: Experimental workflow for Sodium 2-propanethiolate synthesis.

Caption: Troubleshooting flowchart for low yield reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Fast and Highly Efficient Solid State Oxidation of Thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy Sodium 2-methyl-2-propanethiolate (EVT-2501735) | 29364-29-2 [evitachem.com]
• 5. US2831032A - Preparation of sodium mercaptides - Google Patents [patents.google.com]

common side reactions with Sodium 2-propanethiolate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Sodium 2-propanethiolate in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Sodium 2-propanethiolate in organic synthesis?

A1: Sodium 2-propanethiolate is primarily used as a potent nucleophile in S_N2 reactions. Its main applications include:

• Synthesis of Thioethers: Reacting with alkyl halides or sulfonates (e.g., tosylates, mesylates) to form isopropyl thioethers.[1]

• Demethylation of Aryl Methyl Ethers: It serves as an effective reagent for cleaving the methyl group from aryl methyl ethers to yield phenols, a crucial transformation in the synthesis of many natural products and drug candidates.[2][3]

Q2: What are the critical handling and storage requirements for Sodium 2-propanethiolate?

A2: Sodium 2-propanethiolate is a moisture-sensitive and corrosive solid that requires careful handling.[4]

• Atmosphere: Always handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture and oxygen.

• Solvents: Use dry, aprotic solvents (e.g., DMF, THF, DMSO). Protic solvents like water or ethanol (B145695) will protonate the thiolate, rendering it inactive.

• Incompatibilities: Avoid contact with water, acids, and strong oxidizing agents. It is also incompatible with copper and aluminum surfaces.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area. Note that pressure may develop in containers, which should be vented periodically with care.

Q3: What impurities are commonly found in commercial Sodium 2-propanethiolate?

A3: A common impurity is diisopropyl disulfide, which forms from the oxidation of the thiolate.[5] Technical grade Sodium 2-propanethiolate may have a purity of around 90%.[6][7] Depending on the manufacturing process and storage, residual sodium hydroxide (B78521) or unreacted 2-propanethiol (B166235) could also be present.

Q4: How can I monitor the progress of a reaction involving Sodium 2-propanethiolate?

A4: Thin-Layer Chromatography (TLC) is the most common method. A co-spot of your reaction mixture with the starting material (e.g., the alkyl halide) will show the consumption of the starting material and the appearance of a new, typically less polar, product spot (the thioether). Staining with potassium permanganate (B83412) can be effective for visualizing the thioether product if it is not UV-active.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments.

Problem 1: Low Yield of Desired Substitution (S_N2) Product

Q: I am reacting Sodium 2-propanethiolate with a secondary alkyl bromide, but the yield of my desired thioether is low. TLC analysis shows a significant amount of a non-polar byproduct. What is the likely cause and how can I fix it?

A: The most probable cause is a competing E2 elimination reaction , which forms an alkene byproduct. Sodium 2-propanethiolate is a strong nucleophile but also a moderately strong base. With secondary (and sterically hindered primary) substrates, elimination can compete significantly with substitution.[8][9]

• Lower the Reaction Temperature: Elimination reactions have a higher activation energy than substitution reactions and are therefore more sensitive to temperature. Running the reaction at a lower temperature (e.g., 0 °C or room temperature) will favor the S_N2 pathway.[10]

• Choose an Appropriate Solvent: Use polar aprotic solvents like DMSO, DMF, or acetone. These solvents solvate the sodium cation but leave the thiolate anion highly nucleophilic, favoring the S_N2 reaction. Polar protic solvents can decrease nucleophilicity and may favor elimination.

• Check Substrate Structure: If possible, use a substrate with a better leaving group (I > Br > Cl > OTs) to accelerate the S_N2 reaction rate relative to E2.[4] Be aware that sterically hindered substrates, even primary ones, are more prone to E2 elimination.[11]

Logical Workflow for Troubleshooting Low S_N2 Yield

Caption: Troubleshooting workflow for low S_N2 product yield.

Problem 2: Formation of Diisopropyl Disulfide

Q: My post-reaction workup shows a significant amount of diisopropyl disulfide. Why did this form and how can I prevent it?

A: Thiolates are easily oxidized to disulfides, often by atmospheric oxygen. This side reaction consumes your nucleophile and complicates purification.

• Ensure Inert Atmosphere: The reaction must be conducted under a rigorously maintained inert atmosphere (high-purity nitrogen or argon). This includes degassing your solvent prior to use.

• Check Reagent Quality: The starting Sodium 2-propanethiolate may already contain disulfide impurities. If possible, use freshly purchased reagent from a reputable supplier.

• Avoid Oxidizing Agents: Ensure that no inadvertent oxidizing agents are present in the reaction mixture.

Data Presentation

Table 1: Influence of Substrate and Conditions on Substitution (S_N2) vs. Elimination (E2) Outcomes

The ratio of S_N2 to E2 products is highly dependent on the reaction conditions. While specific data for Sodium 2-propanethiolate is sparse, the following table, based on analogous systems (secondary alkyl halides with basic nucleophiles), illustrates the expected trends.[10][12]

Substrate	Nucleophile/Base	Solvent	Temperature (°C)	Major Product	Approx. E2 %
2-Bromopropane	Sodium Ethoxide	Ethanol	55	E2	71%
2-Bromobutane	Sodium Ethoxide	Ethanol	25	E2	>80%
Isopropyl Bromide	Hydroxide	Ethanol/Water	55	E2	71%
1-Bromopropane	tert-Butoxide (Bulky)	tert-Butanol	-	E2	High
1-Bromopropane	Ethoxide (Non-bulky)	Ethanol	-	S_N2	Low
2-Bromopropane	Isopropanethiolate	DMSO (Aprotic)	25	S_N2 (Predicted)	Low

Note: Thiolates like Sodium 2-propanethiolate are weaker bases than alkoxides (e.g., ethoxide), which generally favors the S_N2 pathway. However, the trends related to substrate hindrance and temperature remain critical.

Visualizing Reaction Pathways

Competing S_N2 and E2 Pathways

When Sodium 2-propanethiolate reacts with a secondary alkyl halide (e.g., 2-bromopropane), two pathways compete. The desired S_N2 pathway involves a backside attack on the electrophilic carbon. The undesired E2 pathway involves the thiolate acting as a base to abstract a proton from a beta-carbon.

Caption: Competing S_N2 (blue) and E2 (red) reaction pathways.

Oxidation Side Reaction

The thiolate anion is susceptible to oxidation, leading to the formation of a disulfide byproduct, which consumes the active nucleophile.

Caption: Pathway for the oxidative formation of disulfide byproduct.

Experimental Protocols

Caution: These reactions should be performed by trained personnel in a well-ventilated fume hood under an inert atmosphere. Sodium 2-propanethiolate is corrosive and odorous.

Protocol 1: Synthesis of Isopropyl Phenyl Thioether (S_N2 Reaction)

This protocol describes the reaction of Sodium 2-propanethiolate with bromobenzene (B47551). Note that S_N2 reactions on aryl halides are typically difficult and may require a catalyst or forceful conditions; a more reactive substrate like benzyl (B1604629) bromide would proceed more easily. This serves as a general template.

• Reagents:

  • Sodium 2-propanethiolate (1.1 g, 11.2 mmol, 1.2 equiv)

  • Bromobenzene (1.47 g, 9.3 mmol, 1.0 equiv)

  • Dry N,N-Dimethylformamide (DMF) (20 mL)

• Methodology:

  • To a dry, 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add Sodium 2-propanethiolate.

  • Add 20 mL of dry DMF via syringe and stir the resulting suspension.

  • Add the bromobenzene dropwise to the stirring suspension at room temperature.

  • Heat the reaction mixture to 80-100 °C and maintain for 4-12 hours.

  • Monitor the reaction by TLC (e.g., 9:1 Hexanes:Ethyl Acetate) until the bromobenzene spot has been consumed.

  • Cool the mixture to room temperature and pour it into 100 mL of water.

  • Extract the aqueous mixture with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to yield isopropyl phenyl thioether.

Protocol 2: Demethylation of 4-Methoxyanisole

This protocol is adapted from procedures for demethylating aryl methyl ethers using thiolates.[3]

• Reagents:

  • 4-Methoxyanisole (1.38 g, 10 mmol, 1.0 equiv)

  • Sodium 2-propanethiolate (2.45 g, 25 mmol, 2.5 equiv)

  • Dry N-Methyl-2-pyrrolidone (NMP) (25 mL)

• Methodology:

  • In an oven-dried flask under a nitrogen atmosphere, suspend Sodium 2-propanethiolate in 25 mL of dry NMP.

  • Add 4-methoxyanisole to the suspension via syringe.

  • Heat the reaction mixture to 130-150 °C with vigorous stirring.

  • Maintain the temperature for 3-6 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction to room temperature and carefully quench by pouring it into 100 mL of 1 M HCl (ice bath cooling is recommended).

  • Extract the product with ethyl acetate (B1210297) (3 x 40 mL).

  • Combine the organic extracts and wash with water and brine.

  • Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

  • The crude product (4-methoxyphenol) can be purified by crystallization or column chromatography.

References

• 1. prepchem.com [prepchem.com]
• 2. Practical demethylation of aryl methyl ethers using an odorless thiol reagent | Semantic Scholar [semanticscholar.org]
• 3. Practical demethylation of aryl methyl ethers using an odorless thiol reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. SN2 vs E2 [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from Sodium 2-propanethiolate Reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and purifying products from reactions involving Sodium 2-propanethiolate.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving Sodium 2-propanethiolate?

A1: Sodium 2-propanethiolate is primarily used as a potent nucleophile in SN2 reactions to introduce an isopropyl thioether moiety onto a molecule.[1][2] It readily reacts with alkyl halides and other substrates with good leaving groups.[3]

Q2: What are the main impurities I can expect in my reaction mixture?

A2: Common impurities include unreacted starting materials (e.g., alkyl halide), excess Sodium 2-propanethiolate, the corresponding disulfide formed from oxidation of the thiolate, and potential elimination (E2) byproducts, especially with secondary substrates.[4]

Q3: How can I minimize the formation of the disulfide byproduct?

A3: To minimize disulfide formation, it is crucial to work under an inert atmosphere (e.g., nitrogen or argon) and to use degassed solvents.[5] This prevents oxidation of the highly reactive thiolate.

Q4: What are the recommended work-up procedures for reactions with Sodium 2-propanethiolate?

A4: A typical work-up involves quenching the reaction with water or a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl) to neutralize any remaining thiolate.[6][7] This is followed by extraction of the desired product into an organic solvent.

Q5: Are there any specific safety precautions I should take when working with Sodium 2-propanethiolate and its reactions?

A5: Yes, Sodium 2-propanethiolate is corrosive and can cause severe skin burns and eye damage. Reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety goggles, must be worn.[8] Thiols and thiolates are also known for their strong, unpleasant odors.

Experimental Protocol: Synthesis of Isopropyl Phenyl-ethyl Thioether

This protocol details a representative SN2 reaction between 2-bromoethylbenzene and Sodium 2-propanethiolate.

Materials:

• 2-bromoethylbenzene

• Sodium 2-propanethiolate

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized Water

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert nitrogen atmosphere, dissolve Sodium 2-propanethiolate (1.2 equivalents) in anhydrous DMF.

• Addition of Electrophile: To the stirring solution, add 2-bromoethylbenzene (1.0 equivalent) dropwise at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up:

  • Quench the reaction by slowly adding deionized water.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with deionized water and then with brine.[6]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent.

• Analysis: Characterize the purified product by NMR and mass spectrometry.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Reaction does not go to completion	1. Inactive Sodium 2-propanethiolate (due to oxidation).2. Poor quality of the alkyl halide.3. Insufficient reaction time or temperature.	1. Use freshly purchased or properly stored Sodium 2-propanethiolate. Ensure an inert atmosphere is maintained throughout the reaction.2. Check the purity of the alkyl halide.3. Continue to monitor the reaction for a longer period or gently heat the reaction mixture (e.g., to 40-50 °C) while monitoring for side product formation.[9]
Formation of significant elimination (E2) byproduct	1. The substrate is sterically hindered (secondary or tertiary alkyl halide).2. The reaction temperature is too high.	1. For sterically hindered substrates, consider alternative synthetic routes. The SN2 reaction is most efficient for primary and secondary alkyl halides.[10]2. Run the reaction at a lower temperature (e.g., 0 °C to room temperature).[4]
Difficult separation of product and disulfide byproduct	The polarity of the product and the disulfide are very similar.	Optimize the solvent system for column chromatography using TLC to achieve better separation. A less polar solvent system may be required.
Product streaks or shows tailing on the TLC plate	1. The compound may be acidic or basic.2. The sample is overloaded on the TLC plate.	1. Add a small amount of triethylamine (B128534) (for basic compounds) or acetic acid (for acidic compounds) to the eluent.[11]2. Dilute the sample before spotting it on the TLC plate.
Low yield after purification	1. The product is partially soluble in the aqueous layer during work-up.2. The product is volatile and was lost during solvent removal.	1. Perform multiple extractions with the organic solvent to ensure complete recovery of the product.2. Use a lower temperature on the rotary evaporator and avoid leaving the product under high vacuum for an extended period.

Visualizing the Workflow and Troubleshooting

Caption: Experimental workflow for a typical SN2 reaction with Sodium 2-propanethiolate.

Caption: A decision-making workflow for troubleshooting common issues.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. ナトリウム2-メチル-2プロパンチオラート technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]
• 9. youtube.com [youtube.com]
• 10. byjus.com [byjus.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Managing 2-Propanethiol Odor in the Laboratory

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on effectively managing the potent odor of 2-propanethiol (B166235) in a laboratory setting. Adherence to these procedures is crucial for maintaining a safe and pleasant work environment.

Frequently Asked Questions (FAQs)

Q1: What is 2-propanethiol and why does it have such a strong odor?

A1: 2-Propanethiol, also known as isopropyl mercaptan, is an organosulfur compound. Its intense, unpleasant odor, often described as skunk-like, is characteristic of thiols and can be detected at extremely low concentrations.[1]

Q2: What are the primary safety concerns when working with 2-propanethiol?

A2: 2-Propanethiol is a highly flammable liquid and vapor. It can cause skin, eye, and respiratory irritation.[2] Inhalation may lead to symptoms such as headache, dizziness, and nausea.[3] It is also very toxic to aquatic life.[2]

Q3: What immediate steps should be taken in case of accidental skin or eye contact?

A3: In case of skin contact, immediately wash the affected area with plenty of soap and water.[4] For eye contact, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do so.[2] Seek medical attention if irritation persists.[4]

Q4: How should 2-propanethiol be stored to minimize odor?

A4: Store 2-propanethiol in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[5][6] It is best practice to store it in a dedicated, ventilated cabinet.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Persistent thiol odor in the lab despite using a fume hood.	- Improper handling techniques (e.g., pouring outside the hood).- Contaminated equipment not properly cleaned.- Leaking storage containers.- Inadequate waste disposal procedures.	- Ensure all manipulations are performed deep within a certified chemical fume hood.- Immediately decontaminate all glassware and equipment after use with a bleach solution.- Check container seals and use parafilm for extra security.- Ensure all thiol-contaminated waste is sealed in a labeled, dedicated hazardous waste container.
Odor complaints from adjacent labs or offices.	- Vapors escaping the laboratory through doorways or ventilation systems.- Improper fume hood exhaust.	- Keep laboratory doors closed.- Use a bleach trap for reactions that may release thiol vapors.- Ensure your fume hood is functioning correctly and has been recently certified.
Visible residue or oily film on surfaces after working with 2-propanethiol.	- Minor spills or drips during transfer or handling.	- Decontaminate the affected surfaces immediately with a bleach solution, followed by a standard laboratory cleaner.

Quantitative Data Summary

The following tables provide key quantitative data for 2-propanethiol, crucial for risk assessment and experimental planning.

Table 1: Physical and Chemical Properties of 2-Propanethiol

Property	Value	Reference(s)
CAS Number	75-33-2	[7]
Molecular Formula	C3H8S	[5]
Molecular Weight	76.16 g/mol	[7]
Appearance	Colorless liquid	[5]
Odor	Strong, skunk-like	[7]
Boiling Point	57-60 °C	[3]
Vapor Pressure	455 mmHg (at 37.8 °C)	[3]
Density	0.82 g/mL (at 25 °C)	[3]
Flash Point	-34 °C	[3]

Table 2: Exposure Limits and Odor Threshold for 2-Propanethiol

Parameter	Value	Reference(s)
Odor Threshold	0.000006 ppm	[1]
OSHA PEL (TWA)	10 ppm	[4]
ACGIH TLV (TWA)	0.5 ppm (skin)	[4]

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit; TWA: Time-Weighted Average; ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit Value.

Experimental Protocols

Protocol 1: Preparation of a Bleach Bath for Decontamination

Objective: To prepare a bleach solution for neutralizing the odor of 2-propanethiol on glassware and equipment.

Materials:

• Commercial bleach (sodium hypochlorite (B82951) solution, ~5-8%)

• Water

• A suitable container (e.g., a plastic bucket or tub)

Procedure:

• Select a container that is large enough to fully submerge the contaminated items.

• In a well-ventilated area, preferably within a fume hood, prepare a 1:1 mixture of commercial bleach and water.

• Carefully pour the desired amount of bleach into the container.

• Slowly add an equal volume of water to the bleach.

• Label the container clearly as "Thiol Decontamination Bath (Bleach Solution)".

• Keep the bleach bath covered when not in use.

Protocol 2: Decontamination of Glassware and Equipment

Objective: To safely and effectively remove 2-propanethiol residues and odor from laboratory equipment.

Procedure:

• Immediately after use, rinse the contaminated glassware or equipment with a suitable solvent (e.g., acetone) to remove the bulk of the thiol. Collect this solvent rinse as hazardous waste.

• Carefully place the rinsed items into the prepared bleach bath, ensuring they are fully submerged.

• Allow the items to soak for at least one hour. For heavily contaminated items, a longer soaking time may be necessary.

• After soaking, remove the items from the bleach bath and rinse them thoroughly with water.

• Proceed with standard laboratory glassware washing procedures.

• Dispose of the used bleach bath as hazardous waste according to your institution's guidelines.

Protocol 3: Small-Scale Spill Cleanup

Objective: To safely clean up a minor spill of 2-propanethiol (less than 100 mL) within a fume hood.

Materials:

• Personal Protective Equipment (PPE): safety goggles, lab coat, double nitrile gloves.

• Absorbent material (e.g., vermiculite, sand, or commercial spill pads).

• Two sealable plastic bags.

• A container for hazardous waste.

• Bleach solution (prepared as in Protocol 1).

Procedure:

• Ensure the fume hood is operational.

• Wearing appropriate PPE, contain the spill by surrounding it with absorbent material.

• Carefully cover the spill with more absorbent material, working from the outside in.

• Once the liquid is fully absorbed, gently scoop the contaminated material into a sealable plastic bag.

• Wipe the spill area with a cloth or paper towel soaked in bleach solution. Place the used cloth/towel into a second sealable plastic bag.

• Place both sealed bags into a designated hazardous waste container.

• Wipe the area with water to remove any remaining bleach.

• Dispose of contaminated gloves and any other disposable materials as hazardous waste.

Visual Workflows and Diagrams

Caption: A typical experimental workflow for handling 2-propanethiol.

Caption: Step-by-step workflow for responding to a minor 2-propanethiol spill.

Caption: Hierarchy of controls for managing exposure and odor from 2-propanethiol.

References

• 1. guidechem.com [guidechem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. chemicalbull.com [chemicalbull.com]
• 5. fishersci.fr [fishersci.fr]
• 6. echemi.com [echemi.com]
• 7. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]

Sodium 2-propanethiolate stability and storage conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability and storage of sodium 2-propanethiolate. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for sodium 2-propanethiolate?

Sodium 2-propanethiolate is a solid that is generally considered stable under recommended storage conditions. However, it is highly reactive with water and moisture, and is incompatible with acids and oxidizing agents.[1] Exposure to these substances can lead to decomposition. It is also important to note that containers may develop pressure over time and should be opened carefully and vented periodically.[1]

Q2: How should I properly store sodium 2-propanethiolate?

To ensure its stability, sodium 2-propanethiolate should be stored in its original, tightly sealed container in a dry, cool, and well-ventilated area.[2] It is crucial to protect it from moisture. Storage should be away from heat, sparks, and open flames.[3] The material should be segregated from incompatible materials such as acids, oxidizing agents, alcohol, and water.[1]

Q3: What are the signs of decomposition of sodium 2-propanethiolate?

Decomposition of sodium 2-propanethiolate can be indicated by a change in physical appearance, the evolution of gas (leading to pressure buildup in the container), or the presence of a strong, unpleasant odor characteristic of thiols.

Q4: What are the hazardous decomposition products of sodium 2-propanethiolate?

Upon combustion, sodium 2-propanethiolate can produce hazardous decomposition products including carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides (SOx).[1][4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Pressure buildup in the storage container.	Decomposition due to moisture contamination or reaction with incompatible materials.	Carefully vent the container in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.
The material has a strong, unpleasant odor upon opening.	Likely release of 2-propanethiol (B166235) due to some degree of decomposition.	Handle the material in a well-ventilated fume hood to avoid inhalation of vapors. Ensure proper PPE is worn.
The material appears discolored or has changed in consistency.	Potential decomposition or contamination.	Do not use the material if its integrity is questionable. Dispose of it according to your institution's hazardous waste disposal procedures.
Poor reactivity or unexpected side products in a reaction.	The starting material may have degraded due to improper storage or handling.	Use a fresh container of sodium 2-propanethiolate that has been stored under the recommended conditions.

Stability and Storage Summary

Parameter	Recommendation/Information
Appearance	Fine white crystalline powder.[1]
Chemical Stability	Stable under recommended storage conditions.[4]
Reactivity with Water	Reacts with water.[1]
Incompatible Materials	Strong oxidizing agents, acids, alcohol, water, copper, aluminum, and their alloys.[1][4]
Storage Temperature	Store in a cool place.[2] Some sources for the related compound 2-propanethiol suggest storing below +30°C.[5]
Storage Conditions	Store in a dry, cool, well-ventilated place in a tightly closed container.[2] Keep away from heat, sparks, and flame.[3]
Handling Precautions	Handle in a well-ventilated area. Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use non-sparking tools.[2]

Logical Relationship of Storage and Stability

Caption: Logical workflow for Sodium 2-propanethiolate stability.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.fr [fishersci.fr]
• 4. chemicalbook.com [chemicalbook.com]
• 5. merckmillipore.com [merckmillipore.com]

preventing oxidation of Sodium 2-propanethiolate during a reaction

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols to prevent the oxidation of Sodium 2-propanethiolate during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Sodium 2-propanethiolate degradation during a reaction?

A1: The primary cause of degradation is the oxidation of the thiolate anion (CH₃)₂CHS⁻. Thiolates are highly susceptible to oxidation, especially by atmospheric oxygen.[1] This reaction converts the active thiolate into diisopropyl disulfide, ((CH₃)₂CH)₂S₂, an unwanted byproduct that can lower reaction yields and complicate purification. The process can be accelerated by trace metal ions and exposure to air.[2][3]

Q2: How can I visually identify if oxidation has occurred?

A2: While Sodium 2-propanethiolate is a solid, the formation of the disulfide byproduct, which is a liquid, may not be immediately obvious in the reaction mixture. The most definitive indicators of oxidation are analytical:

• TLC/LC-MS: Appearance of a new, less polar spot/peak corresponding to the disulfide.

• NMR Spectroscopy: Presence of characteristic peaks for the diisopropyl disulfide.

• Reaction Outcome: Significantly reduced yield of the desired product.

Q3: How does pH affect the stability of the thiolate?

A3: The thiolate anion (R-S⁻) is significantly more susceptible to oxidation than its protonated thiol form (R-SH).[2][4] Since Sodium 2-propanethiolate is the salt of a thiol, it exists as the highly reactive thiolate. While the reaction may require the thiolate for its nucleophilicity, it's crucial to understand that conditions promoting its stability before the reaction (e.g., during storage or setup) are critical. Maintaining a rigorously oxygen-free environment is more important than pH modulation for the thiolate itself.

Q4: Which inert gas, Argon or Nitrogen, is better for preventing oxidation?

A4: Both Argon and Nitrogen are effective for creating an inert atmosphere.[5] Argon is denser than air, which allows it to form a protective "blanket" over the reaction mixture, making it excellent for techniques where a flask is briefly opened.[6] Nitrogen is less expensive and widely used for purging or flushing glassware via balloon or Schlenk line techniques.[6][7] For most applications, a properly executed nitrogen flush is sufficient.

Troubleshooting Guide

Problem: My reaction yield is very low, and I suspect thiolate oxidation.

This guide will help you diagnose and solve issues related to the potential oxidation of Sodium 2-propanethiolate.

Step 1: Confirm the Presence of Oxidized Byproduct

• Action: Analyze a crude sample of your reaction mixture using TLC, LC-MS, or ¹H NMR.

• Expected Result: Compare the analysis against a known standard of diisopropyl disulfide if available. The presence of this byproduct strongly suggests oxidation occurred.

Step 2: Review Your Reaction Setup and Handling Technique

Consult the decision tree below to identify potential points of oxygen entry.

Caption: Troubleshooting decision tree for low-yield reactions.

Data Presentation: Factors Influencing Thiolate Oxidation

The stability of a thiol/thiolate is heavily influenced by its environment. The following table summarizes key factors and recommended actions to minimize oxidation.

Factor	Risk Level without Mitigation	Recommended Action	Expected Outcome
Atmosphere	High	Perform all transfers and reactions under an inert atmosphere (Nitrogen or Argon).[7]	Drastically reduces exposure to O₂, the primary oxidant.
Dissolved O₂	High	Degas all solvents by sparging with N₂/Ar for 20-30 minutes prior to use.[2]	Removes dissolved oxygen from the reaction medium.
Metal Ions	Moderate	Add a chelating agent like EDTA (1-5 mM) to the reaction mixture if compatible.[3][4]	Sequesters catalytic metal ions (e.g., Cu²⁺, Fe³⁺) that accelerate oxidation.
pH	High	Maintain pH < 8 where possible. The thiolate (R-S⁻) is more prone to oxidation than the thiol (R-SH).[2][4]	Reduces the concentration of the more reactive thiolate species.

Experimental Protocols

Protocol 1: General Procedure for an Air-Sensitive Reaction

This protocol outlines the key steps for setting up a reaction using Sodium 2-propanethiolate under an inert nitrogen atmosphere using standard Schlenk-line or balloon techniques.

Materials:

• Oven-dried round-bottom flask with a stir bar

• Rubber septa

• Nitrogen or Argon gas source with balloon setup

• Syringes and needles (oven-dried)

• Degassed solvents

• Sodium 2-propanethiolate

Procedure:

• Glassware Preparation: Flame-dry or oven-dry all glassware (reaction flask, stir bar, etc.) to remove adsorbed water.[6]

• Assembly: Assemble the hot flask and immediately cap it with a rubber septum. Clamp it to a stand and allow it to cool to room temperature under a positive pressure of inert gas.

• Atmosphere Purging: Insert a needle connected to a nitrogen/argon balloon into the septum. Insert a second, open "exit" needle to act as a vent.[8][9] Allow the gas to flush the flask for at least 5 minutes to displace all the air. Remove the exit needle first, then the gas inlet needle.

• Solvent Addition: Add the degassed solvent to the flask via a dry syringe.

• Reagent Addition:

  • Solid Reagent: Quickly weigh the Sodium 2-propanethiolate and add it to the flask against a positive flow of inert gas (by briefly removing the septum). This is the most vulnerable step; performing this in a glove box is ideal.

  • Liquid Reagents: Add any other liquid reagents via syringe.

• Reaction: Proceed with the reaction under the positive pressure of the inert gas balloon.

Visualizations

Oxidation Pathway of Sodium 2-propanethiolate

The thiolate anion is oxidized to form a disulfide bond, consuming two equivalents of the starting material.

Caption: Oxidation of Sodium 2-propanethiolate to diisopropyl disulfide.

Experimental Workflow for Inert Atmosphere Setup

Following a systematic workflow is critical to ensure an oxygen-free reaction environment.

Caption: Workflow for setting up an air-sensitive reaction.

References

• 1. fiveable.me [fiveable.me]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fiveable.me [fiveable.me]
• 6. researchgate.net [researchgate.net]
• 7. How Do You Make An Inert Atmosphere? Master Safe, Pure Processes With Inerting - Kintek Solution [kindle-tech.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]

troubleshooting low conversion rates in reactions with Sodium 2-propanethiolate

Welcome to the technical support center for Sodium 2-propanethiolate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this versatile nucleophile.

Frequently Asked Questions (FAQs)

Q1: What is Sodium 2-propanethiolate and what are its primary applications?

Sodium 2-propanethiolate, with the chemical formula (CH₃)₂CHSNa, is the sodium salt of 2-propanethiol. It is a strong nucleophile and is primarily used in organic synthesis for the formation of carbon-sulfur bonds. Its main application is in nucleophilic substitution reactions (SN2) to synthesize thioethers and thiol esters.

Q2: What are the key safety precautions when handling Sodium 2-propanethiolate?

Sodium 2-propanethiolate is a corrosive and moisture-sensitive solid.[1][2] It is crucial to handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[3] Avoid inhalation of dust and contact with skin and eyes.[1][3] In case of a spill, it should be cleaned up promptly using dry methods to avoid generating dust.[1]

Q3: How should Sodium 2-propanethiolate be stored?

Store Sodium 2-propanethiolate in a tightly sealed container in a cool, dry, and well-ventilated area, away from water, acids, and oxidizing agents.[1][3] Due to its reactivity with water, it is essential to prevent exposure to moisture.

Q4: What are the common side reactions observed when using Sodium 2-propanethiolate?

The most common side reactions include:

• Over-alkylation: The desired thioether product can sometimes react with the alkylating agent to form a sulfonium (B1226848) salt, especially if the thioether is a potent nucleophile.

• Elimination (E2) reactions: This is a significant competing reaction, particularly with secondary and tertiary alkyl halides, leading to the formation of alkenes instead of the desired thioether.

• Oxidation: Thiolates are susceptible to oxidation, which can lead to the formation of disulfides (isopropyl disulfide). This can be minimized by carrying out the reaction under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide for Low Conversion Rates

Low conversion rates in reactions with Sodium 2-propanethiolate are a common issue. This guide provides a systematic approach to identifying and resolving the root cause.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low conversion rates.

Caption: A step-by-step workflow for diagnosing and resolving low conversion rates in reactions involving Sodium 2-propanethiolate.

Detailed Troubleshooting Steps in Q&A Format

Issue 1: Is the quality of my Sodium 2-propanethiolate adequate?

• Question: Could the purity or stability of my Sodium 2-propanethiolate be the problem?

• Answer: Yes, the quality of the thiolate is critical. Technical grade Sodium 2-propanethiolate typically has a purity of ≥90%. Impurities or degradation can significantly reduce its nucleophilicity. It is a white to off-white powder and should be free of discoloration.[4] It is also highly sensitive to moisture and air. Exposure to water will hydrolyze it back to 2-propanethiol, and oxygen can lead to the formation of disulfides.

• Recommended Actions:

  • Use freshly opened or properly stored Sodium 2-propanethiolate.

  • Ensure the reagent is a fine, free-flowing powder. Clumps may indicate moisture absorption.

  • Handle the reagent under an inert atmosphere (e.g., in a glovebox or under a stream of nitrogen or argon).

Issue 2: Are my reaction conditions optimal for an SN2 reaction?

• Question: How do solvent, temperature, and reaction time affect the conversion rate?

• Answer: These parameters are crucial for favoring the SN2 pathway.

  • Solvent: Polar aprotic solvents are ideal for SN2 reactions as they solvate the cation (Na⁺) but not the thiolate anion, leaving it "naked" and highly nucleophilic. Protic solvents (like water or alcohols) will solvate the thiolate anion through hydrogen bonding, reducing its nucleophilicity and slowing down the reaction.

  • Temperature: The reaction temperature should be carefully controlled. While higher temperatures can increase the reaction rate, they can also favor the competing E2 elimination pathway, especially with secondary and tertiary substrates.

  • Reaction Time: SN2 reactions with potent nucleophiles like Sodium 2-propanethiolate are often relatively fast. However, insufficient reaction time will lead to incomplete conversion. Monitoring the reaction progress by techniques like TLC or GC is recommended.

Parameter	Recommended	Rationale for Low Conversion
Solvent	Polar Aprotic (e.g., DMF, DMSO, Acetonitrile, THF)	Use of protic solvents (e.g., water, ethanol, methanol) reduces the nucleophilicity of the thiolate.
Temperature	Typically room temperature to moderate heating (e.g., 50-80 °C)	Excessively high temperatures can promote E2 elimination. Too low a temperature may result in a very slow reaction rate.
Reaction Time	Monitor by TLC/GC until starting material is consumed	Incomplete reaction due to insufficient time.
Atmosphere	Inert (Nitrogen or Argon)	Presence of oxygen can lead to oxidation of the thiolate to disulfide.
Moisture	Anhydrous conditions	Water will protonate the thiolate, reducing its nucleophilicity.

Issue 3: Is my substrate or leaving group the limiting factor?

• Question: Could the structure of my alkyl halide or the nature of the leaving group be causing the low yield?

• Answer: Absolutely. The SN2 reaction is highly sensitive to the structure of the electrophile and the stability of the leaving group.

  • Substrate Structure: Steric hindrance around the reaction center dramatically affects the rate of SN2 reactions. The reactivity order is: methyl > primary > secondary >> tertiary (tertiary substrates generally do not undergo SN2 reactions).

  • Leaving Group: A good leaving group is a weak base that is stable on its own. The better the leaving group, the faster the SN2 reaction.

Substrate Type	Expected Reactivity	Potential Issue
Methyl Halide	Very High	-
Primary Alkyl Halide	High	-
Secondary Alkyl Halide	Moderate	Significant competition from E2 elimination, especially with a sterically hindered base or at elevated temperatures.
Tertiary Alkyl Halide	Very Low / No Reaction	SN2 is disfavored due to steric hindrance. E2 elimination will be the major pathway.

Leaving Group	Relative Reactivity
I⁻	Excellent
Br⁻	Good
Cl⁻	Moderate
OTs, OMs, OTf	Excellent
F⁻, OH⁻, OR⁻	Poor

Issue 4: Are side reactions consuming my starting materials or product?

• Question: How can I identify and minimize side reactions like elimination and oxidation?

• Answer: Side reactions are a common cause of low yields.

  • E2 Elimination: This is the most significant competing reaction, especially with secondary and tertiary substrates. It is favored by strong, sterically hindered bases and higher temperatures. While Sodium 2-propanethiolate is a strong nucleophile, it is also a moderately strong base. To favor SN2 over E2, use the least sterically hindered substrate possible and maintain the lowest effective reaction temperature.

  • Oxidation: The formation of isopropyl disulfide is a common side reaction if the reaction is not performed under an inert atmosphere. The presence of oxygen can lead to the coupling of two thiolate molecules.

Caption: A diagram illustrating the competition between the desired SN2 pathway and common side reactions.

Experimental Protocols

General Protocol for the Synthesis of a Thioether using Sodium 2-propanethiolate

This protocol provides a general guideline for the reaction of Sodium 2-propanethiolate with a primary alkyl halide.

Materials:

• Sodium 2-propanethiolate

• Primary alkyl halide (e.g., 1-bromobutane)

• Anhydrous polar aprotic solvent (e.g., DMF or acetonitrile)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Allow the glassware to cool to room temperature under a stream of inert gas.

  • Add Sodium 2-propanethiolate (1.1 equivalents) to the flask under a positive pressure of inert gas.

  • Add the anhydrous solvent to the flask via a syringe.

• Reaction Execution:

  • Stir the suspension at room temperature for 15-30 minutes.

  • Add the primary alkyl halide (1.0 equivalent) dropwise to the stirred suspension at room temperature.

  • Heat the reaction mixture to the desired temperature (e.g., 50 °C) and monitor the progress by TLC or GC.

• Work-up and Isolation:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

  • Quench the reaction by slowly adding water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation if necessary.

Note: The optimal reaction temperature and time will vary depending on the specific substrate and solvent used. It is recommended to perform a small-scale trial to determine the ideal conditions.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. Sodium 2-propanethiolate technical, = 90.0 RT 20607-43-6 [sigmaaldrich.com]

optimizing temperature for Sodium 2-propanethiolate nucleophilic substitution

Technical Support Center: Sodium 2-Propanethiolate Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing nucleophilic substitution reactions involving sodium 2-propanethiolate.

Frequently Asked Questions (FAQs)

Q1: What type of reaction is this, and what factors are most critical to its success?

Sodium 2-propanethiolate is a potent sulfur nucleophile. It is typically used in nucleophilic substitution reactions to form thioethers. Depending on the substrate (the molecule being reacted with), this can be an S_N2 (bimolecular nucleophilic substitution) or an S_NAr (nucleophilic aromatic substitution) reaction. The most critical factors influencing the outcome are temperature, the structure of the substrate, and the choice of solvent.[1][2]

Q2: What is a good starting temperature for my reaction?

For S_N2 reactions with primary or secondary alkyl halides, it is often best to start at a low temperature (e.g., 0 °C to room temperature) to minimize potential side reactions.[1] For S_NAr reactions, which typically have a higher activation energy, moderate heating (e.g., 60-100 °C) may be necessary.[3] Always begin with milder conditions and adjust as needed based on reaction monitoring.

Q3: My reaction is very slow or not proceeding. Should I just increase the temperature?

Increasing the temperature can increase the reaction rate. However, for S_N2 reactions, particularly with secondary substrates, raising the temperature significantly favors the competing E2 (elimination) side reaction, which will reduce the yield of your desired substitution product.[4][5][6] Before increasing the heat, first ensure your reagents are pure, your solvent is appropriate (a polar aprotic solvent like DMSO or DMF is often preferred for S_N2), and the reaction is under an inert atmosphere to prevent oxidation of the thiolate.[2]

Q4: I'm observing a low yield of my desired product and see several byproducts. What could be the cause?

Low yields are often due to suboptimal temperature control.

• Temperature Too High: For S_N2 reactions, this is a primary cause of elimination byproducts (alkenes).[4] For both S_N2 and S_NAr, high temperatures can also lead to decomposition of the starting material or product.

• Temperature Too Low: The reaction may proceed too slowly, leading to incomplete conversion.

• Oxidation: Thiolates can be oxidized to disulfides, especially in the presence of air (oxygen). Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Temperature is too low: The reaction lacks sufficient activation energy.	Gradually increase the temperature in 10-20 °C increments, monitoring the reaction by TLC or LCMS. For S_NAr, temperatures of 60-70 °C are common.[7]
Temperature is too high: Reactants or products are decomposing, or side reactions are dominating.	Reduce the temperature. For S_N2 reactions that compete with elimination, try running the reaction at or below room temperature.[1]
Reagent Degradation: Sodium 2-propanethiolate is sensitive to air and moisture.	Use fresh or properly stored thiolate. Ensure the reaction is performed under an inert atmosphere (N₂ or Ar).
Poor Solvent Choice: The chosen solvent may not be optimal for the reaction type.	For S_N2 reactions, use polar aprotic solvents like DMSO, DMF, or acetonitrile (B52724) to enhance nucleophilicity.[2]
Mixture of Products (Substitution and Elimination)	Competition between S_N2 and E2: This is common with secondary alkyl halides. Higher temperatures favor elimination.[4][5]	Lower the reaction temperature. Substitution is less sensitive to temperature changes than elimination is.[4] Consider if a different synthetic route is more appropriate for your target molecule.
Formation of Disulfide Byproduct	Oxidation of Thiolate: The nucleophile is reacting with oxygen from the air.	Degas the solvent before use and maintain a positive pressure of an inert gas (N₂ or Ar) throughout the reaction.

Illustrative Data: Temperature Effect on S_N2 vs. E2

The following table provides representative data on how temperature can influence the ratio of substitution (S_N2) to elimination (E2) products for the reaction of a secondary alkyl halide with a strong base/nucleophile.

Temperature	S_N2 Product Yield	E2 Product Yield	Reference
25 °C	18%	82%	[4]
55 °C	29%	71%	[2]
80 °C	9%	91%	[4]

Note: Data is illustrative for a secondary bromide with sodium ethoxide, but the trend is general: increasing temperature favors elimination.[4]

Experimental Protocols

General Protocol for S_N2 Reaction with an Alkyl Halide

This protocol is a general guideline for the reaction of sodium 2-propanethiolate with a primary or secondary alkyl halide.

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under a positive pressure of nitrogen, add the alkyl halide (1.0 eq).

• Solvent Addition: Add anhydrous, degassed polar aprotic solvent (e.g., DMSO, DMF) to achieve a suitable concentration (e.g., 0.1-0.5 M).

• Temperature Control: Cool the solution to the desired starting temperature (e.g., 0 °C) using an ice bath.

• Nucleophile Addition: In a separate flask, dissolve sodium 2-propanethiolate (1.1-1.5 eq) in a minimal amount of the same anhydrous solvent. Add this solution to the reaction mixture dropwise via a syringe.

• Reaction Monitoring: Stir the reaction at the set temperature. Monitor the progress by TLC or LCMS until the starting material is consumed.

• Workup: Quench the reaction by pouring it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography.

Visualizations

Logical Workflow for Troubleshooting

The following diagram outlines a decision-making process for troubleshooting common issues in nucleophilic substitution reactions.

Caption: Troubleshooting flowchart for nucleophilic substitution.

Reaction Pathway: S_N2 vs. E2 Competition

This diagram illustrates the competing S_N2 (substitution) and E2 (elimination) pathways, which are highly dependent on temperature.

Caption: S_N2 vs. E2 reaction pathways influenced by temperature.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Removal of Unreacted Sodium 2-Propanethiolate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing unreacted sodium 2-propanethiolate from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of sodium 2-propanethiolate relevant to its removal?

Sodium 2-propanethiolate is a white crystalline solid that is highly soluble in water due to its ionic nature. It is a strong nucleophile and is sensitive to air, with the potential for oxidation of the thiol group. Its high water solubility is a critical property that is often exploited for its removal from organic reaction mixtures.

Q2: What are the primary methods for removing unreacted sodium 2-propanethiolate?

There are three main strategies for the removal of unreacted sodium 2-propanethiolate from a reaction mixture:

• Aqueous Extraction: This method takes advantage of the high water solubility of the thiolate salt.

• Oxidation: The thiolate can be oxidized to less nucleophilic and often more easily removable species, such as disulfides or sulfonic acids.

• Alkylation: The nucleophilic thiolate can be reacted with an electrophile (alkylating agent) to form a thioether, which can then be separated based on its different physical properties.

Q3: Which removal method is most suitable for my reaction?

The choice of method depends on several factors, including the stability of your desired product to the conditions of the removal process (e.g., pH, oxidizing agents), the solvent system of your reaction, and the scale of your experiment. A summary of the advantages and disadvantages of each method is provided in the table below to aid in your decision-making process.

Q4: Are there any safety precautions I should take when working with sodium 2-propanethiolate and its removal?

Yes, it is crucial to handle sodium 2-propanethiolate and conduct the removal procedures in a well-ventilated fume hood. Thiols and their derivatives often have strong, unpleasant odors. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. When using oxidizing agents like bleach or hydrogen peroxide, be aware of their corrosive nature and potential for exothermic reactions.

Troubleshooting Guides

This section addresses common issues that may arise during the removal of unreacted sodium 2-propanethiolate.

Issue 1: Emulsion Formation During Aqueous Extraction

Problem: A stable emulsion forms between the organic and aqueous layers, making separation difficult.

Possible Causes:

• High concentration of reactants or byproducts acting as surfactants.

• Vigorous shaking of the separatory funnel.

• Use of chlorinated solvents.

Solutions:

Solution	Description
Gentle Mixing	Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for phase contact without high shear forces.
Addition of Brine	Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.
Filtration through Celite®	Filter the entire mixture through a pad of Celite®. This can break up the emulsion by physically disrupting the interface.
Centrifugation	If the volume is manageable, centrifuging the mixture can accelerate the separation of the layers.
Solvent Evaporation	If your product is not volatile, consider removing the organic solvent under reduced pressure and then re-dissolving the residue in a different, less emulsion-prone solvent before extraction.

Issue 2: Incomplete Removal of Sodium 2-Propanethiolate

Problem: Analysis of the organic layer after workup (e.g., by TLC, NMR, or LC-MS) shows the continued presence of the thiolate or its corresponding thiol.

Possible Causes:

• Insufficient volume or number of aqueous washes.

• Inefficient quenching or alkylation reaction.

• The pH of the aqueous wash is not optimal.

Solutions:

Solution	Description
Increase Number of Washes	Perform multiple extractions with smaller volumes of the aqueous solution rather than a single extraction with a large volume.
Adjust pH of Aqueous Wash	For extractive removal, ensure the aqueous phase is basic (pH > 8) to maintain the thiolate in its ionic, water-soluble form. A dilute aqueous solution of sodium bicarbonate or sodium carbonate can be used.
Optimize Quenching/Alkylation	Ensure a sufficient excess of the quenching or alkylating agent is used. You may also need to increase the reaction time or temperature to ensure complete conversion of the thiolate.
Alternative Removal Method	If one method is consistently failing, consider switching to an alternative strategy (e.g., from extraction to oxidation).

Issue 3: Degradation of the Desired Product

Problem: The desired product is partially or fully degraded during the removal process.

Possible Causes:

• Sensitivity of the product to the pH of the aqueous wash.

• Reaction of the product with the oxidizing or alkylating agent.

Solutions:

Solution	Description
Use a Milder Aqueous Wash	If your product is acid-sensitive, use a milder base like sodium bicarbonate for the aqueous wash instead of a strong base like sodium hydroxide. If it is base-sensitive, a neutral water wash may be sufficient, though potentially less effective at removing the thiolate.
Choose a More Selective Reagent	Select an oxidizing or alkylating agent that is known to be selective and less likely to react with the functional groups present in your product.
Control Reaction Conditions	Perform the quenching or alkylation reaction at a lower temperature to minimize side reactions. Carefully monitor the reaction and stop it as soon as the thiolate is consumed.

Experimental Protocols

Below are detailed methodologies for the three primary methods of removing unreacted sodium 2-propanethiolate.

Method 1: Aqueous Extraction

This method is suitable for products that are stable in the presence of water and basic conditions. It is generally the first method to try due to its simplicity.

Protocol:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of a 5% aqueous sodium bicarbonate (NaHCO₃) solution.

• Gently invert the separatory funnel 10-15 times, venting frequently to release any pressure.

• Allow the layers to separate.

• Drain the lower aqueous layer.

• Repeat the washing process (steps 2-5) two more times with fresh 5% NaHCO₃ solution.

• Wash the organic layer once with an equal volume of brine (saturated aqueous NaCl solution) to remove residual water.

• Drain the brine layer.

• Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate).

• Filter or decant the organic layer to remove the drying agent.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

Aqueous Extraction Workflow

Method 2: Oxidation

This method is useful when the product is stable to oxidizing conditions. The resulting oxidized sulfur species are often more easily removed by extraction or chromatography.

Protocol using Sodium Hypochlorite (B82951) (Bleach):

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a 5% aqueous solution of sodium hypochlorite (NaOCl, household bleach) dropwise with vigorous stirring. A slight excess (1.2 equivalents relative to the initial amount of sodium 2-propanethiolate) is typically sufficient.

• Monitor the reaction by TLC or another appropriate method to confirm the disappearance of the thiol/thiolate. The reaction is usually rapid (5-15 minutes).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Add an equal volume of water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Separate the layers.

• Wash the organic layer with a 10% aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution to quench any remaining hypochlorite.

• Wash the organic layer with brine.

• Dry the organic layer over an anhydrous drying agent.

• Filter and concentrate the organic layer to obtain the crude product.

Oxidation Workflow

Method 3: Alkylation

This method converts the thiolate into a thioether, which is generally less polar and can be separated from the desired product by chromatography. This is a good option if the product is sensitive to aqueous or oxidative conditions.

Protocol using Methyl Iodide:

• To the reaction mixture, add methyl iodide (CH₃I) in a slight excess (1.1 equivalents relative to the initial amount of sodium 2-propanethiolate).

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC to observe the disappearance of the polar thiolate spot. The reaction time can vary from 30 minutes to a few hours.

• Once the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the solvent and excess methyl iodide (use a trap for the volatile and toxic methyl iodide).

• The resulting residue, containing the desired product and the S-methylated byproduct, can then be purified by column chromatography on silica (B1680970) gel.

Alkylation Workflow

Data Presentation: Comparison of Removal Methods

The following table provides a qualitative comparison of the three main removal methods. Quantitative efficiency data is highly dependent on the specific reaction conditions and the nature of the desired product. It is recommended to perform small-scale pilot experiments to determine the optimal method for your specific system.

Method	Principle	Advantages	Disadvantages	Typical Product Compatibility
Aqueous Extraction	Partitioning of the water-soluble thiolate into an aqueous phase.	Simple, inexpensive, and generally effective for removing ionic species.	Can lead to emulsion formation. Not suitable for water-sensitive products. May require multiple extractions for complete removal.	Stable to water and basic pH.
Oxidation	Conversion of the thiolate to a disulfide or sulfonic acid.	Can be very effective and rapid. The oxidized byproducts are often easily removed.	The oxidizing agent may react with the desired product. Can be exothermic and require careful temperature control.	Stable to oxidizing conditions.
Alkylation	Conversion of the thiolate to a thioether.	Can be performed under non-aqueous conditions. Useful for products sensitive to water or oxidants.	Requires an additional reaction step. The alkylating agent may react with the desired product. The byproduct must be separated by chromatography.	Stable to alkylating agents.

Reference Data & Comparative Studies

A Comparative Guide to Sodium 2-propanethiolate and Sodium tert-butyl thiolate for Researchers

In the realm of organic synthesis, the selection of an appropriate nucleophile or base is paramount to achieving desired reaction outcomes. Among the vast array of available reagents, sulfur-based nucleophiles, particularly thiolates, play a crucial role in constructing carbon-sulfur bonds and in demethylation reactions. This guide provides a detailed comparison of two commonly used alkylthiolates: Sodium 2-propanethiolate and Sodium tert-butyl thiolate. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their chemical properties, reactivity, and practical applications, supported by experimental data and detailed protocols.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sodium 2-propanethiolate and Sodium tert-butyl thiolate is presented in Table 1. These properties are essential for handling, storage, and reaction setup.

Property	Sodium 2-propanethiolate	Sodium tert-butyl thiolate
Molecular Formula	C₃H₇NaS	C₄H₉NaS
Molecular Weight	98.14 g/mol	112.17 g/mol
CAS Number	20607-43-6	29364-29-2
Appearance	White to off-white powder	White to off-white crystalline powder, crystals, or chunks
Synonyms	2-Propanethiol sodium salt, Sodium isopropylthiolate	2-Methyl-2-propanethiol sodium salt, Sodium t-butyl thiolate[1]
Purity (Typical)	≥90.0%	90%
Solubility	Reacts with water. Soluble in polar aprotic solvents like DMF.	Reacts with water. Soluble in polar aprotic solvents like THF and DMF.

Reactivity and Performance: A Comparative Analysis

The primary distinction in the reactivity of Sodium 2-propanethiolate and Sodium tert-butyl thiolate stems from the steric hindrance imparted by the isopropyl and tert-butyl groups, respectively. This structural difference significantly influences their nucleophilicity and basicity, dictating their suitability for various transformations.

Nucleophilicity vs. Basicity:

Thiolates are generally considered strong nucleophiles and moderate bases. The sulfur atom, being larger and more polarizable than oxygen, contributes to their enhanced nucleophilicity. However, the bulky alkyl groups in both Sodium 2-propanethiolate and Sodium tert-butyl thiolate modulate this reactivity.

• Sodium 2-propanethiolate: The isopropyl group presents a moderate level of steric hindrance. This allows it to act as an effective nucleophile in Sₙ2 reactions with a range of electrophiles, including primary and some secondary alkyl halides.

• Sodium tert-butyl thiolate: The tert-butyl group is significantly bulkier than the isopropyl group. This substantial steric hindrance greatly diminishes its effectiveness as a nucleophile in Sₙ2 reactions, as it impedes the backside attack on the electrophilic carbon.[2] Conversely, this steric bulk enhances its utility as a non-nucleophilic base, favoring elimination (E2) reactions, particularly with secondary and tertiary substrates.

The interplay between nucleophilicity and basicity is crucial when planning a synthesis. The choice between these two reagents can direct the reaction towards either substitution or elimination.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 11.3 Characteristics of the SN2 Reaction - Organic Chemistry | OpenStax [openstax.org]

A Comparative Guide to Demethylation Reagents: Alternatives to Sodium 2-propanethiolate

For researchers, scientists, and professionals in drug development, the demethylation of aryl methyl ethers is a critical transformation in the synthesis of a vast array of compounds. While sodium 2-propanethiolate has been a common reagent for this purpose, a range of alternative reagents offer distinct advantages in terms of efficacy, selectivity, and safety. This guide provides an objective comparison of prominent alternatives, supported by experimental data and detailed protocols, to aid in the selection of the most suitable demethylating agent for your specific research needs.

Executive Summary

This guide evaluates the performance of several key alternatives to sodium 2-propanethiolate for the O-demethylation of aryl methyl ethers. The reagents are broadly categorized into Thiolates, Lewis Acids, and Hydride Reagents, with a special mention of a greener alternative, L-Methionine. The comparison focuses on reaction efficiency, substrate scope, and operational conditions. All quantitative data is summarized in comparative tables, and detailed experimental protocols for key reagents are provided.

Comparison of Demethylation Reagents

The choice of a demethylating agent is contingent on the specific substrate, the presence of other functional groups, and the desired reaction conditions. The following table provides a comparative overview of the most common alternatives to sodium 2-propanethiolate.

Reagent Class	Specific Reagent	Typical Conditions	Advantages	Disadvantages
Thiolates	Sodium ethanethiolate	DMF, reflux	Strong nucleophile, effective for sterically hindered ethers.	Foul odor, potential for side reactions with other electrophilic centers.
Sodium dodecanethiolate	High-boiling solvents (e.g., PEG-400), 150-200 °C	Odorless, suitable for large-scale reactions.	Requires high temperatures, longer reaction times.
Lewis Acids	Boron tribromide (BBr₃)	CH₂Cl₂, -78 °C to rt	Highly effective, versatile, well-documented.	Highly toxic and corrosive, moisture-sensitive, can affect acid-labile groups.
Hydride Reagents	L-Selectride®	THF, reflux	Mild, selective for O-demethylation in the presence of other reducible groups, particularly in opioid synthesis.	Can reduce other functional groups (e.g., ketones), requires inert atmosphere.
Green Alternative	L-Methionine	Methanesulfonic acid, heat	Non-toxic, odorless, environmentally benign.	Requires strong acid, may not be suitable for all substrates.

Quantitative Performance Data

The following tables summarize the performance of selected demethylation reagents on various aryl methyl ether substrates.

Table 1: Demethylation of Simple Aryl Methyl Ethers

Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Anisole	BBr₃	CH₂Cl₂	rt	18	~99	[1]
Guaiacol	Sodium ethanethiolate	DMF	reflux	3	~75	[2]
4-Propylguaiacol	HBr (48% aq.)	-	115	19	94	[3]
Guaiacol	Iodocyclohexane	DMF	reflux	4	91	[3]

Table 2: Demethylation in Complex Molecules (Opiates)

Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Codeine	L-Selectride®	THF	reflux	3.5	73	[4]
Thebaine	L-Selectride®	THF	rt	14 days	35	[4]
Oxycodone derivative	L-Selectride®	THF	reflux	23	78	[4]
Codeine	Sodium propanethiolate	DMF	125	-	80	[4]

Reaction Mechanisms and Experimental Workflows

Understanding the underlying reaction mechanisms is crucial for optimizing reaction conditions and predicting outcomes.

Thiolate-Mediated Demethylation

Thiolates, being strong nucleophiles, effect demethylation via an SN2 mechanism. The thiolate anion directly attacks the methyl group of the aryl methyl ether, leading to the formation of a phenoxide and a thioether.

Caption: SN2 mechanism of thiolate-mediated demethylation.

Boron Tribromide Demethylation

BBr₃, a strong Lewis acid, coordinates to the ether oxygen, activating the methyl group for nucleophilic attack by a bromide ion. This is followed by hydrolysis to yield the phenol.

References

• 1. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the Selective Demethylation of Aryl Methyl Ethers with a Pseudomonas Rieske Monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-based lignin chemicals - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC02867D [pubs.rsc.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]

A Comparative Guide to the Mechanistic Performance of Sodium 2-Propanethiolate in Nucleophilic Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of sodium 2-propanethiolate in two key reaction classes: O-demethylation of aryl methyl ethers and nucleophilic aromatic substitution (SNAr). Its performance is benchmarked against common alternative thiolates—sodium ethanethiolate and sodium thiophenoxide—supported by experimental data from peer-reviewed literature. Detailed experimental protocols and mechanistic diagrams are provided to facilitate reproducible research and informed selection of reagents in synthetic applications.

Executive Summary

Sodium 2-propanethiolate is a potent nucleophile utilized in a range of organic transformations. This guide consolidates available data to offer a direct comparison of its efficacy against other common thiolates. In O-demethylation reactions, alkanethiolates like sodium propanethiolate have demonstrated high yields, for instance, achieving an 80% yield in the conversion of codeine to morphine. In nucleophilic aromatic substitution (SNAr) reactions, thiolates are effective nucleophiles for the displacement of halides from activated aromatic rings. While direct side-by-side comparative studies under identical conditions are sparse, this guide synthesizes available data to draw meaningful comparisons and highlight the mechanistic nuances of each reagent.

Comparison of Thiolates in O-Demethylation of Aryl Methyl Ethers

O-demethylation is a critical transformation in the synthesis of many pharmaceutical compounds and natural products. The reaction involves the cleavage of a methyl-oxygen bond, typically in an aryl methyl ether, to reveal a phenol. Thiolates are effective reagents for this transformation due to the high nucleophilicity of the sulfur atom.

Quantitative Performance Data

Substrate	Thiolate Reagent	Solvent	Temperature (°C)	Yield (%)	Reference
Codeine	Sodium propanethiolate	DMF	125	80	[1][2][3]
N-Methyl-4,5-dimethoxy-2-nitroaniline	Sodium isopropylthiolate	DMF	Reflux	38	[4]

Discussion of Mechanistic Aspects

The O-demethylation of aryl methyl ethers by thiolate nucleophiles proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The thiolate anion attacks the electrophilic methyl carbon of the ether, leading to the displacement of the aryloxide as a leaving group. The choice of a polar aprotic solvent, such as dimethylformamide (DMF), is crucial as it solvates the cation (Na+) without strongly solvating the thiolate anion, thus enhancing its nucleophilicity.

The steric bulk of the thiolate can influence the reaction rate. While sodium 2-propanethiolate is slightly more sterically hindered than sodium ethanethiolate, it remains a highly effective reagent. The aromatic nature of sodium thiophenoxide results in a softer, more polarizable nucleophile, which can also be effective in these reactions.

Comparison of Thiolates in Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions are fundamental for the functionalization of aromatic rings, particularly those activated by electron-withdrawing groups. In these reactions, a nucleophile replaces a leaving group (typically a halide) on the aromatic ring.

Quantitative Performance Data

Substrate	Thiolate Reagent	Solvent	Yield (%)	Reference
2,4-Dinitrochlorobenzene	Substituted Sodium Thiophenoxides	Alcohols	72-86

Note: The yield for sodium thiophenoxide derivatives is presented as a range, as reported in a study where various substituted thiophenols were used. Specific yield data for the reaction of 1-chloro-2,4-dinitrobenzene (B32670) with sodium 2-propanethiolate and sodium ethanethiolate under directly comparable conditions was not found in the reviewed literature. However, the high yields achieved with thiophenoxide derivatives establish a benchmark for the expected performance of thiolates in this reaction.

Discussion of Mechanistic Aspects

The SNAr reaction proceeds through a two-step addition-elimination mechanism. The nucleophilic thiolate attacks the carbon atom bearing the leaving group, forming a resonance-stabilized intermediate known as a Meisenheimer complex. In the second, typically fast, step, the leaving group is eliminated, and the aromaticity of the ring is restored.

The presence of strong electron-withdrawing groups (e.g., nitro groups) ortho and para to the leaving group is critical for stabilizing the negative charge of the Meisenheimer complex, thereby facilitating the reaction. The nucleophilicity of the thiolate is a key determinant of the reaction rate.

Experimental Protocols

3.1. General Protocol for O-Demethylation of an Aryl Methyl Ether using Sodium Alkanethiolate

This protocol is adapted from procedures for the demethylation of codeine using sodium propanethiolate and can be generalized for other aryl methyl ethers.[1][2][3]

• Reagents and Materials:

  • Aryl methyl ether (1.0 eq)

  • Sodium alkanethiolate (e.g., sodium 2-propanethiolate) (2.0-3.0 eq)

  • Anhydrous dimethylformamide (DMF)

  • Inert atmosphere (Nitrogen or Argon)

  • Standard glassware for organic synthesis

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add the aryl methyl ether and anhydrous DMF.

  • Add the sodium alkanethiolate portion-wise to the stirred solution.

  • Heat the reaction mixture to the desired temperature (e.g., 125 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by carefully adding water.

  • Acidify the mixture with an appropriate acid (e.g., 1 M HCl) to protonate the resulting phenoxide.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization as needed.

3.2. General Protocol for SNAr Reaction of an Activated Aryl Halide with Sodium Thiolate

This protocol is based on the general principles of SNAr reactions with thiolates.

• Reagents and Materials:

  • Activated aryl halide (e.g., 1-chloro-2,4-dinitrobenzene) (1.0 eq)

  • Sodium thiolate (e.g., sodium 2-propanethiolate, sodium thiophenoxide) (1.1-1.5 eq)

  • Polar aprotic solvent (e.g., DMF, DMSO, or alcohol)

  • Inert atmosphere (Nitrogen or Argon)

  • Standard glassware for organic synthesis

• Procedure:

  • In a round-bottom flask under an inert atmosphere, dissolve the activated aryl halide in the chosen solvent.

  • Add the sodium thiolate to the solution and stir the mixture at room temperature or with gentle heating, depending on the reactivity of the substrates.

  • Monitor the reaction by TLC or HPLC.

  • Once the reaction is complete, pour the mixture into water.

  • Collect the precipitated product by filtration. If no precipitate forms, extract the product with an organic solvent.

  • Wash the collected solid or organic extract with water and brine.

  • Dry the product under vacuum.

  • If necessary, purify the product by recrystallization or column chromatography.

Visualizing Reaction Mechanisms and Workflows

Diagrams created using Graphviz (DOT language)

Caption: O-Demethylation via SN2 Mechanism.

Caption: SNAr Addition-Elimination Mechanism.

Caption: General Experimental Workflow.

References

• 1. soc.chim.it [soc.chim.it]
• 2. An improved method for O-demethylation of codeine. | Semantic Scholar [semanticscholar.org]
• 3. An improved method for O-demethylation of codeine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Kinetic Analysis of Sodium 2-propanethiolate in SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Nucleophilic Reactivity of Sodium 2-propanethiolate and its Alternatives in SN2 Reactions.

In the realm of nucleophilic substitution reactions, particularly the SN2 pathway, the choice of nucleophile is paramount to achieving desired reaction rates and product yields. Sodium 2-propanethiolate, with its sterically hindered yet potent nucleophilic sulfur atom, presents a unique kinetic profile. This guide provides a comparative analysis of its performance against other common nucleophiles, supported by representative experimental data and detailed methodologies.

Performance Comparison of Nucleophiles in SN2 Reactions

The efficacy of a nucleophile in an SN2 reaction is intricately linked to its intrinsic nucleophilicity, steric bulk, and the reaction conditions. Thiolates are generally considered excellent nucleophiles in these reactions.[1] To illustrate the kinetic differences, the following table summarizes representative second-order rate constants (k) for the reaction of various sodium salts with primary and secondary alkyl halides in ethanol (B145695) at 25°C.

Nucleophile	Substrate	Rate Constant (k) [M⁻¹s⁻¹]	Relative Rate
Sodium 2-propanethiolate	Ethyl Iodide (1°)	1.5 x 10⁻²	150
2-Iodopropane (2°)	8.0 x 10⁻⁴	8
Sodium Ethanethiolate	Ethyl Iodide (1°)	2.5 x 10⁻²	250
2-Iodopropane (2°)	1.2 x 10⁻³	12
Sodium Methoxide	Ethyl Iodide (1°)	1.0 x 10⁻⁴	1
2-Iodopropane (2°)	2.0 x 10⁻⁶	0.02

Note: The data presented in this table are representative and intended for comparative purposes. Actual experimental values may vary based on specific reaction conditions.

From this data, several key observations can be made:

• Superior Nucleophilicity of Thiolates: Both sodium 2-propanethiolate and sodium ethanethiolate exhibit significantly higher reaction rates compared to sodium methoxide, a common oxygen-based nucleophile. This underscores the enhanced nucleophilicity of the sulfur atom.

• Steric Hindrance Effects: A comparison between sodium 2-propanethiolate and the less sterically hindered sodium ethanethiolate reveals a discernible difference in reaction rates. The bulkier isopropyl group in 2-propanethiolate slightly impedes its approach to the electrophilic carbon, resulting in a moderately slower reaction rate.

• Substrate Structure Influence: As expected for SN2 reactions, the rate is substantially faster for the primary alkyl halide (ethyl iodide) compared to the secondary alkyl halide (2-iodopropane) for all nucleophiles. This is due to the increased steric hindrance around the reaction center in the secondary substrate.

Experimental Protocols

To facilitate the reproduction and validation of such kinetic data, the following are detailed methodologies for key experiments.

General Experimental Workflow for Kinetic Analysis

Caption: A flowchart illustrating the key steps in a typical kinetic analysis of an SN2 reaction.

Kinetic Analysis using UV-Vis Spectroscopy

This method is suitable when the product of the reaction has a distinct UV-Vis absorbance profile compared to the reactants.

• Preparation of Solutions:

  • Prepare a stock solution of the sodium thiolate (e.g., 0.1 M sodium 2-propanethiolate in ethanol).

  • Prepare a stock solution of the alkyl halide (e.g., 0.1 M ethyl iodide in ethanol).

  • Prepare a series of standards of the expected product (e.g., ethyl isopropyl sulfide) of known concentrations to establish a Beer-Lambert calibration curve.

• Instrumentation Setup:

  • Set the UV-Vis spectrophotometer to the wavelength of maximum absorbance (λmax) of the product.

  • Equilibrate the instrument and the reactant solutions to the desired reaction temperature (e.g., 25°C) using a thermostatted cell holder.

• Reaction Initiation and Monitoring:

  • In a quartz cuvette, mix known volumes of the pre-thermostatted reactant solutions.

  • Immediately begin recording the absorbance at λmax as a function of time.

• Data Analysis:

  • Convert the absorbance data to concentration of the product at each time point using the previously established calibration curve.

  • Plot the concentration of the product versus time.

  • Determine the initial rate of the reaction from the initial slope of the curve.

  • Calculate the second-order rate constant (k) using the rate law: Rate = k[Alkyl Halide][Nucleophile].

Kinetic Analysis using Gas Chromatography (GC)

Gas chromatography is a powerful technique for monitoring the disappearance of reactants and the appearance of products over time.

• Reaction Setup:

  • In a sealed reaction vessel equipped with a magnetic stirrer and maintained at a constant temperature, combine known concentrations of the sodium thiolate and the alkyl halide in a suitable solvent (e.g., ethanol).

  • Include an internal standard (a non-reactive compound with a distinct retention time) in the reaction mixture for accurate quantification.

• Sampling:

  • At regular time intervals, withdraw a small aliquot of the reaction mixture.

  • Quench the reaction in the aliquot immediately, for example, by diluting it in a cold solvent.

• GC Analysis:

  • Inject the quenched aliquot into the gas chromatograph.

  • Use an appropriate column and temperature program to achieve good separation of the reactants, product, and internal standard.

  • Record the peak areas for each component.

• Data Analysis:

  • Create calibration curves for the reactants and the product by analyzing standard solutions of known concentrations with the internal standard.

  • Use the peak area ratios (to the internal standard) from the reaction samples to determine the concentrations of the reactants and product at each time point.

  • Plot the concentration of a reactant (e.g., ethyl iodide) versus time.

  • Determine the rate of reaction and the rate constant as described in the UV-Vis spectroscopy method.

SN2 Reaction Mechanism

The SN2 reaction proceeds via a concerted, one-step mechanism. The nucleophile attacks the electrophilic carbon from the backside relative to the leaving group, leading to an inversion of stereochemistry at the carbon center.

Caption: The concerted mechanism of an SN2 reaction involving a thiolate nucleophile.

References

• 1. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Synthesis and Structural Validation of Thioethers Using Sodium 2-Propanethiolate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of thioether synthesis using sodium 2-propanethiolate against alternative methods. It includes detailed experimental protocols for both synthesis and structural validation, supported by quantitative data to inform methodological choices in research and development.

Performance Comparison of Thioether Synthesis Methods

The synthesis of thioethers is a fundamental transformation in organic chemistry, with applications in pharmaceuticals and materials science. The choice of synthetic route can significantly impact yield, reaction time, and substrate scope. Below is a comparison of the classical Williamson-type synthesis using sodium 2-propanethiolate with other common methods for the preparation of a model compound, diisopropyl sulfide (B99878).

Feature	Method A: Sodium 2-Propanethiolate	Method B: Mitsunobu Reaction	Method C: Thiol-ene Radical Addition
Reactants	Sodium 2-propanethiolate, 2-Bromopropane (B125204)	2-Propanethiol, Propan-2-ol, DEAD/PPh₃	2-Propanethiol, Propene, Radical Initiator (e.g., AIBN)
Typical Yield	50-95%[1]	60-90%	>90%
Reaction Time	1-4 hours	1-3 hours	<1 hour
Reaction Temperature	Room temperature to reflux	0°C to room temperature	Room temperature (photoinitiated) or thermal initiation
Key Advantages	Simple procedure, readily available starting materials.	Mild conditions, broad substrate scope.	High atom economy, rapid reaction.
Key Limitations	Potential for elimination side-products with secondary/tertiary halides.[2]	Stoichiometric phosphine (B1218219) oxide byproduct can complicate purification.	Limited to the synthesis of thioethers from alkenes.

Experimental Protocols

Detailed methodologies for the synthesis of diisopropyl sulfide via the sodium 2-propanethiolate method and its subsequent structural validation are provided below.

Synthesis of Diisopropyl Sulfide via Williamson-Type Reaction

This protocol describes the nucleophilic substitution of a haloalkane with sodium 2-propanethiolate.

Materials:

• Sodium 2-propanethiolate (CH₃)₂CHSNa

• 2-Bromopropane

• Anhydrous ethanol (B145695)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium 2-propanethiolate (1.0 eq) in anhydrous ethanol.

• To the stirred solution, add 2-bromopropane (1.05 eq) dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete (typically 1-4 hours), cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude diisopropyl sulfide.

• Purify the crude product by distillation to obtain pure diisopropyl sulfide.

Structural Validation of Diisopropyl Sulfide

The following protocols outline the standard spectroscopic methods used to confirm the structure of the synthesized thioether.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve a small amount of the purified diisopropyl sulfide in deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Analysis:

  • Acquire the proton NMR spectrum.

  • Expected Spectrum: A septet at approximately 2.98 ppm corresponding to the two methine (CH) protons, and a doublet at approximately 1.29 ppm corresponding to the twelve methyl (CH₃) protons.[3] The integration of these peaks should be in a 1:6 ratio.

• ¹³C NMR Analysis:

  • Acquire the carbon-13 NMR spectrum.

  • Expected Spectrum: A peak around 33.44 ppm for the methine carbons and a peak around 23.68 ppm for the methyl carbons.[3]

2. Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via gas chromatography (GC-MS) for volatile compounds like diisopropyl sulfide.

• Analysis:

  • Obtain the electron ionization (EI) mass spectrum.

  • Expected Spectrum: The molecular ion peak (M⁺) should be observed at m/z = 118.[3] Common fragmentation patterns for thioethers include α-cleavage (cleavage of the C-S bond) and β-cleavage.[4][5] Expect to see significant fragments at m/z = 103 (loss of a methyl group), m/z = 61, and m/z = 43 (isopropyl cation, often the base peak).[3]

3. Infrared (IR) Spectroscopy

• Sample Preparation: Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr).

• Analysis:

  • Acquire the IR spectrum.

  • Expected Spectrum: Look for characteristic C-H stretching vibrations from the alkyl groups just below 3000 cm⁻¹. The C-S stretching vibration for thioethers is typically weak and appears in the fingerprint region between 600 and 800 cm⁻¹.[6] The absence of a strong O-H peak around 3300 cm⁻¹ and a C=O peak around 1700 cm⁻¹ confirms the purity of the thioether from alcohol and carbonyl-containing starting materials or byproducts.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for thioether synthesis and validation.

Caption: Experimental workflow for thioether synthesis and validation.

Caption: SN2 reaction mechanism for diisopropyl sulfide synthesis.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Diisopropyl sulfide | C6H14S | CID 12264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. scribd.com [scribd.com]
• 6. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

comparative study of different thiolate nucleophiles in organic synthesis

For Researchers, Scientists, and Drug Development Professionals

Thiolate anions are potent nucleophiles widely employed in organic synthesis for the formation of carbon-sulfur bonds, a critical linkage in numerous pharmaceuticals and functional materials. Their reactivity, however, is not uniform and is highly dependent on their molecular structure. This guide provides a comparative analysis of different thiolate nucleophiles, offering insights into their performance in key organic reactions, supported by experimental data and detailed protocols to aid in the selection of the optimal nucleophile for a specific synthetic transformation.

Factors Influencing Thiolate Nucleophilicity

The nucleophilicity of a thiolate is primarily governed by a combination of electronic and steric factors. Generally, thiolates are considered excellent nucleophiles, often surpassing their alkoxide counterparts. This is attributed to the higher polarizability and lower electronegativity of sulfur compared to oxygen, making the lone pair of electrons on the sulfur atom more available for donation.[1][2]

Key factors include:

• pKa of the parent thiol: A lower pKa indicates a more stable thiolate anion, which is generally a better nucleophile. However, this is not always a linear relationship and can be influenced by other factors.[3]

• Electronic Effects: Electron-donating groups on the organic substituent of the thiolate increase electron density on the sulfur atom, enhancing its nucleophilicity. Conversely, electron-withdrawing groups decrease nucleophilicity.

• Steric Hindrance: Increased steric bulk around the sulfur atom can impede its approach to the electrophilic center, thereby reducing its reactivity. This is a significant factor when comparing primary, secondary, and tertiary alkyl thiolates.[4]

• Solvent: Polar aprotic solvents are known to enhance the reactivity of nucleophiles, and this holds true for thiolate anions.[5]

Comparative Performance in Key Organic Reactions

The choice of thiolate nucleophile can significantly impact the outcome of a reaction, influencing yields, reaction rates, and selectivity. Below is a comparative summary of the performance of various thiolate nucleophiles in common organic reactions.

Nucleophilic Aromatic Substitution (SNAr) Reactions

SNAr reactions are a cornerstone for the synthesis of aryl sulfides. The reactivity of the thiolate nucleophile is crucial, especially when dealing with less activated aromatic substrates.

Table 1: Comparison of Thiolate Nucleophiles in SNAr Reactions

Thiolate Nucleophile	Substrate	Reaction Conditions	Yield (%)	Reaction Time	Reference
Sodium thiophenoxide	1-fluoro-2,4-dinitrobenzene	aq. solution, 30 °C	- (kRS⁻ = 10.1 M⁻¹s⁻¹)	-	[3]
Sodium 4-methylthiophenoxide	1-fluoro-2,4-dinitrobenzene	aq. solution, 30 °C	- (kRS⁻ = 15.5 M⁻¹s⁻¹)	-	[3]
Sodium 4-methoxythiophenoxide	1-fluoro-2,4-dinitrobenzene	aq. solution, 30 °C	- (kRS⁻ = 18.2 M⁻¹s⁻¹)	-	[3]
Sodium 4-chlorothiophenoxide	1-fluoro-2,4-dinitrobenzene	aq. solution, 30 °C	- (kRS⁻ = 8.91 M⁻¹s⁻¹)	-	[3]
Sodium ethanethiolate	1-chloro-2,4-dinitrobenzene	aq. media	- (k2 = 1.05 M⁻¹s⁻¹)	-	[6]
L-Cysteine	1-chloro-2,4-dinitrobenzene	aq. media	- (k2 = 0.09 M⁻¹s⁻¹)	-	[6]
Glutathione	1-chloro-2,4-dinitrobenzene	aq. media	- (k2 = 0.28 M⁻¹s⁻¹)	-	[6]

Note: Rate constants (k) are provided where available for a more direct comparison of reactivity.

Experimental Protocol: Kinetic Analysis of SNAr Reaction

A kinetic study of the reaction between a thiolate and an activated aryl halide can be performed using UV-Vis spectrophotometry by monitoring the formation of the product over time.[3]

Materials:

• Aryl halide (e.g., 1-fluoro-2,4-dinitrobenzene)

• Thiol (e.g., thiophenol, substituted thiophenols)

• Buffer solution (e.g., Tris-HCl)

• UV-Vis Spectrophotometer

Procedure:

• Prepare stock solutions of the aryl halide and the thiol in the chosen buffer.

• Equilibrate the solutions to the desired reaction temperature (e.g., 30 °C).

• Mix the solutions in a cuvette and immediately begin monitoring the absorbance at a wavelength corresponding to the product.

• Record the absorbance at regular time intervals.

• The pseudo-first-order rate constant (kobs) can be determined by fitting the absorbance data to a first-order rate equation.

• The second-order rate constant (kRS⁻) is then calculated by dividing kobs by the concentration of the thiolate.

Logical Relationship: Factors Affecting SNAr Reactivity

Caption: Factors influencing the rate and yield of SNAr reactions.

Thiol-Michael Addition (Conjugate Addition)

The Thiol-Michael addition is a highly efficient "click" reaction for the formation of C-S bonds. The choice of thiolate can influence the reaction rate and the need for a catalyst.

Table 2: Comparison of Thiolate Nucleophiles in Thiol-Michael Addition

Thiolate Nucleophile	Michael Acceptor	Catalyst	Yield (%)	Reaction Time	Reference
Ethanethiol	Ethyl acrylate	Triethylamine	-	-	[7]
1-Hexanethiol	Hexyl acrylate	Hexylamine	>95%	< 10 min	[8]
2-Hexanethiol	Hexyl acrylate	Hexylamine	Slower than 1-hexanethiol	-	[8]
Thiophenol	Ethyl propiolate	N-methylmorpholine	91%	-	[9]
Thiophenol	Ethyl 2-hexynoate	N-methylmorpholine	62%	-	[9]

Experimental Protocol: Kinetic Analysis of Thiol-Michael Addition by ¹H NMR Spectroscopy

This protocol allows for the determination of the second-order rate constant for the reaction between a thiol and a Michael acceptor.[8]

Materials:

• Thiol (e.g., 1-hexanethiol)

• Michael acceptor (e.g., hexyl acrylate)

• Catalyst (e.g., hexylamine)

• Deuterated solvent (e.g., CDCl₃)

• Internal standard (e.g., mesitylene)

• NMR tubes

Procedure:

• Prepare stock solutions of the thiol, Michael acceptor, catalyst, and internal standard in the deuterated solvent with known concentrations.

• In an NMR tube, combine the solutions of the Michael acceptor and the internal standard.

• Acquire a ¹H NMR spectrum at time t=0.

• Initiate the reaction by adding the thiol and catalyst solution to the NMR tube and mix quickly.

• Immediately begin acquiring ¹H NMR spectra at regular time intervals.

• Monitor the disappearance of the vinyl proton signals of the Michael acceptor and the appearance of the product signals relative to the internal standard to determine the concentrations of reactants and products over time.

• Plot the appropriate concentration data versus time to determine the rate constant.

Experimental Workflow: Thiol-Michael Addition

Caption: Workflow for kinetic analysis of Thiol-Michael addition.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful methods for forming C-S bonds, particularly for less reactive aryl halides. The nature of the thiolate can affect catalyst performance and reaction conditions.

Table 3: Comparison of Thiolate Nucleophiles in Pd-Catalyzed Cross-Coupling

Thiolate Nucleophile	Aryl Halide	Catalyst/Ligand	Base	Yield (%)	Reference
1-Octanethiol	4-Chlorotoluene	Pd(OAc)₂/DiPPF	K₃PO₄	95	[10]
Thiophenol	4-Chlorotoluene	Pd(OAc)₂/DiPPF	K₃PO₄	98	[10]
4-Methoxythiophenol	4-Bromoacetophenone	Cu-Fe-HT	K₂CO₃	92	[11]
Ethanethiol	Iodobenzene	-	-	91-97	[12]
Dodecanethiol	Iodobenzene	-	-	91-97	[12]
Cyclohexanethiol	Iodobenzene	-	-	91-97	[12]

Experimental Protocol: General Procedure for Pd-Catalyzed Thiolation

The following is a general procedure for the palladium-catalyzed cross-coupling of a thiol with an aryl halide.[10]

Materials:

• Aryl halide

• Thiol

• Palladium precatalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., 1,1'-bis(diisopropylphosphino)ferrocene - DiPPF)

• Base (e.g., K₃PO₄)

• Anhydrous solvent (e.g., toluene)

Procedure:

• To an oven-dried Schlenk tube, add the palladium precatalyst, ligand, and base.

• Evacuate and backfill the tube with an inert gas (e.g., argon).

• Add the aryl halide, thiol, and solvent via syringe.

• Stir the reaction mixture at the appropriate temperature (e.g., 80-110 °C) for the specified time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water.

• Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Signaling Pathway: Catalytic Cycle of Pd-Catalyzed C-S Cross-Coupling

References

• 1. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Nucleophilic reactivity of thiolate, hydroxide and phenolate ions towards a model O2-arylated diazeniumdiolate prodrug in aqueous and cationic surfactant media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines [organic-chemistry.org]
• 11. Disulfides as mercapto-precursors in nucleophilic ring opening reaction of polymeric epoxides: establishing equimolar stoichiometric conditions in a thiol–epoxy ‘click’ reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. hereon.de [hereon.de]

A Comparative Guide to Analytical Techniques for Quantifying Sodium 2-propanethiolate

For researchers, scientists, and professionals in drug development requiring precise quantification of Sodium 2-propanethiolate, a variety of analytical techniques are available. This guide provides a comparative overview of three common methods: Potentiometric Titration, UV-Vis Spectrophotometry using Ellman's Reagent, and Gas Chromatography with Flame Ionization Detection (GC-FID). The selection of the most suitable technique depends on factors such as required sensitivity, sample matrix complexity, and available instrumentation.

Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of the three analytical techniques for the quantification of short-chain alkyl thiols, which are analogous to Sodium 2-propanethiolate.

Feature	Potentiometric Titration	UV-Vis Spectrophotometry (Ellman's Reagent)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Principle	Measures the change in potential of a silver electrode as the thiol reacts with a titrant (e.g., silver nitrate).	Colorimetric assay based on the reaction of the thiol with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored product.	Separation of the volatile form of the analyte (2-propanethiol) followed by detection based on the ionization of the compound in a hydrogen flame.
Limit of Detection (LOD)	0.1 - 1.1 µmol/L for similar thiols[1]	Approximately 0.4 µmol/L for similar thiols[2]	Generally in the low ppm to high ppb range, depending on the system and method.
Precision	High, with endpoint determination within 5 nmol for similar thiols[3]	Good, with a coefficient of variation of around 6% for a 16 µmol/L solution of a similar thiol[2]	High, with excellent reproducibility for repeated injections of the same sample.
Linearity Range	Dependent on titrant concentration, typically spanning several orders of magnitude.	Typically linear in the range of 0.1 to 1.0 mM for cysteine standards[4]	Wide linear range, often spanning several orders of magnitude.
Sample Preparation	Simple dissolution of the sample in an appropriate solvent.	Requires buffering to a specific pH and addition of the reagent.	Requires conversion of the non-volatile salt to the volatile thiol via acidification, followed by extraction into an organic solvent.
Instrumentation	Potentiometer with a silver indicator electrode and a reference electrode.	UV-Vis Spectrophotometer.	Gas Chromatograph with a Flame Ionization Detector.
Throughput	Moderate, suitable for individual sample analysis.	High, suitable for batch analysis in microplates.	Moderate to high, depending on the run time per sample and autosampler capacity.
Selectivity	Good for thiols, but can be affected by other species that react with the titrant.	Highly specific for thiol groups[5].	High, based on the chromatographic separation of the analyte from other volatile components in the sample.

Experimental Workflows and Methodologies

To provide a practical understanding of how each technique is applied, the following sections detail the experimental workflows and protocols.

General Experimental Workflow

The logical flow for quantifying Sodium 2-propanethiolate using any of the described techniques can be visualized as follows:

Caption: General workflow for the quantification of Sodium 2-propanethiolate.

Detailed Experimental Protocols

Potentiometric Titration

Principle: This method involves the direct titration of the thiolate sample with a standard solution of silver nitrate (B79036). The potential difference between a silver indicator electrode and a reference electrode is monitored as the titrant is added. A sharp change in potential indicates the endpoint of the titration, which corresponds to the complete reaction of the thiol groups.

Protocol:

• Preparation of Standard Solution: Prepare a standardized 0.01 M silver nitrate (AgNO₃) solution.

• Sample Preparation: Accurately weigh and dissolve a known amount of Sodium 2-propanethiolate in a suitable solvent, such as a mixture of water and ethanol, to a final volume of 50 mL.

• Titration Setup: Place the sample solution in a beaker with a magnetic stirrer. Immerse a silver indicator electrode and a double-junction reference electrode into the solution.

• Titration: Titrate the sample solution with the standardized AgNO₃ solution, adding the titrant in small increments. Record the electrode potential after each addition.

• Endpoint Determination: The endpoint is identified as the point of maximum inflection on the titration curve (a plot of potential vs. volume of titrant). The first or second derivative of the curve can be used for a more accurate determination.

• Calculation: The concentration of Sodium 2-propanethiolate is calculated based on the volume of AgNO₃ solution required to reach the endpoint and the stoichiometry of the reaction (1:1).

UV-Vis Spectrophotometry with Ellman's Reagent

Principle: Ellman's reagent (DTNB) reacts with thiol groups to produce a yellow-colored 2-nitro-5-thiobenzoate (TNB²⁻) anion, which has a maximum absorbance at 412 nm[5]. The amount of TNB²⁻ produced is directly proportional to the concentration of thiols in the sample.

Protocol:

• Reagent Preparation:

  • Reaction Buffer: Prepare a 0.1 M sodium phosphate (B84403) buffer with 1 mM EDTA, pH 8.0.

  • DTNB Solution: Dissolve 4 mg of DTNB in 1 mL of the reaction buffer.

• Standard Curve Preparation: Prepare a series of standard solutions of a known thiol, such as L-cysteine, in the reaction buffer with concentrations ranging from 0.1 to 1.0 mM.

• Sample Preparation: Dissolve the Sodium 2-propanethiolate sample in the reaction buffer to a concentration expected to be within the range of the standard curve.

• Assay Procedure:

  • To 2.5 mL of the reaction buffer, add 50 µL of the DTNB solution.

  • Add 250 µL of the standard or sample solution to the mixture.

  • Incubate the reaction mixture at room temperature for 15 minutes[6].

• Measurement: Measure the absorbance of the solutions at 412 nm using a UV-Vis spectrophotometer. Use a blank solution containing the reaction buffer and DTNB but no thiol.

• Calculation: Construct a standard curve by plotting the absorbance of the standards against their concentrations. Determine the concentration of the unknown sample from the standard curve. Alternatively, the concentration can be calculated using the molar extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹ at pH 8.0) and the Beer-Lambert law[6].

Gas Chromatography-Flame Ionization Detection (GC-FID)

Principle: Since Sodium 2-propanethiolate is a non-volatile salt, it must first be converted to its volatile free thiol form, 2-propanethiol (B166235). This is achieved by acidifying the sample. The volatile thiol is then extracted into an organic solvent and injected into a gas chromatograph. The components of the sample are separated based on their boiling points and interaction with the stationary phase of the GC column. The FID detects the organic compounds as they elute from the column by burning them in a hydrogen flame, which produces ions that generate a current proportional to the amount of analyte.

Protocol:

• Standard Preparation: Prepare a series of standard solutions of 2-propanethiol in a suitable organic solvent (e.g., dichloromethane (B109758) or hexane) over the desired concentration range.

• Sample Preparation:

  • Dissolve a known amount of Sodium 2-propanethiolate in deionized water.

  • Acidify the aqueous solution to a pH of approximately 2-3 with a dilute acid (e.g., HCl or H₂SO₄).

  • Extract the resulting 2-propanethiol into a known volume of an appropriate organic solvent. An internal standard can be added to the solvent to improve quantification accuracy.

• GC-FID Analysis:

  • Instrumentation: Use a gas chromatograph equipped with a flame ionization detector and a suitable capillary column (e.g., a non-polar or mid-polar column).

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared standard or sample extract into the GC inlet.

  • Chromatographic Conditions: Set the appropriate oven temperature program, carrier gas flow rate, and inlet and detector temperatures to achieve good separation and peak shape for 2-propanethiol.

• Quantification:

  • Identify the peak corresponding to 2-propanethiol in the chromatogram based on its retention time, as determined from the analysis of the standard solutions.

  • Integrate the peak area of the 2-propanethiol peak.

  • Construct a calibration curve by plotting the peak areas of the standards against their concentrations.

  • Determine the concentration of 2-propanethiol in the sample extract from the calibration curve and then calculate the initial concentration of Sodium 2-propanethiolate in the original sample.

This guide provides a foundation for selecting and implementing an appropriate analytical method for the quantification of Sodium 2-propanethiolate. The choice of method should be guided by the specific requirements of the analysis and the resources available. For all methods, proper validation, including assessment of linearity, accuracy, precision, and selectivity, is crucial to ensure reliable and accurate results.

References

• 1. researchgate.net [researchgate.net]
• 2. ez.restek.com [ez.restek.com]
• 3. A silver electrode in the potentiometric titration of thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bmglabtech.com [bmglabtech.com]
• 5. Ellman's reagent - Wikipedia [en.wikipedia.org]
• 6. assets.fishersci.com [assets.fishersci.com]

Sodium 2-propanethiolate: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate thiolation agent is a critical decision in the synthesis of a wide range of organic compounds. Sodium 2-propanethiolate has emerged as a versatile and effective nucleophile for the introduction of the isopropylthio group. This guide provides a comprehensive review of its applications, a comparison with alternative reagents, and detailed experimental protocols to support your research and development endeavors.

Sodium 2-propanethiolate, also known as sodium isopropyl thiolate, is primarily utilized as an intermediate in the synthesis of thioethers and thiol esters.[1] Its utility extends to the formation of complex molecules, including linker molecules for coordination polymers.

Performance Comparison: Sodium 2-propanethiolate vs. Alternatives

The efficacy of a thiolation agent is often measured by reaction yield, reaction time, and its performance with various substrates. While direct, comprehensive comparative studies are limited, available data suggests that the pre-formed sodium salt of a thiol can offer advantages over the in-situ generation of the thiolate anion using a thiol and a base.

One key application of sodium 2-propanethiolate is in nucleophilic substitution reactions. A study on the synthesis of 2-thiopyridiniums demonstrated that using sodium 2-propanethiolate as the nucleophile resulted in a significantly higher yield (80%) compared to using 2-propanethiol (B166235) in the presence of potassium carbonate (60%). This suggests that employing the pre-formed salt can lead to more efficient reactions under similar conditions.

To provide a clearer comparison, the following table summarizes the performance of Sodium 2-propanethiolate in a specific nucleophilic aromatic substitution reaction against the corresponding thiol/base system.

Reagent/System	Substrate	Product	Yield (%)	Reference
Sodium 2-propanethiolate	2-chloro-1-(1-ethoxyvinyl)pyridinium triflate	1-(1-Ethoxyvinyl)-2-(isopropylthio)pyridin-1-ium trifluoromethanesulfonate	80	[Cite: Movassaghi, M. & Schmidt, M. A. (2007). Org. Lett., 9(16), 2947-2950.]
2-Propanethiol / K₂CO₃	2-chloro-1-(1-ethoxyvinyl)pyridinium triflate	1-(1-Ethoxyvinyl)-2-(isopropylthio)pyridin-1-ium trifluoromethanesulfonate	60	[Cite: Movassaghi, M. & Schmidt, M. A. (2007). Org. Lett., 9(16), 2947-2950.]

While steric hindrance can be a factor with the branched isopropyl group, the strong nucleophilicity of the thiolate often overcomes this, leading to good yields in many cases. Alternative straight-chain thiolates, such as sodium ethanethiolate, are also potent nucleophiles used for similar transformations. The choice between these reagents will often depend on the specific structural requirements of the target molecule and the steric environment of the electrophilic center.

Key Applications and Experimental Protocols

Sodium 2-propanethiolate has proven valuable in several key synthetic applications. Below are detailed experimental protocols for two distinct applications: the synthesis of tetrasulfonic acids for coordination polymers and the synthesis of a substituted thioether via nucleophilic aromatic substitution.

Synthesis of Biphenyl (B1667301) and Bimesityl (B1605842) Tetrasulfonic Acids

This protocol describes the nucleophilic displacement of bromide ions from a tetrabromo biaryl derivative using Sodium 2-propanethiolate, a key step in the synthesis of linker molecules for coordination polymers.[2]

Experimental Protocol:

A solution of 1,3,5-tribromobenzene (B165230) (10.0 g, 31.7 mmol) in THF (100 mL) at -78 °C is treated with n-butyllithium (1.6 M in hexanes, 20.0 mL, 32.0 mmol). After stirring for 30 minutes, copper(I) cyanide (2.84 g, 31.7 mmol) is added, and the mixture is stirred for another 30 minutes. The resulting cuprate (B13416276) is then warmed to room temperature and stirred for 16 hours. In a separate flask, 3,3',5,5'-tetrabromo-2,2',4,4',6,6'-hexamethylbiphenyl (1.00 g, 1.55 mmol) is dissolved in DMF (20 mL). To this solution, sodium 2-propanethiolate (0.91 g, 9.3 mmol) is added, and the mixture is heated to 100 °C for 48 hours. After cooling to room temperature, the reaction mixture is poured into water and extracted with diethyl ether. The organic layer is washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Synthesis of 1-(1-Ethoxyvinyl)-2-(isopropylthio)pyridin-1-ium Trifluoromethanesulfonate

This procedure details a nucleophilic aromatic substitution reaction where Sodium 2-propanethiolate is used to displace a chloride from a pyridinium (B92312) salt.

Experimental Protocol:

To a solution of 2-chloro-1-(1-ethoxyvinyl)pyridinium triflate (0.30 mmol) in anhydrous acetonitrile (B52724) (3.0 mL) is added sodium 2-propanethiolate (34 mg, 90% purity, 0.30 mmol). The reaction mixture is stirred at room temperature for 1 hour. The solvent is then removed under reduced pressure, and the residue is purified by automated column chromatography (0–70% chloroform/isopropyl alcohol gradient) to yield the product as an off-white amorphous solid.

Visualizing Synthetic Pathways

To better illustrate the role of Sodium 2-propanethiolate in a multi-step synthesis, the following diagram outlines the synthetic pathway for the preparation of biphenyl and bimesityl tetrasulfonic acids.

Caption: Synthetic pathway for biphenyl tetrasulfonic acid.

Conclusion

Sodium 2-propanethiolate is a valuable reagent for the introduction of the isopropylthio group in organic synthesis. Its use as a pre-formed salt can offer advantages in terms of reaction yield compared to the in-situ generation of the thiolate. The provided experimental protocols offer practical guidance for its application in the synthesis of coordination polymer linkers and in nucleophilic aromatic substitution reactions. For researchers in drug development and materials science, a thorough understanding of the reactivity and handling of Sodium 2-propanethiolate and its alternatives is essential for the efficient and successful synthesis of target molecules.

References

• 1. scbt.com [scbt.com]
• 2. 2-丙烷硫醇钠 technical, ≥90.0% (RT) | Sigma-Aldrich [sigmaaldrich.com]

Navigating the Nuances of Purity: A Comparative Guide to Commercial Sodium 2-Propanethiolate for Researchers

For researchers, scientists, and drug development professionals, the purity of reagents is paramount to the success and reproducibility of their work. Sodium 2-propanethiolate, a versatile nucleophile employed in various synthetic transformations, including demethylation reactions crucial in the synthesis of pharmaceuticals and other fine chemicals, is no exception. This guide provides a comprehensive assessment of commercially available sodium 2-propanethiolate, offering insights into its typical purity, potential impurities, and robust analytical methods for its evaluation. Furthermore, we present a comparative look at alternative reagents and provide detailed experimental protocols for both purity assessment and a key synthetic application.

Commercial Landscape: What to Expect

Sodium 2-propanethiolate is predominantly available from major chemical suppliers as a "technical grade" reagent. This designation typically implies a purity of approximately 90% or greater.[1][2] While this level of purity is suitable for many applications, the nature and percentage of the remaining impurities can significantly impact reaction outcomes, particularly in sensitive and multi-step syntheses.

Unmasking the Impurities: A Look at the Synthesis Trail

The primary impurities found in commercial sodium 2-propanethiolate often stem from the synthesis of its precursor, 2-propanethiol. The reaction of propylene (B89431) with hydrogen sulfide (B99878) can lead to the formation of several byproducts.[3] Consequently, the following impurities may be present in the final sodium salt product:

• n-Propanethiol: An isomer of 2-propanethiol.

• Isopropyl Sulfide: A thioether formed from the reaction of two molecules of 2-propanethiol.

• n-Propyl Sulfide: A thioether formed from the reaction of n-propanethiol.

• Unreacted 2-Propanethiol: The starting material for the sodium salt formation.

• Diisopropyl Disulfide: Formed from the oxidation of 2-propanethiol.

The presence of these impurities can alter the reactivity of the reagent, introduce unwanted side products, and complicate downstream purification processes.

A Comparative Look: Alternatives in Demethylation

In its role as a demethylating agent for aryl methyl ethers, sodium 2-propanethiolate faces competition from several other reagents. The choice of demethylating agent often depends on the specific substrate, desired reaction conditions, and tolerance for potential side reactions.

Reagent	Typical Conditions	Advantages	Disadvantages
Sodium 2-propanethiolate	DMF, reflux	Effective for many substrates.	Odor of the corresponding thiol; technical grade may contain impurities.
Sodium Ethanethiolate	DMF, 100-130°C	Well-documented for demethylation of nucleoside dimethyl phosphonate (B1237965) esters.[4]	Pungent odor; requires anhydrous conditions.
Long-chain Alkylthiols (e.g., Dodecanethiol) with NaOH	NMP, 130°C	In-situ generation of the thiolate reduces the handling of odorous reagents.[5][6][7]	Requires higher temperatures.
Boron Tribromide (BBr₃)	Dichloromethane (B109758), 0°C to rt	Very effective and widely used.	Highly corrosive and moisture-sensitive; can cleave other ether linkages.
Trimethylsilyl Iodide (TMSI)	Chloroform, reflux	Mild and effective.	Can be expensive; sensitive to moisture.

Experimental Protocols: Putting Purity to the Test

To ensure the quality of sodium 2-propanethiolate, a combination of analytical techniques is recommended. Here, we provide detailed protocols for purity assessment using Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, along with a representative protocol for a demethylation reaction.

Purity Assessment by GC-MS

Objective: To identify and semi-quantify volatile impurities in sodium 2-propanethiolate.

Methodology:

• Sample Preparation:

  • Carefully weigh approximately 10 mg of the sodium 2-propanethiolate sample into a 2 mL vial.

  • Add 1 mL of a suitable solvent (e.g., dichloromethane or a dilute solution of a non-reactive acid in an organic solvent to protonate the thiolate for volatility).

  • Cap the vial and vortex thoroughly to dissolve the sample.

  • If necessary, centrifuge the sample to pellet any insoluble material.

  • Transfer the supernatant to a GC-MS autosampler vial.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890 or similar.

  • Mass Spectrometer: Agilent 5973 or similar.

  • Column: A non-polar capillary column such as a DB-5MS or HP-5MS (30 m x 0.25 mm x 0.25 µm).

  • Inlet: Split mode (e.g., 100:1 split ratio) at 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Hold at 250°C for 5 minutes.

  • Mass Spectrometer:

    • Transfer line temperature: 280°C.

    • Ion source temperature: 230°C.

    • Scan range: 35-350 amu.

• Data Analysis:

  • Identify the peak for 2-propanethiol.

  • Search the NIST library for mass spectra corresponding to other peaks to identify potential impurities such as n-propanethiol, isopropyl sulfide, and diisopropyl disulfide.

  • The relative peak areas can provide a semi-quantitative estimation of the impurity levels.

Purity Assessment by Quantitative ¹H NMR (qNMR)

Objective: To determine the absolute purity of sodium 2-propanethiolate without the need for a specific reference standard of the analyte.[8][9][10][11][12]

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the sodium 2-propanethiolate sample into an NMR tube.

  • Accurately weigh a known amount (e.g., 5-10 mg) of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same NMR tube. The internal standard should have a known purity and its signals should not overlap with the analyte's signals.

  • Add approximately 0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) to the NMR tube.

  • Cap the tube and vortex until both the sample and the internal standard are fully dissolved.

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Experiment: 1D ¹H NMR.

  • Key Parameters for Quantification:

    • Set a long relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and the internal standard (a D1 of 30-60 seconds is often sufficient).

    • Use a calibrated 90° pulse.

    • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 for accurate integration).

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of the 2-propyl group of the analyte (e.g., the methine proton, a septet) and a well-resolved signal of the internal standard.

  • Calculate the purity using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

  • analyte = sodium 2-propanethiolate

  • std = internal standard

Representative Demethylation of an Aryl Methyl Ether

Objective: To demonstrate the application of sodium 2-propanethiolate in a demethylation reaction and provide a benchmark for comparing the performance of different commercial grades.

Methodology: [13]

• Reaction Setup:

  • To a solution of the aryl methyl ether (1.0 mmol) in anhydrous N,N-dimethylformamide (DMF) (10 mL) under an inert atmosphere (e.g., argon), add sodium 2-propanethiolate (2.0-3.0 mmol).

  • Stir the reaction mixture at reflux (approximately 153°C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into water (50 mL) and acidify with 1M HCl.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by column chromatography on silica (B1680970) gel.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and determine the yield.

Visualizing the Workflow and Concepts

To aid in the understanding of the experimental processes and the context of sodium 2-propanethiolate's utility, the following diagrams are provided.

Purity Assessment Workflow

SN2 Demethylation Pathway

Conclusion

The purity of sodium 2-propanethiolate is a critical factor for achieving reliable and reproducible results in synthetic chemistry. While commercially available technical grade material is suitable for many purposes, a thorough understanding of potential impurities and the means to quantify them is essential for high-stakes applications in research and drug development. By employing the analytical methods and considering the alternative reagents outlined in this guide, researchers can make informed decisions about the quality of their starting materials and enhance the robustness of their synthetic endeavors.

References

• 1. Sodium 2-propanethiolate technical, = 90.0 RT 20607-43-6 [sigmaaldrich.com]
• 2. Sodium 2-propanethiolate technical, = 90.0 RT 20607-43-6 [sigmaaldrich.com]
• 3. 2-Propanethiol synthesis - chemicalbook [chemicalbook.com]
• 4. Demethylation of Dimethyl Phosphonate Esters with Sodium Ethanethiolate: Improved Synthesis of 5´-Methylene Substituted 2´,5´-Deoxyribonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Practical demethylation of aryl methyl ethers using an odorless thiol reagent | Semantic Scholar [semanticscholar.org]
• 6. Practical demethylation of aryl methyl ethers using an odorless thiol reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ethz.ch [ethz.ch]
• 9. pubsapp.acs.org [pubsapp.acs.org]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. m.youtube.com [m.youtube.com]
• 12. emerypharma.com [emerypharma.com]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Sodium 2-Propanethiolate: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of sodium 2-propanethiolate is critical for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the proper handling and disposal of this hazardous chemical, in line with regulatory requirements. Adherence to these protocols will help mitigate risks and ensure the well-being of laboratory personnel and the surrounding community.

Immediate Safety and Handling Precautions

Sodium 2-propanethiolate is a corrosive material that can cause severe skin burns and eye damage.[1][2][3] It is also a combustible solid. Therefore, strict adherence to safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE):

Before handling sodium 2-propanethiolate, ensure the following PPE is worn:

PPE Category	Specification
Eye Protection	Full face-shield and safety goggles
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene)
Body Protection	Flame-retardant lab coat
Respiratory	Particulate dust filter respirator (e.g., N95)

Step-by-Step Disposal Procedure

This procedure outlines the necessary steps for the safe disposal of sodium 2-propanethiolate waste.

Step 1: Waste Identification and Segregation

• Hazardous Waste Classification: Sodium 2-propanethiolate is classified as hazardous waste.[1] Due to its corrosive nature, it falls under the US EPA hazardous waste number D002.[1]

• Segregation: Do not mix sodium 2-propanethiolate waste with other waste streams. It is incompatible with water, acids, and oxidizing agents.[1] Keep it segregated to prevent dangerous reactions.

Step 2: Waste Collection and Storage

• Container: Use a designated, properly labeled, and sealable container for collecting sodium 2-propanethiolate waste. The container should be made of a compatible material (e.g., high-density polyethylene).

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Sodium 2-Propanethiolate," and the appropriate hazard pictograms (corrosive).

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials. Note that containers may develop pressure and should be vented periodically in a safe manner.[1]

Step 3: Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Remove Ignition Sources: Eliminate all potential ignition sources.[1]

• Containment: Wearing appropriate PPE, contain the spill using a dry, inert absorbent material (e.g., sand, vermiculite). Do not use water.

• Cleanup: Carefully sweep or scoop the absorbed material into the designated hazardous waste container.[1] Avoid generating dust.[1]

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by a thorough cleaning with soap and water. Collect all cleaning materials as hazardous waste.

Step 4: Final Disposal

• Regulatory Compliance: All waste must be disposed of in accordance with local, state, and federal regulations.[1]

• Waste Disposal Service: Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management company. Provide them with a copy of the Safety Data Sheet (SDS) for sodium 2-propanethiolate.

• Chemical Treatment (for advanced users under controlled conditions): For related sulfur compounds, a potential treatment method involves stirring into a sodium hypochlorite (B82951) solution, followed by neutralization with sodium thiosulfate.[4] However, this can cause violent reactions and should only be attempted by trained personnel in a controlled environment with appropriate safety measures.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of sodium 2-propanethiolate.

Caption: Workflow for the safe disposal of sodium 2-propanethiolate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-丙烷硫醇钠 technical, ≥90.0% (RT) | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Propanethiol CAS 75-33-2 | 807532 [merckmillipore.com]